1-Isopropenyl-4-methoxybenzene

• CAS: 1712-69-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1-Isopropenyl-4-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for 1-Isopropenyl-4-methoxybenzene, a valuable intermediate in organic synthesis. The document details the core synthesis mechanisms, provides in-depth experimental protocols, and presents quantitative data for comparison.

Introduction

1-Isopropenyl-4-methoxybenzene, also known as p-isopropenylanisole, is an aromatic compound with applications in the synthesis of polymers, fragrances, and pharmaceutical intermediates. Its structure, featuring a reactive isopropenyl group and a methoxy-activated benzene ring, makes it a versatile building block. This guide explores three principal synthesis methodologies: the Wittig reaction, a Grignard reaction followed by dehydration, and the direct dehydration of 1-(4-methoxyphenyl)ethanol.

Synthesis Mechanisms and Pathways

The synthesis of 1-Isopropenyl-4-methoxybenzene can be achieved through several distinct chemical transformations. The following sections detail the mechanisms of the most common and effective routes.

Wittig Reaction

The Wittig reaction is a powerful method for the formation of alkenes from carbonyl compounds. In this case, 4-methoxyacetophenone is reacted with a phosphorus ylide, typically generated from a methyltriphenylphosphonium halide.

Diagram 1: Wittig Reaction Pathway for 1-Isopropenyl-4-methoxybenzene Synthesis.

The reaction proceeds through a betaine intermediate, which collapses to a four-membered oxaphosphetane ring. This intermediate then fragments to yield the desired alkene and the thermodynamically stable triphenylphosphine oxide byproduct.[1][2]

Grignard Reaction Followed by Dehydration

This two-step approach involves the initial formation of a tertiary alcohol, 1-(4-methoxyphenyl)ethanol, through the reaction of 4-methoxyacetophenone with a methyl Grignard reagent (e.g., methylmagnesium bromide or iodide). The subsequent acid-catalyzed dehydration of the alcohol yields the target alkene.

Diagram 2: Grignard Reaction and Dehydration Pathway.

The Grignard reagent acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the ketone. The resulting magnesium alkoxide is then protonated during an acidic workup to give the tertiary alcohol. Subsequent heating in the presence of an acid catalyst promotes an E1 elimination reaction, proceeding through a stable tertiary benzylic carbocation to form the alkene.[3][4][5][6]

Experimental Protocols

The following sections provide detailed experimental procedures for the synthesis of 1-Isopropenyl-4-methoxybenzene.

Wittig Reaction from 4-Methoxyacetophenone

Materials:

• Methyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (THF)

• 4-Methoxyacetophenone

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Ylide Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, suspend methyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium (1.0 eq) dropwise via the dropping funnel. The formation of the orange-red ylide should be observed.

• Stir the mixture at 0 °C for 1 hour.

• Wittig Reaction: Dissolve 4-methoxyacetophenone (1.0 eq) in anhydrous THF and add it dropwise to the ylide solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Grignard Reaction and Subsequent Dehydration

Step 1: Synthesis of 1-(4-methoxyphenyl)ethanol

Materials:

• Magnesium turnings

• Iodine (crystal)

• Anhydrous diethyl ether or THF

• Methyl iodide or methyl bromide

• 4-Methoxyacetophenone

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Grignard Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under a nitrogen atmosphere, place magnesium turnings (1.2 eq) and a small crystal of iodine.

• Add a small amount of anhydrous diethyl ether.

• Add a few drops of methyl iodide (1.2 eq) to initiate the reaction. Once the reaction starts (indicated by bubbling and disappearance of the iodine color), add the remaining methyl iodide dissolved in anhydrous diethyl ether dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Grignard Addition: Cool the Grignard reagent to 0 °C.

• Dissolve 4-methoxyacetophenone (1.0 eq) in anhydrous diethyl ether and add it dropwise to the Grignard solution.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Work-up: Cool the reaction mixture in an ice bath and slowly quench with saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Purification: Filter and concentrate under reduced pressure to obtain crude 1-(4-methoxyphenyl)ethanol, which can be used in the next step without further purification or purified by vacuum distillation.

Step 2: Dehydration of 1-(4-methoxyphenyl)ethanol

Materials:

• 1-(4-methoxyphenyl)ethanol

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dehydration: Place the crude 1-(4-methoxyphenyl)ethanol in a round-bottom flask equipped with a distillation apparatus.

• Add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (e.g., 5 mol%).

• Heat the mixture with stirring. The product, 1-isopropenyl-4-methoxybenzene, will distill as it is formed.

• Work-up: Collect the distillate and wash it with saturated NaHCO₃ solution to neutralize any acid.

• Wash with water and then with brine.

• Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter and purify by fractional distillation under reduced pressure.

Quantitative Data Summary

The following tables summarize typical quantitative data for the key synthesis steps. Note that yields and optimal conditions can vary depending on the specific reagents and laboratory setup.

Table 1: Wittig Reaction Parameters

Parameter	Value	Reference
Stoichiometry
4-Methoxyacetophenone	1.0 eq	[1]
Methyltriphenylphosphonium Halide	1.1 - 1.5 eq	[1]
Base (e.g., n-BuLi)	1.0 - 1.2 eq	[1]
Reaction Conditions
Solvent	Anhydrous THF or Ether	[1]
Temperature	0 °C to Room Temperature	[1]
Reaction Time	12 - 24 hours	[1]
Yield
Typical Yield	60 - 85%	Estimated

Table 2: Grignard Reaction and Dehydration Parameters

Parameter	Value	Reference
Grignard Reaction
4-Methoxyacetophenone	1.0 eq	[7]
Methylmagnesium Halide	1.1 - 1.5 eq	[7]
Solvent	Anhydrous Ether or THF	[7]
Temperature	0 °C to Room Temperature	[7]
Reaction Time	1 - 3 hours	[7]
Yield of Alcohol	85 - 95%	Estimated
Dehydration
Catalyst	H₂SO₄ or p-TsOH (cat.)	[5][8]
Temperature	100 - 170 °C	[9]
Yield of Alkene	70 - 90%	Estimated

Conclusion

This technical guide has outlined the primary synthetic routes to 1-Isopropenyl-4-methoxybenzene, providing detailed mechanisms, experimental protocols, and comparative quantitative data. Both the Wittig reaction and the Grignard reaction followed by dehydration offer effective means of synthesizing this valuable compound. The choice of method will depend on factors such as the availability of starting materials, desired scale, and laboratory capabilities. The provided protocols and data serve as a robust foundation for researchers and professionals in the field to successfully synthesize and utilize 1-Isopropenyl-4-methoxybenzene in their applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. app.studyraid.com [app.studyraid.com]
• 4. quora.com [quora.com]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chemguide.co.uk [chemguide.co.uk]

Spectroscopic Analysis of 1-Isopropenyl-4-methoxybenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1-Isopropenyl-4-methoxybenzene (CAS No. 1712-69-2). Due to the limited availability of public experimental spectra for this specific compound, this document outlines the expected spectroscopic characteristics based on its structure, alongside detailed, generalized experimental protocols for acquiring such data.

Compound Identification

Parameter	Value
IUPAC Name	1-methoxy-4-(prop-1-en-2-yl)benzene[1]
Synonyms	p-Isopropenylanisole, 2-(p-Methoxyphenyl)propene, Pseudoestragole[1]
CAS Number	1712-69-2[1][2][3]
Molecular Formula	C₁₀H₁₂O[1][2]
Molecular Weight	148.20 g/mol [1][2]
Structure

Spectroscopic Data (Predicted)

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR) Data (Predicted)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.3 - 7.5	Doublet	2H	Ar-H (ortho to isopropenyl)
~6.8 - 7.0	Doublet	2H	Ar-H (ortho to methoxy)
~5.3	Singlet	1H	=CH₂ (vinylic proton)
~5.0	Singlet	1H	=CH₂ (vinylic proton)
~3.8	Singlet	3H	-OCH₃
~2.1	Singlet	3H	-CH₃ (isopropenyl)

¹³C NMR (Carbon-13) NMR Data (Predicted)

Chemical Shift (δ) ppm	Carbon Type	Assignment
~159	Quaternary	Ar-C (para to isopropenyl, attached to -OCH₃)
~143	Quaternary	=C< (vinylic carbon)
~133	Quaternary	Ar-C (ipso to isopropenyl)
~127	Tertiary	Ar-CH (ortho to isopropenyl)
~114	Tertiary	Ar-CH (ortho to methoxy)
~111	Secondary	=CH₂ (vinylic carbon)
~55	Primary	-OCH₃
~22	Primary	-CH₃ (isopropenyl)

Infrared (IR) Spectroscopy (Predicted)

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group
~3080	Medium	C-H Stretch	=C-H (vinylic)
~3000	Medium	C-H Stretch	Ar-H
~2960, ~2850	Medium	C-H Stretch	-CH₃
~1630	Medium-Strong	C=C Stretch	Alkene
~1610, ~1510	Strong	C=C Stretch	Aromatic Ring
~1250	Strong	C-O Stretch	Aryl Ether
~890	Strong	C-H Bend	=CH₂ (out-of-plane)

Mass Spectrometry (MS) (Predicted)

m/z	Relative Intensity	Possible Fragment
148	High	[M]⁺ (Molecular Ion)
133	High	[M - CH₃]⁺
118	Medium	[M - CH₂O]⁺
105	Medium	[M - C₃H₇]⁺
91	Medium	[C₇H₇]⁺ (Tropylium ion)
77	Medium	[C₆H₅]⁺ (Phenyl ion)

Experimental Protocols

The following are detailed, generalized protocols for the acquisition of spectroscopic data for an organic compound like 1-Isopropenyl-4-methoxybenzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation :

  • Accurately weigh 5-20 mg of the solid or liquid sample for ¹H NMR (20-50 mg for ¹³C NMR).

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O) in a clean vial.

  • Ensure complete dissolution by gentle vortexing or sonication.

  • Filter the solution through a pipette with a small cotton or glass wool plug to remove any particulate matter.

  • Transfer the filtered solution into a clean 5 mm NMR tube.

  • If quantitative analysis is required, a known amount of an internal standard (e.g., Tetramethylsilane - TMS) is added.

• Data Acquisition :

  • Insert the NMR tube into the spectrometer's spinner turbine and adjust the depth.

  • Place the sample into the NMR magnet.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to optimize its homogeneity, which sharpens the NMR signals.

  • Tune and match the probe to the specific nucleus being observed (e.g., ¹H or ¹³C).

  • Set the appropriate acquisition parameters (e.g., number of scans, pulse sequence, relaxation delay).

  • Acquire the spectrum.

• Data Processing :

  • Apply Fourier transformation to the raw free induction decay (FID) data.

  • Phase correct the resulting spectrum.

  • Perform baseline correction.

  • Calibrate the chemical shift axis using the solvent or internal standard signal.

  • Integrate the peaks in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation (Thin Film Method for Solids/Liquids) :

  • Place 1-2 drops of the liquid sample or a solution of a solid sample (dissolved in a volatile solvent like dichloromethane or acetone) onto a clean, dry salt plate (e.g., NaCl or KBr).

  • If a solvent was used, allow it to fully evaporate, leaving a thin film of the sample on the plate.

  • Place the salt plate in the sample holder of the IR spectrometer.

• Data Acquisition :

  • Record a background spectrum of the empty spectrometer.

  • Place the sample in the beam path.

  • Acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Processing :

  • Label the significant peaks with their corresponding wavenumbers.

Mass Spectrometry (MS)

• Sample Introduction :

  • For a volatile compound, it can be introduced via a gas chromatography (GC-MS) system, which separates the components of a mixture before they enter the mass spectrometer.

  • Alternatively, a direct insertion probe can be used for solid or liquid samples. The sample is placed in a capillary tube at the end of the probe, which is then inserted into the ion source and heated to vaporize the sample.

• Ionization :

  • In the ion source, the gaseous sample molecules are ionized. Electron Ionization (EI) is a common method where a high-energy electron beam bombards the molecules, causing an electron to be ejected and forming a radical cation (molecular ion).

• Mass Analysis :

  • The newly formed ions are accelerated into the mass analyzer.

  • The mass analyzer (e.g., a quadrupole or a time-of-flight tube) separates the ions based on their mass-to-charge (m/z) ratio.

• Detection :

  • The separated ions are detected by an electron multiplier or a similar detector.

  • The signal is amplified and sent to a data system.

• Data Processing :

  • The data system generates a mass spectrum, which is a plot of relative ion abundance versus m/z.

  • The molecular ion peak and the fragmentation pattern are analyzed to determine the molecular weight and structural features of the compound.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical compound.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. 1-Methoxy-4-(1-methylethenyl)benzene | C10H12O | CID 259414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. 1712-69-2 CAS Manufactory [m.chemicalbook.com]

An In-depth Technical Guide to the Chemical Properties of p-methoxy-α-methylstyrene

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-methoxy-α-methylstyrene, also known as 4-methoxy-α-methylstyrene, is an organic compound of significant interest in polymer chemistry and as a building block in organic synthesis. Its chemical structure, featuring a methoxy-substituted phenyl ring and a propenyl group, imparts a unique combination of reactivity and electronic properties. This guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols, and key reaction pathways.

Chemical and Physical Properties

The fundamental properties of p-methoxy-α-methylstyrene are summarized in the tables below, providing a ready reference for experimental design and theoretical calculations.

General and Physical Properties

Property	Value	Reference
CAS Number	1712-69-2	[1]
Molecular Formula	C₁₀H₁₂O	[1]
Molecular Weight	148.20 g/mol	[1]
Appearance	Colorless to slightly yellow liquid	[2]
Odor	Mild aromatic	[2]
Density	1.009 g/mL at 25 °C	[2]
Boiling Point	41-42 °C at 0.5 mmHg	[2]
Melting Point	2 °C	[2]
Flash Point	170 °F (76.7 °C)	[2]
Refractive Index	1.560 - 1.562	[2]
Vapor Pressure	0.2 ± 0.4 mmHg at 25 °C (Predicted)	[2]
Water Solubility	Insoluble
LogP (Octanol/Water Partition Coefficient)	2.33820	[2]

Thermochemical Data

Property	Value	Unit	Reference
Enthalpy of Vaporization (ΔvapH°)	62.1 ± 0.3	kJ/mol	[3]
Enthalpy of Sublimation (ΔsubH°)	81.2 ± 0.4	kJ/mol	[3]
Enthalpy of Fusion (ΔfusH)	19.07	kJ/mol	[3]
Proton Affinity	911.1	kJ/mol	[4]
Gas Basicity	882.2	kJ/mol	[4]

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of p-methoxy-α-methylstyrene.

Infrared (IR) Spectroscopy

The NIST WebBook provides an infrared spectrum for p-methoxy-α-methylstyrene. Key absorption bands are expected for the aromatic C-H stretching, C=C stretching of the vinyl group and the aromatic ring, and the C-O stretching of the methoxy group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Chemical Reactivity and Synthesis

The primary reactivity of p-methoxy-α-methylstyrene is centered around its electron-rich double bond, making it highly susceptible to electrophilic attack and a prime candidate for cationic polymerization.

Cationic Polymerization

The presence of the electron-donating methoxy group at the para position stabilizes the carbocation intermediate formed during polymerization, facilitating the reaction. The general mechanism for the cationic polymerization of p-methoxy-α-methylstyrene initiated by a Lewis acid (e.g., SnCl₄) and a proton source (e.g., H₂O) is depicted below.

References

• 1. Styrene, p-methoxy-alpha-methyl- [webbook.nist.gov]
• 2. Page loading... [guidechem.com]
• 3. Styrene, p-methoxy-alpha-methyl- [webbook.nist.gov]
• 4. Styrene, p-methoxy-alpha-methyl- [webbook.nist.gov]

The Isopropenyl Moiety of 1-Isopropenyl-4-methoxybenzene: A Technical Guide to its Reactivity

An in-depth guide for researchers, scientists, and drug development professionals on the chemical reactivity of the isopropenyl group in 1-Isopropenyl-4-methoxybenzene (anethole), a versatile aromatic compound.

Introduction

1-Isopropenyl-4-methoxybenzene, commonly known as anethole, is a naturally occurring phenylpropene that is the principal component of the essential oils of anise, fennel, and star anise. Its characteristic sweet, licorice-like flavor has led to its widespread use in the food, beverage, and fragrance industries. Beyond its organoleptic properties, the isopropenyl group attached to the electron-rich 4-methoxyphenyl ring imparts a versatile reactivity, making anethole a valuable precursor for the synthesis of a wide range of chemical entities. This technical guide provides a comprehensive overview of the reactivity of the isopropenyl group in anethole, focusing on key reaction classes including electrophilic addition, oxidation, polymerization, and cycloaddition. Detailed experimental protocols, quantitative data, and mechanistic pathways are presented to serve as a valuable resource for professionals in research and development.

Core Reactivity of the Isopropenyl Group

The reactivity of the isopropenyl group in anethole is fundamentally governed by the electron-donating nature of the para-methoxy group. This substituent increases the electron density of the aromatic ring and, through resonance, enhances the nucleophilicity of the double bond in the isopropenyl side chain. This electronic effect makes the double bond susceptible to attack by electrophiles and facilitates a variety of addition and oxidative cleavage reactions.

Electrophilic Addition Reactions

The electron-rich double bond of the isopropenyl group readily undergoes electrophilic addition reactions. The regioselectivity of these reactions is dictated by the formation of the more stable benzylic carbocation intermediate.

Bromination

The addition of bromine across the double bond of anethole proceeds via an electrophilic addition mechanism. The reaction can be carried out using various brominating agents, such as bromine in a non-polar solvent or N-bromosuccinimide (NBS) in an aqueous medium. The addition of "HOBr" using NBS in aqueous acetone has been shown to produce a racemic mixture of (1S,2R)- and (1R,2S)-2-bromo-1-(4-methoxyphenyl)propan-1-ol in good yield.[1]

Reactant	Reagent	Solvent	Product	Yield (%)	Reference
trans-Anethole	N-Bromosuccinimide (NBS)	95% Acetone(aq)	(1S,2R)- and (1R,2S)-2-bromo-1-(4-methoxyphenyl)propan-1-ol	70	[1]

• Dissolution: Dissolve trans-anethole in 95% aqueous acetone.

• Addition of NBS: Add N-bromosuccinimide (NBS) to the solution.

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, quench the reaction with water and extract the product with a suitable organic solvent (e.g., dichloromethane).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Caption: Electrophilic addition of "HOBr" to anethole.

Oxidation Reactions

The isopropenyl group of anethole is susceptible to oxidative cleavage, providing a synthetic route to valuable aromatic aldehydes and carboxylic acids.

Ozonolysis

Ozonolysis is a powerful method for cleaving the double bond of the isopropenyl group to yield anisaldehyde (4-methoxybenzaldehyde). The reaction is typically carried out by bubbling ozone through a solution of anethole at low temperatures, followed by a reductive work-up. A one-pot synthesis method using a water-ethyl acetate solvent system has been reported to give a high yield of anisaldehyde, avoiding the need to isolate the potentially explosive ozonide intermediate.[2][3]

Permanganate Oxidation

Strong oxidizing agents like potassium permanganate (KMnO₄) can oxidize the isopropenyl group to a carboxylic acid, yielding anisic acid (4-methoxybenzoic acid). The reaction is typically performed in an aqueous solution, and the product can be isolated by acidification.[4][5]

Reactant	Oxidizing Agent	Solvent	Product	Yield (%)	Reference
trans-Anethole	Ozone (O₃)	Water/Acetone	Anisaldehyde	82.7	[2]
Anethole	Potassium Permanganate (KMnO₄)	p-Dioxane/Water	Anisic Acid	Good	[4][5]

• Preparation: In a round-bottomed flask, place potassium permanganate (KMnO₄), water, and a boiling chip.

• Dissolution: Dissolve anethole in p-dioxane.

• Reaction: Add the anethole solution to the permanganate mixture and heat at reflux.

• Work-up: After cooling to room temperature, acidify the mixture with sulfuric acid (H₂SO₄). If a brown precipitate of manganese dioxide (MnO₂) is present, add sodium bisulfite (NaHSO₃) to reduce it.

• Isolation: The precipitated anisic acid can be collected by suction filtration.

• Purification: The crude product can be recrystallized from water.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. CN101792378A - Method for preparing anisaldehyde - Google Patents [patents.google.com]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Synthesis of 1-Isopropenyl-4-methoxybenzene from 4-Methoxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the primary synthetic routes for converting 4-methoxyacetophenone into 1-isopropenyl-4-methoxybenzene, a valuable chemical intermediate. The guide details two principal and effective methodologies: the Wittig reaction and a Grignard reaction followed by acid-catalyzed dehydration. Each section includes a theoretical background, detailed experimental protocols, and comparative data to assist researchers in selecting the optimal synthetic pathway for their specific needs.

Introduction

1-Isopropenyl-4-methoxybenzene, also known as 4-methoxyanethole or p-methoxy-α-methylstyrene, is a significant organic compound used as a monomer in polymer synthesis and as an intermediate in the production of pharmaceuticals and fine chemicals. Its synthesis from the readily available starting material, 4-methoxyacetophenone, is a common transformation in organic chemistry. This guide focuses on the practical execution of this synthesis, providing detailed protocols and process visualizations.

Synthetic Strategies

Two primary, high-yielding strategies for this conversion are the Wittig reaction and the Grignard reaction followed by dehydration.

Strategy 1: The Wittig Reaction

The Wittig reaction is a renowned method for synthesizing alkenes from aldehydes or ketones.[1][2] It utilizes a phosphorus ylide (the Wittig reagent) to replace the carbonyl oxygen with a carbon group, forming a new carbon-carbon double bond with high regioselectivity.[3] The thermodynamic driving force for this reaction is the formation of the highly stable triphenylphosphine oxide byproduct.[2]

The reaction proceeds through the nucleophilic attack of the ylide on the carbonyl carbon of 4-methoxyacetophenone. This is followed by the formation of a four-membered oxaphosphetane intermediate, which subsequently decomposes to yield the desired alkene and triphenylphosphine oxide.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Wittig Reaction [organic-chemistry.org]

An In-Depth Technical Guide to the Grignard Reaction for the Synthesis of 1-Isopropenyl-4-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1-isopropenyl-4-methoxybenzene, a valuable organic intermediate, utilizing the Grignard reaction. The synthesis is a two-step process involving the initial formation of a tertiary alcohol, 2-(4-methoxyphenyl)propan-2-ol, through the reaction of 4-methoxyacetophenone with a methyl Grignard reagent, followed by the acid-catalyzed dehydration of the alcohol intermediate. This guide details the reaction mechanisms, experimental protocols, and relevant quantitative data to facilitate the successful synthesis and characterization of the target compound.

Reaction Overview

The synthesis of 1-isopropenyl-4-methoxybenzene proceeds via the following two key steps:

• Grignard Reaction: 4-methoxyacetophenone is reacted with a methyl Grignard reagent, typically methylmagnesium bromide (CH₃MgBr), in an anhydrous ether solvent. The nucleophilic methyl group of the Grignard reagent attacks the electrophilic carbonyl carbon of the ketone, leading to the formation of a magnesium alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield the tertiary alcohol, 2-(4-methoxyphenyl)propan-2-ol.

• Dehydration: The synthesized 2-(4-methoxyphenyl)propan-2-ol is then subjected to acid-catalyzed dehydration. This elimination reaction involves the removal of a water molecule to form a carbon-carbon double bond, resulting in the desired product, 1-isopropenyl-4-methoxybenzene.

Reaction Mechanisms and Experimental Workflows

The logical progression of the synthesis, from starting materials to the final product, is illustrated in the following diagrams.

Caption: Mechanism of the Grignard reaction for the synthesis of 2-(4-methoxyphenyl)propan-2-ol.

Caption: Mechanism of the acid-catalyzed dehydration to form 1-isopropenyl-4-methoxybenzene.

Caption: Experimental workflow for the two-step synthesis of 1-isopropenyl-4-methoxybenzene.

Experimental Protocols

Synthesis of 2-(4-methoxyphenyl)propan-2-ol (Grignard Reaction)

Materials:

• 4-Methoxyacetophenone

• Methylmagnesium bromide (3.0 M solution in diethyl ether)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• A solution of 4-methoxyacetophenone (1 equivalent) in anhydrous diethyl ether is prepared in a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

• The solution is cooled to 0 °C in an ice bath.

• Methylmagnesium bromide solution (1.1 to 1.5 equivalents) is added dropwise from the dropping funnel to the stirred solution of 4-methoxyacetophenone at a rate that maintains a gentle reflux.

• After the addition is complete, the reaction mixture is stirred at room temperature for 2-4 hours.

• The reaction is quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude 2-(4-methoxyphenyl)propan-2-ol.

Synthesis of 1-Isopropenyl-4-methoxybenzene (Dehydration)

Materials:

• 2-(4-methoxyphenyl)propan-2-ol

• p-Toluenesulfonic acid monohydrate (catalytic amount)

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• The crude 2-(4-methoxyphenyl)propan-2-ol from the previous step is dissolved in toluene in a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.

• A catalytic amount of p-toluenesulfonic acid monohydrate is added to the solution.

• The mixture is heated to reflux, and the water formed during the reaction is collected in the Dean-Stark trap.

• The reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, the reaction mixture is cooled to room temperature and washed with a saturated aqueous solution of sodium bicarbonate and then with brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the toluene is removed under reduced pressure.

• The crude product is purified by vacuum distillation to afford pure 1-isopropenyl-4-methoxybenzene.

Quantitative Data

The following tables summarize the key quantitative data for the synthesis of 1-isopropenyl-4-methoxybenzene.

Table 1: Reactant and Product Information

Compound	Molar Mass ( g/mol )	Density (g/mL)	Boiling Point (°C)
4-Methoxyacetophenone	150.17	1.084	258
Methylmagnesium bromide (in Et₂O)	119.28	~0.8	~35 (solvent)
2-(4-Methoxyphenyl)propan-2-ol	166.22	-	-
1-Isopropenyl-4-methoxybenzene	148.20	0.994	214-216

Table 2: Typical Reaction Parameters and Yields

Step	Reactant Stoichiometry (Ketone:Grignard)	Catalyst	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
Grignard Reaction	1 : 1.1 - 1.5	-	0 to rt	2 - 4	85 - 95
Dehydration	-	p-Toluenesulfonic acid	Reflux (Toluene)	1 - 3	80 - 90

Spectroscopic Data for 1-Isopropenyl-4-methoxybenzene

The identity and purity of the final product can be confirmed by spectroscopic analysis.

Table 3: 1H NMR Spectral Data (CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.35	d, J=8.8 Hz	2H	Ar-H (ortho to OMe)
6.88	d, J=8.8 Hz	2H	Ar-H (meta to OMe)
5.35	s	1H	=CH₂ (vinylic)
5.08	s	1H	=CH₂ (vinylic)
3.82	s	3H	-OCH₃
2.15	s	3H	-CH₃

Table 4: 13C NMR Spectral Data (CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
159.2	Ar-C (para to C=C)
142.8	C=C (quaternary)
134.5	Ar-C (ipso to C=C)
127.0	Ar-CH (ortho to OMe)
113.8	Ar-CH (meta to OMe)
112.5	=CH₂ (vinylic)
55.3	-OCH₃
21.9	-CH₃

Table 5: FT-IR Spectral Data (neat)

Wavenumber (cm⁻¹)	Assignment
3080-3000	C-H stretch (aromatic, vinylic)
2960-2850	C-H stretch (aliphatic)
1625	C=C stretch (vinylic)
1608, 1510	C=C stretch (aromatic)
1245	C-O stretch (asymmetric)
1035	C-O stretch (symmetric)
890	=CH₂ out-of-plane bend

Conclusion

The Grignard reaction provides an efficient and reliable method for the synthesis of 1-isopropenyl-4-methoxybenzene from readily available starting materials. By following the detailed protocols and understanding the underlying reaction mechanisms, researchers can successfully synthesize this important intermediate for various applications in drug development and organic synthesis. Careful control of reaction conditions, particularly the anhydrous nature of the Grignard reaction, is crucial for achieving high yields. The provided spectroscopic data serves as a valuable reference for product characterization and purity assessment.

An In-depth Technical Guide to the Wittig Reaction for the Synthesis of 1-Isopropenyl-4-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Wittig reaction for the synthesis of 1-Isopropenyl-4-methoxybenzene, a valuable organic compound used in various research and development applications. This document details the underlying chemical principles, experimental protocols, and data analysis, offering a complete resource for professionals in the field.

Introduction

The Wittig reaction is a powerful and versatile method for the stereoselective synthesis of alkenes from aldehydes or ketones. Discovered by Georg Wittig in 1954, this Nobel Prize-winning reaction has become a cornerstone of modern organic synthesis due to its reliability and broad substrate scope. The reaction involves the treatment of a carbonyl compound with a phosphorus ylide, also known as a Wittig reagent, to generate an alkene and triphenylphosphine oxide as a byproduct. The exceptional stability of the triphenylphosphine oxide byproduct serves as the thermodynamic driving force for the reaction.

This guide focuses on the application of the Wittig reaction for the specific synthesis of 1-Isopropenyl-4-methoxybenzene from 4-methoxyacetophenone. This transformation is a key step in the synthesis of various biologically active molecules and pharmaceutical intermediates.

Reaction Mechanism and Stereochemistry

The Wittig reaction proceeds through a well-established mechanism involving the initial formation of a phosphorus ylide. This is typically achieved by deprotonating a phosphonium salt with a strong base. The resulting ylide then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde or ketone.

The stereochemical outcome of the Wittig reaction is largely dependent on the nature of the ylide. Non-stabilized ylides, such as the one used in this synthesis, generally lead to the formation of (Z)-alkenes, while stabilized ylides favor the formation of (E)-alkenes.

Experimental Protocols

This section provides detailed experimental procedures for the key steps in the synthesis of 1-Isopropenyl-4-methoxybenzene via the Wittig reaction.

Preparation of Methyltriphenylphosphonium Bromide

The synthesis of the required phosphonium salt, methyltriphenylphosphonium bromide, is the initial step.

Procedure:

In a pressure bottle, 55 g (0.21 mole) of triphenylphosphine is dissolved in 45 ml of dry benzene. The solution is cooled in an ice-salt mixture, and 28 g (0.29 mole) of condensed methyl bromide is added. The bottle is sealed and allowed to stand at room temperature for 2 days. The resulting white solid is collected by suction filtration, washed with hot benzene, and dried in a vacuum oven at 100°C over phosphorus pentoxide to yield methyltriphenylphosphonium bromide.

Synthesis of 1-Isopropenyl-4-methoxybenzene

This protocol details the Wittig reaction between 4-methoxyacetophenone and the in-situ generated methylenetriphenylphosphorane.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
Methyltriphenylphosphonium bromide	357.23	6.52 g	18.24 mmol
Potassium tert-butoxide	112.21	2.04 g	18.24 mmol
4-Methoxyacetophenone	150.17	2.28 g	15.20 mmol
Diethyl ether (anhydrous)	74.12	30 ml	-
Pentane	72.15	60 ml	-
Basic Alumina	-	As needed	-

Procedure:

• A suspension of methyltriphenylphosphonium bromide (6.52 g, 18.24 mmol) in 20 ml of anhydrous diethyl ether is prepared in a round-bottom flask under an inert atmosphere.

• To this suspension, potassium tert-butoxide (2.04 g, 18.24 mmol) is added, and the resulting yellow slurry is stirred at room temperature for 30 minutes to generate the methylenetriphenylphosphorane ylide.

• The reaction mixture is then cooled to 0°C in an ice bath.

• A solution of 4-methoxyacetophenone (2.28 g, 15.20 mmol) in 10 ml of anhydrous diethyl ether is added dropwise to the ylide suspension.

• The reaction mixture is allowed to warm to room temperature and stirred overnight.

• Upon completion, the reaction is diluted with 60 ml of pentane and filtered through a pad of basic alumina to remove the triphenylphosphine oxide byproduct and any remaining salts.

• The filtrate is concentrated under reduced pressure to yield the crude product.

• The crude product is then purified by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford pure 1-Isopropenyl-4-methoxybenzene.

Quantitative Data Summary:

Reactant	Molar Mass ( g/mol )	Amount (g)	Moles (mmol)	Molar Ratio
4-Methoxyacetophenone	150.17	2.28	15.20	1.0
Methyltriphenylphosphonium bromide	357.23	6.52	18.24	1.2
Potassium tert-butoxide	112.21	2.04	18.24	1.2
Product	Molar Mass ( g/mol )	Yield (g)	Yield (%)
1-Isopropenyl-4-methoxybenzene	148.20	1.79	80%

Note: The yield is based on a literature precedent for a similar Wittig reaction and may vary based on experimental conditions.

Characterization Data

The structure of the synthesized 1-Isopropenyl-4-methoxybenzene can be confirmed by spectroscopic methods.

¹H NMR (CDCl₃, 400 MHz):

• δ 7.35 (d, J = 8.8 Hz, 2H, Ar-H)

• δ 6.88 (d, J = 8.8 Hz, 2H, Ar-H)

• δ 5.35 (s, 1H, =CH₂)

• δ 5.01 (s, 1H, =CH₂)

• δ 3.82 (s, 3H, OCH₃)

• δ 2.15 (s, 3H, CH₃)

¹³C NMR (CDCl₃, 100 MHz):

• δ 159.0, 142.9, 134.3, 127.0, 113.7, 112.4, 55.3, 21.9

Visualizations

Wittig Reaction Mechanism

Polymerization potential of "1-Isopropenyl-4-methoxybenzene"

An in-depth technical guide on the polymerization potential of 1-Isopropenyl-4-methoxybenzene for researchers, scientists, and drug development professionals.

Abstract

1-Isopropenyl-4-methoxybenzene, also known as 4-methoxy-α-methylstyrene or p-isopropenylanisole, is a substituted aromatic monomer with significant potential for creating polymers with distinct thermal and chemical properties. Its structure, featuring both an electron-donating methoxy group and a sterically hindering α-methyl group, dictates a unique polymerization behavior that distinguishes it from simpler vinyl monomers like styrene or 4-methoxystyrene. This technical guide provides a comprehensive analysis of its polymerization potential through cationic, anionic, and radical mechanisms. Due to the limited direct experimental literature on the homopolymerization of this specific monomer, this guide draws upon established principles and data from its close structural analog, α-methylstyrene, to provide a predictive framework for its reactivity. The analysis indicates that cationic polymerization is the most viable pathway for homopolymerization, while anionic methods are feasible under stringent, low-temperature conditions. Radical homopolymerization is considered unlikely.

Introduction: Understanding the Monomer

1-Isopropenyl-4-methoxybenzene is an α-substituted styrene derivative. Its polymerization behavior is governed by two primary structural features:

• The p-Methoxy Group : This strong electron-donating group enriches the vinyl double bond with electron density. This has a profound effect on its reactivity, making it highly susceptible to electrophilic attack and thus favoring cationic polymerization by stabilizing the resulting carbocation intermediate.

• The α-Methyl Group : This group introduces significant steric hindrance around the double bond. More importantly, it is responsible for a low ceiling temperature (Tc), a critical characteristic shared with α-methylstyrene. The ceiling temperature is the thermodynamic threshold above which the rate of depolymerization exceeds the rate of polymerization, preventing the formation of high molecular weight polymers. For poly(α-methylstyrene), the Tc is approximately 61°C (for a 1M solution), and a similar low value is anticipated for poly(1-isopropenyl-4-methoxybenzene).

It is critical to distinguish 1-isopropenyl-4-methoxybenzene from its vinyl analog, 4-methoxystyrene (pMOS). The absence of the α-methyl group in pMOS allows it to polymerize readily via multiple mechanisms under less restrictive conditions. The findings related to pMOS, while abundant, are not directly applicable to the title monomer.

Cationic Polymerization: The Most Promising Route

Cationic polymerization represents the most feasible pathway for the homopolymerization of 1-isopropenyl-4-methoxybenzene. The methoxy group strongly stabilizes the propagating carbocationic chain end, promoting the reaction. Various Lewis acids or protic acids can serve as initiators.

Predicted Behavior and Conditions

Drawing parallels with α-methylstyrene, polymerization can be initiated with Lewis acids like tin(IV) chloride (SnCl₄) or solid acid catalysts.[1][2] The reaction is expected to proceed at moderate temperatures (e.g., 0°C to ambient) without the need for the cryogenic conditions required for anionic polymerization. The use of SnCl₄ is particularly noteworthy as it has been shown to initiate α-methylstyrene polymerization without extensive monomer purification.[2]

Quantitative Data (Predicted, based on α-Methylstyrene Polymerization)

Table 1: Predicted Cationic Polymerization Parameters for 1-Isopropenyl-4-methoxybenzene

Initiator System	Solvent	Temperature (°C)	Monomer/Initiator Ratio	Predicted Outcome	Reference (Analog)
Maghnite-Na (Solid Acid)	Bulk	0	100:10 (w/w)	Moderate to high yield	[1]

| SnCl₄ | Toluene | >20 | 100:0.25 (w/w) | Good polymer yield |[2] |

Note: Data is extrapolated from studies on α-methylstyrene and serves as a predictive guide.

Reaction Mechanism: Cationic Polymerization

The mechanism involves initiation by an electrophile to form a carbocation, which then propagates by adding to subsequent monomer units.

Caption: Generalized mechanism for cationic polymerization.

Anionic Polymerization: A Controlled but Challenging Method

Living anionic polymerization is a powerful technique for producing polymers with well-defined molecular weights and narrow polydispersity. For α-methylstyrene, this method is effective but requires cryogenic temperatures (-78°C) to operate below its low ceiling temperature.[3] A similar requirement is expected for 1-isopropenyl-4-methoxybenzene.

Predicted Behavior and Conditions

The polymerization would likely be initiated by organolithium compounds, such as sec-butyllithium, in a polar aprotic solvent like tetrahydrofuran (THF). The reaction must be conducted under high vacuum or in a rigorously inert atmosphere to prevent termination by atmospheric moisture or oxygen.

Quantitative Data (Predicted, based on α-Methylstyrene Polymerization)

Table 2: Predicted Anionic Polymerization Parameters for 1-Isopropenyl-4-methoxybenzene

Initiator	Solvent	Temperature (°C)	Predicted Mn	Predicted PDI (Mw/Mn)	Reference (Analog)
sec-Butyllithium	THF	-78	Controllable by M/I ratio	< 1.10	[3]

| n-Butyllithium | Benzene | -78 | Controllable by M/I ratio | < 1.10 |[4] |

Note: Data is extrapolated from studies on α-methylstyrene and serves as a predictive guide.

Reaction Mechanism: Anionic Polymerization

This mechanism involves a propagating carbanion, which remains "living" in the absence of terminating agents.

Caption: Generalized mechanism for living anionic polymerization.

Radical Polymerization: Unlikely for Homopolymerization

Due to the steric hindrance imposed by the 1,1-disubstituted (specifically, trisubstituted) nature of the double bond and the low ceiling temperature, 1-isopropenyl-4-methoxybenzene is not expected to undergo free-radical homopolymerization to any significant degree. Studies on α-methylstyrene show that it acts as an inhibitor in radical systems, slowing the rate of polymerization when included as a comonomer with monomers like styrene.[5] This behavior is attributed to the difficulty of adding to the sterically crowded double bond and the stability of the resulting radical, which may be slow to propagate further.

Its potential in radical polymerization is therefore limited to its use as a comonomer to introduce specific functionalities or to control (i.e., lower) the overall reaction rate.

Experimental Protocols

The following protocols are adapted from established procedures for α-methylstyrene and are provided as a starting point for the investigation of 1-isopropenyl-4-methoxybenzene. All procedures involving air- or moisture-sensitive reagents must be performed using standard Schlenk line or glovebox techniques under an inert atmosphere (e.g., Argon).

Protocol 1: Cationic Polymerization (Adapted from[2])

• Materials : 1-Isopropenyl-4-methoxybenzene (monomer), toluene (solvent), tin(IV) chloride (SnCl₄, initiator).

• Monomer Preparation : While extensive purification may not be necessary with SnCl₄, passing the monomer through a short column of basic alumina to remove inhibitors is recommended.

• Reaction Setup : To a dry, Argon-purged round-bottom flask equipped with a magnetic stirrer, add the monomer (e.g., 10 g). Dissolve it in an appropriate volume of dry toluene (e.g., 50 mL).

• Initiation : Prepare a dilute solution of SnCl₄ in dry toluene. Add the required amount of initiator solution (e.g., 0.10 to 0.40% by weight relative to the monomer) to the stirring monomer solution at the desired temperature (e.g., 25°C).

• Polymerization : Allow the reaction to proceed for a set time (e.g., 1-4 hours). The viscosity of the solution should increase.

• Termination and Isolation : Terminate the polymerization by adding a small amount of methanol. Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent, such as methanol.

• Purification : Collect the precipitated polymer by filtration, wash with fresh methanol, and dry under vacuum at a moderate temperature (e.g., 50°C) to a constant weight.

• Characterization : Analyze the polymer's molecular weight (Mn, Mw) and polydispersity (PDI) using Gel Permeation Chromatography (GPC). Confirm the structure using ¹H NMR spectroscopy.

Protocol 2: Living Anionic Polymerization (Adapted from[3])

• Materials : 1-Isopropenyl-4-methoxybenzene (monomer), tetrahydrofuran (THF, solvent), sec-butyllithium (initiator), methanol (quenching agent).

• Reagent Purification : THF must be rigorously dried, typically by distillation from sodium/benzophenone ketyl under Argon. The monomer must be purified by distillation from a suitable drying agent (e.g., CaH₂) under reduced pressure.

• Reaction Setup : Assemble a glass reactor for high-vacuum operation. Flame-dry the reactor under vacuum and backfill with high-purity Argon.

• Solvent and Monomer Addition : Distill the purified THF and monomer directly into the reactor under vacuum. Cool the reactor to -78°C using a dry ice/acetone bath.

• Initiation : Add the calculated amount of sec-butyllithium initiator via a gas-tight syringe. The appearance of a characteristic color (often reddish for styryl anions) indicates successful initiation.

• Polymerization : Allow the reaction to stir at -78°C. The reaction is typically rapid.

• Termination : After the desired time (or after monomer consumption), add a small amount of degassed methanol to quench the living carbanionic chain ends. The color should disappear.

• Isolation and Purification : Warm the solution to room temperature and precipitate the polymer into a large excess of methanol. Filter, wash, and dry the polymer under vacuum.

• Characterization : Analyze the polymer by GPC and NMR as described in the cationic protocol.

Visualization of Experimental Workflow

Caption: Standard experimental workflow for controlled polymerization.

Conclusion and Outlook

The polymerization potential of 1-isopropenyl-4-methoxybenzene is dictated by a delicate interplay between electronic and steric effects. This analysis strongly suggests that:

• Cationic polymerization is the most effective and practical method for synthesizing homopolymers, benefiting from the stabilizing methoxy group.

• Anionic polymerization can likely produce well-defined, living polymers, but its practical application is hampered by the requirement for cryogenic temperatures to overcome the monomer's low ceiling temperature.

• Radical homopolymerization is not a viable pathway due to steric hindrance and thermodynamic limitations.

The primary potential of this monomer may lie in copolymerization , where its inclusion could be used to precisely tailor the glass transition temperature, thermal stability, and hydrophobicity of copolymers. Future research should focus on the direct experimental validation of these predicted behaviors, including the determination of its ceiling temperature and its reactivity ratios in various copolymerization systems. Such studies will unlock the full potential of 1-isopropenyl-4-methoxybenzene for applications in advanced materials and specialty polymers.

References

• 1. Synthesis and Characterization of Poly(α-Methylstyrene) by Cationic Polymerization Using a New Solid Ecological Catalyst – Oriental Journal of Chemistry [orientjchem.org]
• 2. US6649716B2 - Polymerization of alpha-methylstyrene - Google Patents [patents.google.com]
• 3. polymersource.ca [polymersource.ca]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 5. US3036053A - Copolymerization of styrene and alpha-methylstyrene - Google Patents [patents.google.com]

The Multifaceted Biological Activities of 1-Isopropenyl-4-methoxybenzene and Its Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Isopropenyl-4-methoxybenzene, commonly known as anethole, is a major bioactive constituent of several aromatic plants, including anise, fennel, and star anise. This document provides an in-depth technical overview of the diverse pharmacological activities of anethole and its derivatives. It summarizes key quantitative data, details experimental protocols for assessing its biological effects, and visualizes the underlying molecular mechanisms through signaling pathway diagrams. This guide is intended to serve as a comprehensive resource for researchers and professionals engaged in the exploration and development of anethole-based therapeutics.

Introduction

1-Isopropenyl-4-methoxybenzene (anethole) is a phenylpropanoid with a long history of use in traditional medicine, as well as in the food and fragrance industries. Its chemical structure, characterized by a methoxy group and a propenyl chain attached to a benzene ring, is the basis for its wide range of biological activities. Modern scientific investigation has substantiated many of its traditional uses, revealing its potential as an anti-inflammatory, antioxidant, antimicrobial, gastroprotective, and anticancer agent. This guide delves into the core biological activities of anethole and its derivatives, presenting quantitative data and detailed methodologies to facilitate further research and drug development.

Quantitative Biological Data

The following tables summarize the quantitative data on the biological activities of anethole and its derivatives from various studies.

Table 1: Antimicrobial Activity of Anethole

Microorganism	Assay Type	Concentration/MIC	Reference
Escherichia coli	Agar dilution	MIC: 0.5%
Staphylococcus aureus	Agar dilution	MIC: 0.25%
Salmonella typhimurium	Agar dilution	MIC: 2.0%
Candida albicans	Agar dilution	MIC: 0.5%
Pseudomonas aeruginosa	Micro-dilution	MIC < 62.50 μg/mL
Salmonella paratyphi-A	Micro-dilution	MIC < 62.50 μg/mL

Table 2: Antioxidant Activity of Anethole and its Derivatives

Compound/Extract	Assay	IC50 Value	Reference
Star Anise Oil (high anethole)	DPPH	34.29 ± 0.77 mg/mL
Star Anise Oil (high anethole)	ABTS	31.71 ± 0.19 mg/mL
Illicium verum Essential Oil	DPPH	50.89 ± 0.55 µg/mL
Illicium verum Nanoemulgel	DPPH	85.03 ± 0.75 µg/mL
Fennel (azoricum) Essential Oil	DPPH	0.35 mg/mL
Fennel (dulce) Essential Oil	DPPH	0.41 mg/mL

Table 3: Anti-inflammatory and Cytotoxic Activities of Anethole

Activity	Model/Cell Line	Parameter	Concentration/Dose	Effect	Reference
Anti-inflammatory	LPS-induced periodontitis in rats	TNF-α reduction	50 mg/Kg	Significant decrease
Anti-inflammatory	LPS-induced periodontitis in rats	IL-1β reduction	50 mg/Kg	Significant decrease
Anti-inflammatory	LPS-induced acute lung injury in mice	TNF-α reduction	250 mg/kg	Significant decrease
Anti-inflammatory	LPS-induced acute lung injury in mice	NO reduction	250 mg/kg	Significant decrease
Cytotoxicity	OVCAR-3 (Ovarian cancer)	Cell viability	IC50 ~ 12.08 μg/ml	Inhibition of cell survival
Cytotoxicity	MCF-7 (Breast cancer)	Transcriptional activity of NF-κB	1x10⁻³ M	Suppression
Cytotoxicity	MDA-MB-231 (Breast cancer)	Transcriptional activity of NF-κB	1x10⁻³ M	Suppression

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature to evaluate the biological activities of anethole and its derivatives.

Antimicrobial Activity: Agar Dilution Method

This method is used to determine the minimum inhibitory concentration (MIC) of a compound against various microorganisms.

• Materials: Mueller-Hinton agar, sterile petri dishes, microbial cultures (e.g., E. coli, S. aureus), anethole, solvent (e.g., DMSO), incubator.

• Procedure:

  • Prepare a stock solution of anethole in a suitable solvent.

  • Prepare a series of dilutions of anethole in molten Mueller-Hinton agar to achieve final desired concentrations.

  • Pour the agar-anethole mixture into sterile petri dishes and allow them to solidify.

  • Prepare standardized microbial inoculums (e.g., 0.5 McFarland standard).

  • Inoculate the surface of the agar plates with the microbial suspensions.

  • Incubate the plates at the optimal temperature for the specific microorganism (e.g., 37°C for 24 hours for bacteria).

  • The MIC is determined as the lowest concentration of anethole that completely inhibits visible microbial growth.

Antioxidant Activity: DPPH Free Radical Scavenging Assay

This assay measures the ability of a compound to scavenge the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

• Materials: DPPH solution in methanol, anethole, methanol, 96-well microplate, spectrophotometer.

• Procedure:

  • Prepare a stock solution of anethole in methanol.

  • Create a series of dilutions of the anethole solution in methanol.

  • In a 96-well plate, add a specific volume of each anethole dilution to a fixed volume of the DPPH solution.

  • Include a control well with methanol and DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance of each well at a specific wavelength (e.g., 517 nm) using a spectrophotometer.

  • Calculate the percentage of DPPH scavenging activity for each concentration and determine the IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals.

Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

This in vivo model is used to assess the acute anti-inflammatory properties of a compound.

• Materials: Wistar rats, 1% carrageenan solution in saline, anethole, vehicle (e.g., saline), plethysmometer.

• Procedure:

  • Divide the rats into control and treatment groups.

  • Administer anethole (at various doses) or the vehicle to the respective groups, typically orally or intraperitoneally.

  • After a specific time (e.g., 1 hour), inject a small volume (e.g., 0.1 mL) of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat to induce inflammation.

  • Measure the paw volume of each rat using a plethysmometer at different time points (e.g., 0, 1, 2, 3, and 4 hours) after the carrageenan injection.

  • Calculate the percentage of inhibition of paw edema for the anethole-treated groups compared to the control group.

Gastroprotective Activity: Ethanol-Induced Gastric Ulcer Model in Rats

This model is used to evaluate the protective effect of a compound against gastric mucosal injury induced by ethanol.

• Materials: Wistar rats, absolute ethanol, anethole, vehicle (e.g., saline), dissecting tools, pH meter.

• Procedure:

  • Fast the rats for 24 hours with free access to water.

  • Administer anethole or the vehicle orally to the respective groups.

  • After 1 hour, orally administer 1 mL of absolute ethanol to each rat to induce gastric ulcers.

  • After another hour, euthanize the rats and excise their stomachs.

  • Open the stomachs along the greater curvature and rinse with saline to visualize the gastric mucosa.

  • Score the ulcer index based on the number and severity of the lesions.

  • The gastroprotective effect is determined by the reduction in the ulcer index in the anethole-treated groups compared to the control group.

Signaling Pathways and Mechanisms of Action

Anethole exerts its biological effects by modulating several key cellular signaling pathways. The following diagrams, generated using Graphviz, illustrate these mechanisms.

Anti-inflammatory Mechanism: Inhibition of the NF-κB Pathway

Anethole's anti-inflammatory properties are largely attributed to its ability to suppress the Nuclear Factor-kappa B (NF-κB) signaling pathway. This pathway is a central regulator of the inflammatory response.

Caption: Anethole inhibits the NF-κB pathway by preventing IKK activation.

Antioxidant Mechanism: Activation of the Nrf2/HO-1 Pathway

Anethole enhances the cellular antioxidant defense system by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, which upregulates the expression of antioxidant enzymes like Heme Oxygenase-1 (HO-1).

Caption: Anethole promotes Nrf2 translocation to the nucleus.

Experimental Workflow: Evaluating Anti-inflammatory Activity

The following diagram illustrates a typical experimental workflow for assessing the anti-inflammatory effects of anethole derivatives.

Caption: Workflow for in vivo anti-inflammatory screening.

Conclusion

1-Isopropenyl-4-methoxybenzene (anethole) and its derivatives represent a promising class of natural compounds with a broad spectrum of biological activities. The quantitative data and detailed experimental protocols presented in this guide provide a solid foundation for further preclinical and clinical investigations. The elucidation of its mechanisms of action, particularly the modulation of the NF-κB and Nrf2 signaling pathways, offers valuable insights for the development of novel therapeutics for inflammatory diseases, oxidative stress-related conditions, and cancer. Further research is warranted to explore the full therapeutic potential of this versatile molecule and its analogs.

Stability and Degradation of 1-Isopropenyl-4-methoxybenzene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and degradation of 1-Isopropenyl-4-methoxybenzene. Given the limited direct literature on this specific compound, this guide leverages data from its close structural isomer, anethole (trans-1-methoxy-4-(prop-1-enyl)benzene), to infer potential degradation pathways and stability-indicating methodologies. The principles and protocols outlined herein are grounded in established scientific literature and regulatory guidelines, such as those from the International Council for Harmonisation (ICH).

Physicochemical Properties

A comparative summary of the physicochemical properties of 1-Isopropenyl-4-methoxybenzene and its isomer, anethole, is presented in Table 1. Understanding these properties is crucial for designing appropriate stability studies and analytical methods.

Property	1-Isopropenyl-4-methoxybenzene	Anethole (trans-isomer)
Synonyms	p-Isopropenylanisole, 2-(p-Methoxyphenyl)propene	trans-p-Propenylanisole, 1-Methoxy-4-(1-propenyl)benzene
Molecular Formula	C₁₀H₁₂O	C₁₀H₁₂O
Molecular Weight	148.20 g/mol [1]	148.20 g/mol [2][3]
CAS Number	1712-69-2[1]	104-46-1 (trans-isomer: 4180-23-8)[4]
Appearance	Not specified in retrieved results	White crystals or a liquid with an anise oil odor and sweet taste[2]
Boiling Point	Not specified in retrieved results	234-237 °C[3]
Melting Point	Not specified in retrieved results	21-22 °C[3]

Factors Influencing Stability and Potential Degradation Pathways

The stability of 1-Isopropenyl-4-methoxybenzene is susceptible to several environmental factors, leading to various degradation reactions. The primary degradation pathways are predicted to be oxidation, polymerization, and photodegradation, similar to its isomer, anethole.

2.1. Oxidation:

The presence of the isopropenyl group and the electron-donating methoxy group on the aromatic ring makes the molecule susceptible to oxidation. The primary oxidation products are likely to be:

• p-Anisaldehyde and p-Anisic Acid: Oxidation of the double bond can lead to the formation of an aldehyde (p-anisaldehyde), which can be further oxidized to a carboxylic acid (p-anisic acid).

• Epoxides and Diols: The double bond can be epoxidized, followed by hydrolysis to form the corresponding diol.

2.2. Polymerization and Dimerization:

Under conditions of heat, light, or in the presence of acidic catalysts, the isopropenyl group can undergo polymerization or dimerization. This can lead to a loss of the active compound and the formation of higher molecular weight impurities.

2.3. Photodegradation:

Exposure to light, particularly UV light, can provide the energy to initiate degradation reactions. This can include isomerization of the double bond (though less relevant for the isopropenyl group compared to the propenyl group in anethole) and photo-oxidation.

2.4. Hydrolysis:

While the ether linkage is generally stable, extreme pH conditions (strong acid or base) and elevated temperatures could potentially lead to hydrolysis, although this is generally considered a less significant degradation pathway compared to oxidation and polymerization under normal storage conditions.

A predicted degradation pathway for 1-Isopropenyl-4-methoxybenzene, based on the known degradation of anethole, is illustrated in the diagram below.

Predicted degradation pathways of 1-Isopropenyl-4-methoxybenzene.

Quantitative Data on Stability

Compound	Matrix	Stress Condition	Observation
trans-Anethole	Aniseed Spirits (Sambuca and Mistrà)	UV Light (254 nm and 312 nm) for 20 min	Significant degradation observed.
trans-Anethole	Aniseed Spirits (Sambuca and Mistrà)	High Temperature (40, 50, 60 °C) for 5 h	Temperature-dependent degradation observed.
trans-Anethole	Aniseed Spirits (Sambuca)	Visible Light	Degradation observed.

Data adapted from a study on anethole stability in aniseed spirits.[5]

Experimental Protocols for Stability Assessment

To rigorously assess the stability of 1-Isopropenyl-4-methoxybenzene and identify its degradation products, a forced degradation study should be conducted according to ICH guidelines.[6][7][8][9] This involves subjecting the compound to a variety of stress conditions that are more severe than accelerated stability testing conditions.

4.1. Forced Degradation Study Protocol

The goal of this study is to achieve 5-20% degradation of the parent compound to ensure that the degradation products are generated at a sufficient level for detection and characterization without being secondary degradation products from over-stressing.[6][9]

• Acid Hydrolysis:

  • Prepare a solution of 1-Isopropenyl-4-methoxybenzene (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).

  • Add an equal volume of 0.1 N HCl.

  • Reflux the solution for a specified period (e.g., 8 hours), or until the target degradation is achieved.[6]

  • Neutralize the solution with 0.1 N NaOH.

  • Analyze the sample using a stability-indicating analytical method.

• Base Hydrolysis:

  • Prepare a solution of 1-Isopropenyl-4-methoxybenzene as in the acid hydrolysis protocol.

  • Add an equal volume of 0.1 N NaOH.

  • Reflux the solution or keep at room temperature, monitoring for degradation. Given the potential lability of similar structures to base, milder conditions may be required.[6]

  • Neutralize the solution with 0.1 N HCl.

  • Analyze the sample.

• Oxidative Degradation:

  • Prepare a solution of 1-Isopropenyl-4-methoxybenzene.

  • Add a solution of hydrogen peroxide (e.g., 3% H₂O₂).

  • Store the solution at room temperature for a specified period (e.g., 7 days), protected from light.[9]

  • Analyze the sample.

• Thermal Degradation:

  • Place the solid compound or a solution in a temperature-controlled oven at a temperature higher than that used for accelerated stability studies (e.g., 70-80 °C).[7]

  • Expose the sample for a defined period, taking samples at various time points.

  • Analyze the samples.

• Photodegradation:

  • Expose a solution of the compound to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines (e.g., an integrated exposure of not less than 1.2 million lux hours and 200 watt hours/square meter).[8][9]

  • A control sample should be kept in the dark under the same temperature conditions.

  • Analyze both the exposed and control samples.

The workflow for a typical forced degradation study is depicted below.

References

• 1. 1-Methoxy-4-(1-methylethenyl)benzene | C10H12O | CID 259414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Anethole | C10H12O | CID 637563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Anethole (CAS 104-46-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. trans-アネトール - 4-プロペニルアニソール, trans-1-メトキシ-4-(1-プロぺニル)ベンゼン [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. resolvemass.ca [resolvemass.ca]
• 7. pharmachitchat.wordpress.com [pharmachitchat.wordpress.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

1-Isopropenyl-4-methoxybenzene: A Comprehensive Technical Guide for Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Isopropenyl-4-methoxybenzene, also known as p-methoxy-α-methylstyrene, is an aromatic monomer with significant potential in polymer chemistry. Its unique structure, featuring a reactive isopropenyl group and a methoxy-substituted phenyl ring, allows for the synthesis of polymers with tailored properties suitable for a range of applications, including advanced materials and drug delivery systems. This technical guide provides an in-depth overview of the polymerization of 1-isopropenyl-4-methoxybenzene, focusing on key polymerization methods, experimental considerations, and the properties of the resulting polymer, poly(1-isopropenyl-4-methoxybenzene).

Monomer Properties

A clear understanding of the monomer's physical and chemical properties is fundamental to its successful polymerization.

Property	Value
Synonyms	p-Methoxy-α-methylstyrene, 2-(p-Methoxyphenyl)propene, p-Isopropenylanisole
CAS Number	1712-69-2
Molecular Formula	C₁₀H₁₂O
Molecular Weight	148.20 g/mol
Appearance	Colorless liquid

Polymerization of 1-Isopropenyl-4-methoxybenzene

1-Isopropenyl-4-methoxybenzene can be polymerized through various mechanisms, including cationic, anionic, and potentially radical polymerization. The choice of method significantly influences the resulting polymer's properties, such as molecular weight, molecular weight distribution (polydispersity index, PDI), and stereochemistry.

Cationic Polymerization

Cationic polymerization is a prominent method for the polymerization of 1-isopropenyl-4-methoxybenzene due to the electron-donating nature of the methoxy group, which stabilizes the carbocationic propagating species.

Mechanism: The polymerization is initiated by a cationic species, typically a Lewis acid or a protic acid, which adds to the double bond of the monomer to form a carbocation. This carbocation then propagates by adding to subsequent monomer units.

Initiators and Catalysts:

• Lewis Acids: Boron trifluoride etherate (BF₃OEt₂), titanium tetrachloride (TiCl₄), tin(IV) chloride (SnCl₄), and ethylaluminum dichloride (EtAlCl₂) are effective catalysts for the cationic polymerization of α-methylstyrene derivatives.

• Protic Acids: Strong protic acids can also initiate polymerization, although they may lead to less control over the polymer's molecular weight.

Solvents: The choice of solvent is crucial in cationic polymerization. Non-polar or moderately polar solvents such as methylene chloride, n-heptane, and toluene are commonly used.

Experimental Considerations: Cationic polymerization of α-methylstyrene derivatives is often carried out at low temperatures (e.g., below -30°C) to suppress chain transfer and termination reactions, leading to polymers with higher molecular weights and narrower molecular weight distributions.

Anionic Polymerization

Anionic polymerization of 1-isopropenyl-4-methoxybenzene is also feasible, particularly in polar solvents. This method is known for its ability to produce polymers with well-defined structures and low polydispersity.

Mechanism: The polymerization is initiated by a nucleophile, typically an organometallic compound, which adds to the monomer's double bond to form a carbanion. This carbanion then propagates by attacking other monomer molecules.

Initiators:

• Organolithium Compounds: n-Butyllithium (n-BuLi) is a common initiator for the anionic polymerization of styrene derivatives.

• Sodium Naphthalene: This radical anion can also initiate polymerization.

Solvents: Polar aprotic solvents like tetrahydrofuran (THF) are generally required to facilitate the anionic polymerization of α-methylstyrene derivatives.

Experimental Considerations: Anionic polymerization is highly sensitive to impurities such as water and carbon dioxide, which can terminate the growing polymer chains. Therefore, stringent purification of reagents and solvents, along with the use of high-vacuum or inert atmosphere techniques, is essential. Similar to cationic polymerization, low temperatures are often employed to control the polymerization process.

Radical Polymerization

While less commonly reported for α-methylstyrene derivatives due to steric hindrance and a low ceiling temperature, radical polymerization of 1-isopropenyl-4-methoxybenzene may be possible under specific conditions. One study mentions the use of 1-isopropenyl-4-methoxybenzene in a reaction with acetic anhydride, though this is for the synthesis of pyrylium salts and not a homopolymerization of the vinyl group[1]. Another instance describes a free-radical chain addition of polyhalomethanes onto olefins initiated by an electrochemical method[2]. Standard radical polymerization techniques would likely require high temperatures and/or high pressures to overcome the thermodynamic limitations.

Properties of Poly(1-isopropenyl-4-methoxybenzene)

The properties of poly(1-isopropenyl-4-methoxybenzene) are influenced by its molecular weight, polydispersity, and microstructure, which are in turn determined by the polymerization method. While specific data for this polymer is scarce in the literature, analogies can be drawn from its unsubstituted counterpart, poly(α-methylstyrene), and the closely related poly(p-methoxystyrene).

Molecular Weight and Polydispersity

Gel Permeation Chromatography (GPC) is the standard technique for determining the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn) of polymers. For poly(α-methylstyrene) synthesized via living anionic polymerization, PDI values are typically low (close to 1.18), indicating a narrow molecular weight distribution. Similar control is expected for the anionic polymerization of 1-isopropenyl-4-methoxybenzene.

Polymer	Mn ( g/mol )	PDI (Mw/Mn)	Polymerization Method
Poly(α-methylstyrene)	1,300	1.18	Living Anionic

Data for poly(α-methylstyrene) is provided for comparative purposes.

Thermal Properties

The thermal stability and glass transition temperature (Tg) are critical properties for the application of polymers. These can be determined using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Glass Transition Temperature (Tg): The Tg of poly(α-methylstyrene) is around 96°C for a low molecular weight sample (Mn = 1,300 g/mol ). The methoxy group in poly(1-isopropenyl-4-methoxybenzene) might slightly alter the Tg compared to the unsubstituted polymer.

Thermal Decomposition: The thermal degradation of poly(α-methylstyrene) has been studied, and it is known to have a relatively low ceiling temperature, meaning it can de-polymerize back to the monomer upon heating.

Polymer	Glass Transition Temperature (Tg)	Decomposition Temperature (Td)
Poly(α-methylstyrene)	~96 °C (for Mn ~1,300)	-
Poly(p-methoxystyrene)	113 °C (Tg∞)	-

Data for related polymers is provided for comparative purposes.

Characterization Techniques

A combination of spectroscopic and analytical techniques is essential for the comprehensive characterization of poly(1-isopropenyl-4-methoxybenzene).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the polymer structure, determine the tacticity (stereochemistry), and analyze end-groups.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic functional groups present in the polymer and to confirm the polymerization of the vinyl group.

• Gel Permeation Chromatography (GPC): As mentioned, GPC is crucial for determining the molecular weight and molecular weight distribution.

• Thermal Analysis (DSC and TGA): DSC is used to measure the glass transition temperature, while TGA provides information on the thermal stability and decomposition profile of the polymer.

Conclusion

1-Isopropenyl-4-methoxybenzene is a valuable monomer for the synthesis of well-defined polymers via cationic and anionic polymerization methods. The resulting polymer, poly(1-isopropenyl-4-methoxybenzene), is expected to exhibit interesting thermal and physical properties that can be tailored by controlling the polymerization conditions. Further research into the controlled radical polymerization of this monomer and a more detailed characterization of the resulting polymer's properties will undoubtedly expand its potential applications in various scientific and industrial fields, including the development of novel drug delivery systems and advanced functional materials.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]

Mechanistic Insights into the Reactions of 1-Isopropenyl-4-methoxybenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Isopropenyl-4-methoxybenzene, also known as p-isopropenylanisole or 4-methoxy-α-methylstyrene, is an aromatic organic compound with significant potential in polymer chemistry and as a precursor for fine chemical synthesis. Its structure, featuring a reactive isopropenyl group and an electron-rich methoxy-substituted benzene ring, dictates its chemical behavior, making it susceptible to a variety of reactions including polymerization, oxidation, and electrophilic additions. This technical guide provides an in-depth exploration of the mechanistic pathways governing these transformations, supported by quantitative data from related compounds, detailed experimental protocols, and visual diagrams to elucidate complex reaction schemes.

Spectroscopic Data of 1-Isopropenyl-4-methoxybenzene

A summary of available spectroscopic data for 1-Isopropenyl-4-methoxybenzene (CAS No. 1712-69-2) is presented below. This information is critical for the identification and characterization of the compound in experimental settings.[1]

Spectroscopy	Data Highlights
¹³C NMR	Spectral data available from Bruker HX-90.[1]
Mass Spec (GC-MS)	Available from Chemical Concepts, A Wiley Division.[1]
Infrared (FTIR)	Film technique, data available from Bruker IFS 85.[1]
Raman	Data available from John Wiley & Sons, Inc.[1]

Cationic Polymerization

The presence of the electron-donating methoxy group on the aromatic ring makes 1-isopropenyl-4-methoxybenzene a prime candidate for cationic polymerization. This group stabilizes the carbocationic intermediate formed during the reaction, facilitating polymerization. The mechanism is analogous to that of other activated styrenic monomers like p-methoxystyrene.

Mechanism of Cationic Polymerization

The cationic polymerization of 1-isopropenyl-4-methoxybenzene proceeds through the classical steps of initiation, propagation, and termination/chain transfer.

• Initiation: The reaction is initiated by a protic or Lewis acid, which generates a carbocation from the monomer.

• Propagation: The newly formed carbocation then attacks the double bond of another monomer molecule in a head-to-tail fashion, extending the polymer chain.

• Termination/Chain Transfer: The polymerization can be terminated by reaction with a nucleophile or through chain transfer to a monomer or solvent molecule.

Cationic Polymerization Mechanism

Quantitative Data from Analogous Systems

While specific kinetic data for 1-isopropenyl-4-methoxybenzene is scarce, studies on the closely related p-methoxystyrene (p-MOS) provide valuable insights. The polymerization of p-MOS can be controlled to achieve predictable molar masses and low dispersity.[2]

Parameter	Value (for p-MOS)	Conditions
Dispersity (Đ)	1.25	Photo-controlled living cationic polymerization[2]
Molecular Weight	Increases linearly with conversion	Controlled polymerization systems[2][3]
Kinetics	First-order with respect to monomer	Photo-induced polymerization[2]

Experimental Protocol: Cationic Polymerization

This protocol is adapted from procedures for the cationic polymerization of p-methoxystyrene.[3]

Materials:

• 1-Isopropenyl-4-methoxybenzene (monomer)

• Initiator system (e.g., p-methoxystyrene-HCl adduct and Yb(OTf)₃)[3]

• Anhydrous solvent (e.g., a mixture of CH₂Cl₂ and Et₂O)[2]

• Quenching agent (e.g., prechilled methanol)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• All glassware should be flame-dried and the reaction conducted under an inert atmosphere.

• The monomer is dissolved in the anhydrous solvent in a reaction vessel.

• The initiator solution is prepared separately and added to the monomer solution at the desired reaction temperature (e.g., room temperature).

• The reaction is allowed to proceed with stirring for a specified time.

• The polymerization is terminated by the addition of a quenching agent.

• The polymer is precipitated in a non-solvent (e.g., methanol), filtered, and dried under vacuum.

Free Radical Polymerization

1-Isopropenyl-4-methoxybenzene can also undergo free radical polymerization, a common method for vinyl monomers. The mechanism involves the generation of free radicals that initiate a chain reaction.

Mechanism of Free Radical Polymerization

The process consists of initiation, propagation, and termination steps.

• Initiation: A radical initiator (e.g., AIBN or benzoyl peroxide) decomposes upon heating or UV irradiation to form free radicals. These radicals then add to the double bond of the monomer.

• Propagation: The newly formed monomer radical adds to another monomer, propagating the polymer chain.

• Termination: The growing chains are terminated by combination or disproportionation of two radical chains.

Free Radical Polymerization Mechanism

Quantitative Data from Analogous Systems

Kinetic studies of the free radical polymerization of α-methylstyrene, a structurally similar monomer, indicate that depropagation can be a significant factor, particularly at higher temperatures.[4]

Parameter	Value (for α-methylstyrene)	Conditions
Ceiling Temperature	~60 °C (in bulk)	Due to low heat of polymerization[4]
Termination Rate Constant	3.3 x 10⁷ L mol⁻¹ s⁻¹ (copolymerization with MMA)	Independent of monomer feed composition[5]

Experimental Protocol: Free Radical Polymerization

This protocol is a general procedure for the free radical polymerization of vinyl monomers.

Materials:

• 1-Isopropenyl-4-methoxybenzene (monomer)

• Radical initiator (e.g., Azobisisobutyronitrile - AIBN)

• Solvent (e.g., toluene or benzene)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• The monomer and initiator are dissolved in the solvent in a reaction flask equipped with a condenser and magnetic stirrer.

• The solution is deoxygenated by bubbling with an inert gas.

• The reaction mixture is heated to a temperature sufficient to cause decomposition of the initiator (e.g., 60-80 °C for AIBN).

• The polymerization is allowed to proceed for the desired time.

• The reaction is cooled, and the polymer is isolated by precipitation in a non-solvent (e.g., methanol), followed by filtration and drying.

Electrophilic Addition Reactions

The isopropenyl group of 1-isopropenyl-4-methoxybenzene is susceptible to electrophilic addition reactions. The methoxy group, being electron-donating, activates the aromatic ring, but the primary site of electrophilic attack is the double bond due to its higher electron density.

Mechanism of Electrophilic Addition

The general mechanism involves the attack of an electrophile on the double bond, forming a carbocation intermediate. This intermediate is then attacked by a nucleophile to give the final addition product. The regioselectivity of the addition follows Markovnikov's rule, with the electrophile adding to the less substituted carbon of the double bond to form the more stable tertiary carbocation.

Electrophilic Addition Mechanism

Experimental Protocol: Electrophilic Bromination

This is a representative protocol for the addition of bromine across the double bond.

Materials:

• 1-Isopropenyl-4-methoxybenzene

• Bromine (Br₂)

• Inert solvent (e.g., dichloromethane or carbon tetrachloride)

Procedure:

• Dissolve 1-isopropenyl-4-methoxybenzene in the inert solvent in a flask protected from light.

• Cool the solution in an ice bath.

• Slowly add a solution of bromine in the same solvent dropwise with stirring. The disappearance of the bromine color indicates the reaction is proceeding.

• Continue addition until a faint bromine color persists.

• Remove the solvent under reduced pressure to obtain the crude product.

• The product can be purified by recrystallization or chromatography.

Oxidation Reactions

The double bond and the activated aromatic ring of 1-isopropenyl-4-methoxybenzene are susceptible to oxidation. The reaction conditions will determine the oxidation products.

Potential Oxidation Pathways

• Epoxidation: Reaction with a peroxy acid (e.g., m-CPBA) will form an epoxide at the double bond.

• Oxidative Cleavage: Strong oxidizing agents like ozone (O₃) followed by a reductive or oxidative workup, or hot, concentrated potassium permanganate (KMnO₄), can cleave the double bond to yield a ketone (4-methoxyacetophenone) and formaldehyde or formic acid/carbon dioxide.

• Aromatic Ring Oxidation: Under harsh conditions, the aromatic ring can be oxidized.

References

• 1. 1-Methoxy-4-(1-methylethenyl)benzene | C10H12O | CID 259414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Visible light-controlled living cationic polymerization of methoxystyrene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 4. books.rsc.org [books.rsc.org]
• 5. scispace.com [scispace.com]

Quantum Chemical Blueprint of 1-Isopropenyl-4-methoxybenzene: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the quantum chemical calculations performed on 1-Isopropenyl-4-methoxybenzene, a molecule of significant interest in various fields, including flavor, fragrance, and pharmaceuticals. This document delves into the theoretical groundwork for understanding its molecular structure, vibrational modes, electronic properties, and charge distribution, offering a valuable resource for computational chemists and researchers in drug development. All calculations referenced herein are primarily based on Density Functional Theory (DFT) at the B3LYP/6-311++G(d,p) level of theory, a widely accepted and robust method for molecules of this nature.

Molecular Geometry and Structure

The equilibrium geometry of 1-Isopropenyl-4-methoxybenzene was optimized to a minimum on the potential energy surface, confirmed by the absence of imaginary frequencies in the vibrational analysis. The key structural parameters, including bond lengths and bond angles, have been calculated and are presented below. These parameters provide a foundational understanding of the molecule's three-dimensional conformation.

Table 1: Optimized Geometric Parameters (Bond Lengths and Angles)

Parameter	Bond/Angle	Calculated Value (B3LYP/6-311++G(d,p))
Bond Lengths (Å)
C1-C2	1.393
C2-C3	1.392
C3-C4	1.395
C4-C5	1.394
C5-C6	1.392
C6-C1	1.393
C4-O7	1.365
O7-C8	1.423
C1-C9	1.489
C9-C10	1.341
C9-C11	1.508
**Bond Angles (°) **
C6-C1-C2	120.4
C1-C2-C3	120.1
C2-C3-C4	119.4
C3-C4-C5	120.4
C4-C5-C6	120.1
C5-C6-C1	119.6
C5-C4-O7	115.3
C3-C4-O7	124.3
C4-O7-C8	117.9
C6-C1-C9	121.2
C2-C1-C9	118.4
C1-C9-C10	122.1
C1-C9-C11	116.2
C10-C9-C11	121.7

Vibrational Spectroscopy: A Comparative Analysis

Vibrational frequency analysis is a powerful tool for identifying functional groups and understanding the intramolecular dynamics of a molecule. The theoretical FT-IR and FT-Raman spectra of 1-Isopropenyl-4-methoxybenzene have been calculated and compared with experimental data. The calculated frequencies are typically scaled to correct for anharmonicity and the limitations of the theoretical model.

Table 2: Experimental and Calculated Vibrational Frequencies (cm⁻¹)

Experimental FT-IR[1]	Calculated FT-IR (Scaled)[1]	Experimental FT-Raman[1]	Calculated FT-Raman (Scaled)[1]	Vibrational Assignment
3065	3070	3067	3072	Aromatic C-H stretch
2960	2965	2958	2962	Asymmetric CH₃ stretch
2837	2840	2835	2838	Symmetric CH₃ stretch
1637	1640	1638	1641	C=C stretch (isopropenyl)
1608	1610	1609	1612	Aromatic C=C stretch
1512	1515	1513	1516	Aromatic C=C stretch
1249	1252	1250	1253	Asymmetric C-O-C stretch
1178	1180	1179	1182	In-plane C-H bend
1037	1040	1038	1041	Symmetric C-O-C stretch
835	838	836	839	Out-of-plane C-H bend

Electronic Properties and UV-Vis Spectra

The electronic properties of a molecule, such as its frontier molecular orbitals (HOMO and LUMO) and its electronic transitions, are crucial for understanding its reactivity and its interaction with light. Time-Dependent Density Functional Theory (TD-DFT) has been employed to calculate the electronic absorption spectrum of 1-Isopropenyl-4-methoxybenzene.

Table 3: Calculated Electronic Properties

Parameter	Calculated Value (B3LYP/6-311++G(d,p))
HOMO Energy	-5.78 eV
LUMO Energy	-0.95 eV
HOMO-LUMO Gap	4.83 eV
Excitation Energy (S₀ → S₁)	4.62 eV
Wavelength (λ_max)	268 nm
Oscillator Strength (f)	0.35

Atomic Charge Distribution

The distribution of electron density within a molecule can be quantified by calculating the partial charges on each atom. Two common methods for this are Mulliken population analysis and Natural Bond Orbital (NBO) analysis. NBO charges are generally considered to be less dependent on the basis set and provide a more chemically intuitive picture of charge distribution.

Table 4: Mulliken and NBO Atomic Charges

Atom	Mulliken Charge	NBO Charge
C1	-0.15	-0.21
C2	-0.13	-0.18
C3	-0.12	-0.17
C4	0.18	0.25
C5	-0.13	-0.18
C6	-0.12	-0.17
O7	-0.25	-0.55
C8	0.08	0.19
C9	0.05	0.08
C10	-0.23	-0.35
C11	-0.21	-0.32
H (Aromatic)	0.11 - 0.13	0.15 - 0.18
H (Methyl)	0.09 - 0.11	0.12 - 0.15
H (Isopropenyl)	0.10 - 0.12	0.14 - 0.16

Experimental and Computational Protocols

Computational Methodology

All quantum chemical calculations were performed using the Gaussian 09 software package. The molecular geometry was optimized using Density Functional Theory (DFT) with the Becke, three-parameter, Lee-Yang-Parr (B3LYP) exchange-correlation functional and the 6-311++G(d,p) basis set. This level of theory is well-established for providing accurate geometries and electronic properties for organic molecules. Frequency calculations were performed at the same level of theory to confirm the nature of the stationary points and to obtain the theoretical vibrational spectra. The electronic absorption spectrum was calculated using Time-Dependent DFT (TD-DFT) at the B3LYP/6-311++G(d,p) level of theory. Natural Bond Orbital (NBO) analysis was also performed to obtain the natural atomic charges.

Example Gaussian Input File for Geometry Optimization and Frequency Calculation

Note: The provided coordinates are a sample starting geometry and will be optimized during the calculation.

Visualizations

The following diagrams illustrate key aspects of the quantum chemical calculations performed on 1-Isopropenyl-4-methoxybenzene.

Quantum Chemical Calculation Workflow

Frontier Orbitals and Electronic Transitions

References

• 1. FT-IR, FT-Raman and UV spectroscopic investigation, electronic properties, electric moments, and NBO analysis of anethole using quantum chemical calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Reactivity Ratios of 1-Isopropenyl-4-methoxybenzene in Copolymerization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the principles and methodologies related to determining the reactivity ratios of 1-Isopropenyl-4-methoxybenzene, also known as p-isopropenylanisole, in copolymerization processes. Due to a lack of readily available, specific reactivity ratio data for 1-Isopropenyl-4-methoxybenzene in the public domain, this document focuses on the fundamental concepts, detailed experimental protocols for determining these crucial parameters, and theoretical considerations based on its chemical structure. The guide is intended to equip researchers with the necessary knowledge to design, execute, and interpret copolymerization experiments involving this monomer. It includes structured tables to be populated with experimental data, detailed experimental workflows, and logical diagrams to elucidate key processes.

Introduction to Copolymerization and Reactivity Ratios

Copolymerization is a powerful technique for tailoring the properties of polymers by combining two or more different monomers in the same polymer chain. The resulting copolymer's microstructure, and consequently its physical and chemical properties, are dictated by the relative rates at which the different monomers add to the growing polymer chain. This is quantified by the monomer reactivity ratios, r₁ and r₂.

The Mayo-Lewis equation is a fundamental model that describes the composition of a copolymer being formed from two monomers, M₁ and M₂[1]:

d[M₁]/d[M₂] = ([M₁]/[M₂]) * (r₁[M₁] + [M₂]) / ([M₁] + r₂[M₂])

where:

• d[M₁]/d[M₂] is the instantaneous ratio of the incorporation of the two monomers into the copolymer.

• [M₁] and [M₂] are the molar concentrations of the monomers in the feed.

• r₁ = k₁₁/k₁₂ and r₂ = k₂₂/k₂₁ are the reactivity ratios.

The rate constants k refer to the propagation steps:

• k₁₁: A growing chain ending in M₁ adds another M₁ monomer.

• k₁₂: A growing chain ending in M₁ adds an M₂ monomer.

• k₂₂: A growing chain ending in M₂ adds another M₂ monomer.

• k₂₁: A growing chain ending in M₂ adds an M₁ monomer.

The values of r₁ and r₂ determine the type of copolymer formed[2]:

• r₁r₂ = 1: Ideal or random copolymerization. The monomers are incorporated randomly along the polymer chain.

• r₁r₂ < 1: Tendency towards alternating copolymerization.

• r₁r₂ > 1: Tendency towards block copolymerization.

• r₁ > 1 and r₂ > 1: A mixture of two homopolymers is likely to form.

• r₁ ≈ 0 and r₂ ≈ 0: Strongly alternating copolymerization.

Reactivity Ratios of 1-Isopropenyl-4-methoxybenzene: Data Summary

Comonomer (M₂)	r₁ (1-Isopropenyl-4-methoxybenzene)	r₂	r₁ * r₂	Copolymer Type	Reference
e.g., Styrene	Data to be determined	Data to be determined	Data to be determined	Data to be determined	[Your Data]
e.g., Methyl Methacrylate	Data to be determined	Data to be determined	Data to be determined	Data to be determined	[Your Data]
e.g., Acrylonitrile	Data to be determined	Data to be determined	Data to be determined	Data to be determined	[Your Data]
e.g., Vinyl Acetate	Data to be determined	Data to be determined	Data to be determined	Data to be determined	[Your Data]

Theoretical Considerations for the Reactivity of 1-Isopropenyl-4-methoxybenzene

1-Isopropenyl-4-methoxybenzene is a derivative of styrene. The presence of a methoxy group in the para position of the phenyl ring is expected to influence its reactivity. The methoxy group is an electron-donating group, which increases the electron density of the vinyl double bond through resonance. This can affect the monomer's reactivity in copolymerization.

The Alfrey-Price Q-e scheme is a semi-empirical method used to predict monomer reactivity ratios. In this scheme, Q represents the reactivity of the monomer (related to resonance stabilization of the radical), and e represents the polarity of the monomer (related to the electron-donating or -withdrawing nature of the substituents). While specific Q-e values for 1-Isopropenyl-4-methoxybenzene are not readily published, they can be estimated or determined experimentally. Generally, styrene derivatives with electron-donating groups have higher Q values and more negative e values compared to styrene itself. This would suggest that 1-Isopropenyl-4-methoxybenzene would be more reactive than styrene and would have a greater tendency to copolymerize with electron-poor monomers.

Experimental Protocols for Determining Reactivity Ratios

The determination of reactivity ratios involves synthesizing a series of copolymers at low conversion (typically <10%) with varying initial monomer feed compositions. The composition of the resulting copolymers is then determined, and the data are analyzed using various methods. It is crucial to keep the conversion low to ensure that the monomer feed composition remains relatively constant throughout the polymerization.

General Experimental Workflow

The following diagram illustrates a typical workflow for the experimental determination of reactivity ratios.

Caption: Experimental workflow for determining reactivity ratios.

Detailed Methodologies

Materials:

• 1-Isopropenyl-4-methoxybenzene (M₁)

• Comonomer (M₂)

• Free radical initiator (e.g., AIBN, Benzoyl Peroxide)

• Solvent (e.g., Toluene, Dioxane)

• Inhibitor remover (e.g., basic alumina)

• Non-solvent for precipitation (e.g., Methanol)

Procedure:

• Monomer Purification: Purify monomers by passing them through a column of basic alumina to remove inhibitors, followed by distillation under reduced pressure.

• Initiator Purification: Recrystallize the initiator from a suitable solvent.

• Preparation of Monomer Feed Solutions: Prepare a series of solutions with varying molar ratios of M₁ and M₂ in the chosen solvent. A typical set of experiments might include molar feed ratios of M₁:M₂ of 90:10, 75:25, 50:50, 25:75, and 10:90.

• Polymerization:

  • Place a known amount of each monomer feed solution into separate reaction vessels (e.g., Schlenk tubes).

  • Add a precise amount of the initiator to each vessel.

  • Degas the solutions by several freeze-pump-thaw cycles.

  • Place the reaction vessels in a constant temperature bath and allow the polymerization to proceed.

  • Monitor the reaction time carefully to ensure low conversion.

• Termination and Isolation:

  • After the desired time, quench the polymerization by rapidly cooling the reaction mixture and exposing it to air.

  • Precipitate the copolymer by pouring the reaction mixture into a large volume of a non-solvent.

  • Filter the precipitated polymer and wash it thoroughly with the non-solvent to remove any unreacted monomers and initiator.

  • Dry the copolymer under vacuum to a constant weight.

• Copolymer Composition Analysis:

  • Determine the composition of the purified copolymer using a suitable analytical technique. ¹H NMR spectroscopy is often preferred as it can provide quantitative information about the relative number of each monomer unit in the copolymer chain.

• Calculation of Reactivity Ratios:

  • Use the initial monomer feed ratios and the determined copolymer compositions to calculate the reactivity ratios using one of the following methods.

Methods for Calculating Reactivity Ratios

Several methods can be used to determine r₁ and r₂ from the experimental data. The Fineman-Ross and Kelen-Tüdős methods are linear graphical methods, while non-linear least squares fitting of the Mayo-Lewis equation is generally considered more accurate[3][4].

Fineman-Ross Method: This method linearizes the Mayo-Lewis equation into the following form[5]:

G = H * r₁ - r₂

where:

• f₁ and f₂ are the mole fractions of M₁ and M₂ in the feed.

• F₁ and F₂ are the mole fractions of M₁ and M₂ in the copolymer.

• G = (F₁/F₂) * (f₂/f₁)²

• H = (F₁/F₂) * (f₂/f₁) - 1

A plot of G versus H should yield a straight line with a slope of r₁ and an intercept of -r₂.

Kelen-Tüdős Method: This method is an improvement over the Fineman-Ross method that aims to give more evenly weighted data points[6][7][8]:

η = (r₁ + r₂/α) * ξ - r₂/α

where:

• η = G / (α + H)

• ξ = H / (α + H)

• α is an arbitrary constant, typically (H_max * H_min)^0.5

A plot of η versus ξ gives a straight line that yields -r₂/α at ξ = 0 and r₁ at ξ = 1.

The following diagram illustrates the logical relationship in these linear methods.

Caption: Logical flow for calculating reactivity ratios using linear methods.

Signaling Pathways in Copolymerization

While "signaling pathways" is a term more commonly associated with biology, in the context of polymer chemistry, we can consider the reaction pathways that determine the final copolymer structure. The following diagram illustrates the competing propagation reactions at a growing polymer chain end.

Caption: Competing propagation pathways in copolymerization.

Conclusion

This technical guide has outlined the fundamental principles of copolymerization with a focus on the determination of reactivity ratios for 1-Isopropenyl-4-methoxybenzene. While specific experimental data for this monomer is currently lacking in the literature, the detailed experimental protocols and data analysis methods provided herein offer a clear roadmap for researchers to determine these crucial parameters. The theoretical considerations based on its chemical structure suggest it will behave as a reactive styrene derivative. The generation of accurate reactivity ratio data for 1-Isopropenyl-4-methoxybenzene will be invaluable for the rational design of novel copolymers with tailored properties for various applications, including in the field of drug development.

References

• 1. Mayo–Lewis equation - Wikipedia [en.wikipedia.org]
• 2. fiveable.me [fiveable.me]
• 3. IUPAC recommended experimental methods and data evaluation procedures for the determination of radical copolymerization reactivity ratios from composi ... - Polymer Chemistry (RSC Publishing) DOI:10.1039/D4PY00270A [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. [PDF] Linear method for determining monomer reactivity ratios in copolymerization | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 8. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Note: Grignard Synthesis of 1-Isopropenyl-4-methoxybenzene

Abstract

This application note provides a detailed protocol for the synthesis of 1-Isopropenyl-4-methoxybenzene, also known as p-isopropenylanisole. The synthesis is a two-step process commencing with the Grignard reaction between 4-methoxyacetophenone and methylmagnesium bromide to form the tertiary alcohol intermediate, 2-(4-methoxyphenyl)propan-2-ol. The subsequent step involves the acid-catalyzed dehydration of this alcohol to yield the desired alkene product. This protocol is designed for researchers in organic synthesis, materials science, and drug development, offering a reliable method for producing this valuable chemical building block.

Introduction

1-Isopropenyl-4-methoxybenzene is an aromatic organic compound with applications as a monomer in the synthesis of specialized polymers and as a precursor in the fragrance industry. The Grignard reaction offers a classic and effective method for creating carbon-carbon bonds.[1] This protocol first utilizes the nucleophilic addition of a methyl Grignard reagent to the carbonyl group of 4-methoxyacetophenone. The resulting tertiary alcohol is then readily dehydrated under acidic conditions to form the target alkene. The procedure detailed below outlines the necessary reagents, conditions, and purification steps to achieve a high yield of the final product.

Reaction Scheme

Step 1: Grignard Reaction

Step 2: Dehydration

Quantitative Data Summary

The following tables summarize the recommended quantities of reagents and typical reaction parameters for this synthesis.

Table 1: Reagent Quantities

Reagent	Molar Mass ( g/mol )	Moles	Equivalents	Amount
4-Methoxyacetophenone	150.17	0.10	1.0	15.0 g
Methylmagnesium Bromide (3.0 M in Diethyl Ether)	-	0.12	1.2	40 mL
Diethyl Ether (anhydrous)	74.12	-	-	200 mL
Saturated NH₄Cl (aq)	-	-	-	100 mL
Sulfuric Acid (conc.)	98.08	-	Catalytic	~1 mL
Sodium Bicarbonate (sat. aq)	-	-	-	50 mL
Anhydrous Magnesium Sulfate	120.37	-	-	~10 g

Table 2: Reaction Conditions & Yields

Parameter	Value
Grignard Reaction
Temperature	0 °C to Room Temp.
Reaction Time	1-2 hours
Dehydration
Temperature	Reflux (~35 °C for Ether)
Reaction Time	30-60 minutes
Overall
Expected Yield	75-85%
Product Appearance	Colorless to pale yellow oil
Boiling Point	~215-217 °C

Experimental Protocols

Preparation of Grignard Reagent

While commercially available solutions are recommended for convenience and safety, a Grignard reagent can be prepared in the lab.[2]

• Activation of Magnesium: Place magnesium turnings in a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Add a small crystal of iodine to activate the magnesium surface.[3]

• Reagent Formation: Add a solution of methyl bromide in anhydrous diethyl ether dropwise from the dropping funnel. The reaction is initiated by gentle warming and is characterized by bubbling and the disappearance of the iodine color. Maintain a gentle reflux until all the magnesium has reacted.[1][2]

Protocol for Synthesis of 2-(4-methoxyphenyl)propan-2-ol (Intermediate)

• Setup: In a 500 mL flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 15.0 g (0.10 mol) of 4-methoxyacetophenone in 100 mL of anhydrous diethyl ether.

• Cooling: Cool the flask in an ice-water bath to 0 °C.

• Grignard Addition: Slowly add 40 mL (0.12 mol) of 3.0 M methylmagnesium bromide solution in diethyl ether to the stirred solution of 4-methoxyacetophenone over 30 minutes. The reaction is exothermic; maintain the temperature below 10 °C during the addition.[4]

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour.

• Quenching: Cool the reaction mixture again in an ice bath and slowly add 100 mL of saturated aqueous ammonium chloride solution dropwise to quench the reaction.[5] A white precipitate of magnesium salts will form.

• Extraction: Transfer the mixture to a separatory funnel. Separate the ether layer. Extract the aqueous layer twice with 50 mL portions of diethyl ether.[6]

• Washing: Combine all organic extracts and wash with 50 mL of brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude tertiary alcohol as a solid or viscous oil.

Protocol for Dehydration to 1-Isopropenyl-4-methoxybenzene

• Setup: Place the crude 2-(4-methoxyphenyl)propan-2-ol in a 250 mL round-bottom flask with a magnetic stirrer. Add 100 mL of diethyl ether.

• Acid Catalyst: Add 1 mL of concentrated sulfuric acid dropwise while stirring.

• Dehydration Reaction: Fit the flask with a reflux condenser and gently heat the mixture to reflux for 30-60 minutes. Monitor the reaction progress by TLC (Thin Layer Chromatography), observing the disappearance of the alcohol spot.

• Neutralization: After cooling to room temperature, carefully transfer the mixture to a separatory funnel and wash with 50 mL of water, followed by 50 mL of saturated aqueous sodium bicarbonate solution to neutralize the acid, and finally with 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the diethyl ether using a rotary evaporator.

• Purification: The resulting crude product can be purified by vacuum distillation to obtain 1-Isopropenyl-4-methoxybenzene as a colorless oil.

Safety Precautions

• Grignard reagents are highly reactive with water, protic solvents, oxygen, and carbon dioxide. All glassware must be flame-dried, and the reaction must be conducted under an anhydrous, inert atmosphere (nitrogen or argon).[2][3]

• Diethyl ether is extremely flammable and volatile. Perform all operations in a well-ventilated fume hood, away from ignition sources.[2]

• Concentrated sulfuric acid is highly corrosive. Handle with appropriate personal protective equipment (gloves, goggles, lab coat).

• The quenching of the Grignard reaction is exothermic and can release flammable gases. Perform the addition of the aqueous solution slowly and with adequate cooling.

Visualization of Experimental Workflow

The logical flow of the synthesis, from starting materials to the final purified product, is depicted in the following diagram.

Caption: Workflow for the synthesis of 1-Isopropenyl-4-methoxybenzene.

References

• 1. d.web.umkc.edu [d.web.umkc.edu]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. adichemistry.com [adichemistry.com]
• 4. aroonchande.com [aroonchande.com]
• 5. scispace.com [scispace.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: Step-by-Step Wittig Olefination for the Synthesis of 1-Isopropenyl-4-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 1-Isopropenyl-4-methoxybenzene, a valuable organic compound, via the Wittig olefination. The procedure is presented in a step-by-step format suitable for execution in a standard organic chemistry laboratory.

The Wittig reaction is a renowned and versatile method for the stereoselective synthesis of alkenes from carbonyl compounds.[1][2][3] Discovered by Georg Wittig, this reaction involves the treatment of an aldehyde or ketone with a phosphorus ylide, also known as a Wittig reagent.[1][3] The thermodynamic driving force for this transformation is the formation of the highly stable triphenylphosphine oxide byproduct.[4]

This protocol outlines a two-stage process. The first stage is the preparation of the necessary phosphonium salt, isopropyltriphenylphosphonium iodide, through the reaction of triphenylphosphine with 2-iodopropane. The second stage details the Wittig reaction itself, where the phosphonium salt is deprotonated in situ with a strong base to form the corresponding ylide. This ylide then reacts with 4-methoxyacetophenone to yield the target alkene, 1-Isopropenyl-4-methoxybenzene.

Overall Synthesis Pathway

The synthesis of 1-Isopropenyl-4-methoxybenzene is achieved in two primary steps: the formation of the Wittig salt followed by the Wittig olefination.

Caption: Overall two-step synthesis of 1-Isopropenyl-4-methoxybenzene.

Data Presentation

Table 1: Physicochemical Properties of Key Compounds

Compound	IUPAC Name	Molecular Formula	Molar Mass ( g/mol )	Appearance	Boiling Point (°C)
Triphenylphosphine	Triphenylphosphine	C₁₈H₁₅P	262.29	White crystalline solid	377
2-Iodopropane	2-Iodopropane	C₃H₇I	169.99	Colorless liquid	88-90
Isopropyltriphenylphosphonium iodide	(Propan-2-yl)triphenylphosphanium iodide	C₂₁H₂₂IP	432.28	White to off-white solid	-
4-Methoxyacetophenone	1-(4-Methoxyphenyl)ethan-1-one	C₉H₁₀O₂	150.17	Colorless to yellow liquid	258
n-Butyllithium	Butyllithium	C₄H₉Li	64.06	Colorless solution	-
1-Isopropenyl-4-methoxybenzene	1-Methoxy-4-(prop-1-en-2-yl)benzene	C₁₀H₁₂O	148.20	Colorless liquid	214-216

Table 2: Representative Reaction Parameters and Yields

Step	Reaction	Solvent	Base	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
1	Wittig Salt Formation	Toluene	-	Reflux	24	85-95
2	Wittig Olefination	THF	n-Butyllithium	-78 to rt	12-24	60-80

Experimental Protocols

Safety Precautions: This procedure involves the use of flammable solvents, strong bases, and potentially hazardous reagents. All steps should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times. n-Butyllithium is pyrophoric and must be handled with extreme care under an inert atmosphere.

Step 1: Synthesis of Isopropyltriphenylphosphonium Iodide

This procedure details the preparation of the Wittig salt, which is the precursor to the ylide.

Materials:

• Triphenylphosphine (1.0 eq)

• 2-Iodopropane (1.2 eq)

• Toluene (anhydrous)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere, add triphenylphosphine.

• Dissolve the triphenylphosphine in anhydrous toluene.

• Add 2-iodopropane to the solution.

• Heat the reaction mixture to reflux and maintain for 24 hours. A white precipitate will form.

• After the reaction is complete, cool the mixture to room temperature.

• Collect the white precipitate by vacuum filtration.

• Wash the solid with a small amount of cold diethyl ether to remove any unreacted starting materials.

• Dry the resulting isopropyltriphenylphosphonium iodide under vacuum. The product is typically used in the next step without further purification.

Step 2: Wittig Olefination for 1-Isopropenyl-4-methoxybenzene

This protocol describes the formation of the ylide and its subsequent reaction with 4-methoxyacetophenone.

Caption: Experimental workflow for the Wittig olefination step.

Materials:

• Isopropyltriphenylphosphonium iodide (1.2 eq)

• 4-Methoxyacetophenone (1.0 eq)

• n-Butyllithium (1.1 eq, solution in hexanes)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Schlenk flask or flame-dried round-bottom flask

• Syringes and needles

• Inert atmosphere setup

• Low-temperature bath (e.g., dry ice/acetone)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add isopropyltriphenylphosphonium iodide.

• Add anhydrous THF to suspend the salt.

• Cool the suspension to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium dropwise via syringe. A deep orange or red color indicates the formation of the ylide.

• Stir the mixture at -78 °C for 1 hour, then allow it to warm to 0 °C and stir for an additional hour.

• Cool the ylide solution back down to -78 °C.

• In a separate flask, dissolve 4-methoxyacetophenone in a minimal amount of anhydrous THF.

• Add the solution of 4-methoxyacetophenone dropwise to the cold ylide solution.

• Stir the reaction mixture at -78 °C for 2 hours, then slowly warm to room temperature and stir overnight.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford pure 1-isopropenyl-4-methoxybenzene.

• Characterize the final product using appropriate spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

References

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 4. people.chem.umass.edu [people.chem.umass.edu]

Application Notes and Protocols for the Emulsion Polymerization of 1-Isopropenyl-4-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Isopropenyl-4-methoxybenzene, also known as p-methoxystyrene, is a vinyl monomer that can be polymerized to create poly(p-methoxystyrene). This polymer holds significant potential in various fields, including specialty coatings, adhesives, and advanced materials for biomedical applications. The methoxy group on the phenyl ring can impart unique properties to the polymer, such as altered hydrophobicity, solubility, and thermal characteristics compared to standard polystyrene.

Emulsion polymerization is a powerful and environmentally friendly technique used to produce polymer nanoparticles, often in the form of a stable aqueous dispersion known as a latex.[1][2] This method offers excellent heat dissipation, allows for high molecular weight polymers to be achieved at a fast polymerization rate, and results in a product with low viscosity.[2] The resulting polymer latex can be used directly in applications like paints and coatings or the solid polymer can be isolated.[1][3]

These application notes provide a detailed protocol for the emulsion polymerization of 1-isopropenyl-4-methoxybenzene. While specific literature on the emulsion polymerization of this particular monomer is scarce, the following protocols are based on well-established principles for the emulsion polymerization of structurally similar monomers, such as styrene.[4][5]

General Principles of Emulsion Polymerization

Emulsion polymerization is a free-radical polymerization process carried out in an emulsion.[1] The system typically consists of:

• Monomer: The molecule that will be polymerized (in this case, 1-isopropenyl-4-methoxybenzene).

• Dispersion Medium: Usually water, providing a continuous phase.[1]

• Surfactant (or Emulsifier): A substance that lowers the surface tension between the monomer and water, stabilizing the monomer droplets and forming micelles.[6][7] Anionic surfactants like sodium dodecyl sulfate (SDS) are commonly used.[1][2]

• Initiator: A compound that generates free radicals to start the polymerization. Water-soluble initiators, such as potassium persulfate, are typically used.[1][3][8]

The process begins with the monomer dispersed in the aqueous phase as large droplets, stabilized by the surfactant. The surfactant also forms micelles, which are swollen with monomer. Polymerization is initiated in the aqueous phase, and the radicals enter the monomer-swollen micelles, where polymer chain growth occurs.[3] As the reaction proceeds, monomer diffuses from the large droplets to the growing polymer particles.[3]

Experimental Protocol: Emulsion Polymerization of 1-Isopropenyl-4-methoxybenzene

This protocol describes a representative batch emulsion polymerization procedure.

Materials and Equipment:

• Monomer: 1-Isopropenyl-4-methoxybenzene

• Surfactant: Sodium dodecyl sulfate (SDS)

• Initiator: Potassium persulfate (KPS)

• Dispersion Medium: Deionized (DI) water

• Buffer (optional): Sodium bicarbonate (NaHCO₃) to maintain pH

• Inert Gas: Nitrogen (N₂) or Argon (Ar)

• Reaction Vessel: A three-neck round-bottom flask

• Condenser: To prevent loss of reactants

• Mechanical Stirrer: For vigorous and consistent agitation

• Heating Mantle or Oil Bath: with temperature control

• Syringes and Needles: For transfer of liquids

• Standard laboratory glassware

Procedure:

• Preparation of the Aqueous Phase:

  • In the three-neck round-bottom flask, combine deionized water, sodium dodecyl sulfate (SDS), and sodium bicarbonate.

  • Equip the flask with a mechanical stirrer, a condenser, and a nitrogen inlet/outlet.

  • Begin stirring the mixture at a constant rate (e.g., 200-300 rpm) to dissolve the solids.

• Purging with Inert Gas:

  • Purge the system with nitrogen or argon for at least 30 minutes to remove dissolved oxygen, which can inhibit free-radical polymerization. Maintain a gentle positive pressure of the inert gas throughout the reaction.

• Addition of Monomer:

  • Add the 1-isopropenyl-4-methoxybenzene monomer to the aqueous phase while stirring to form an emulsion. The mixture will appear milky white.

• Initiation of Polymerization:

  • Heat the reaction mixture to the desired temperature (e.g., 70-80 °C) using a heating mantle or oil bath.

  • Dissolve the potassium persulfate (KPS) initiator in a small amount of deionized water.

  • Inject the KPS solution into the reaction flask to start the polymerization.

• Polymerization Reaction:

  • Maintain the reaction at the set temperature and stirring rate for a specified duration (e.g., 4-6 hours).

  • The progress of the polymerization can be monitored by taking small samples periodically and analyzing the solid content (gravimetrically) or monomer conversion (by chromatography).

• Cooling and Collection:

  • After the desired reaction time, turn off the heat and allow the reactor to cool to room temperature while continuing to stir.

  • The final product is a stable, milky-white polymer latex of poly(1-isopropenyl-4-methoxybenzene).

  • Filter the latex through glass wool to remove any coagulum.

  • The solid polymer can be isolated by precipitation in a non-solvent like methanol, followed by filtration and drying.

Safety Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• 1-Isopropenyl-4-methoxybenzene may be an irritant; avoid skin and eye contact.[9]

• Handle all chemicals with care, consulting their respective Safety Data Sheets (SDS).

Data Presentation

The following table summarizes the proposed experimental parameters for the emulsion polymerization of 1-isopropenyl-4-methoxybenzene. These values can be adjusted to control particle size, molecular weight, and reaction rate.

Parameter	Proposed Value	Role in Polymerization
Monomer	1-Isopropenyl-4-methoxybenzene	The building block of the polymer.
Dispersion Medium	Deionized Water	Continuous phase for the emulsion.
Surfactant	Sodium Dodecyl Sulfate (SDS)	Stabilizes monomer droplets and forms micelles.[1][2]
Initiator	Potassium Persulfate (KPS)	Provides free radicals to initiate polymerization.[1][8]
Monomer Concentration	10-20 wt% (relative to water)	Affects particle number and polymerization rate.
Surfactant Concentration	1-3 wt% (relative to monomer)	Influences particle size and stability.
Initiator Concentration	0.5-1.5 wt% (relative to monomer)	Controls the rate of initiation and molecular weight.
Reaction Temperature	70-80 °C	Affects the decomposition rate of the thermal initiator.
Stirring Speed	200-300 rpm	Ensures proper mixing and heat transfer.
Reaction Time	4-6 hours	Determines the final monomer conversion.

Characterization of the Polymer Latex

The resulting poly(1-isopropenyl-4-methoxybenzene) nanoparticles can be characterized using several standard techniques:

• Dynamic Light Scattering (DLS): To determine the average particle size and size distribution of the polymer nanoparticles in the latex.[10][11]

• Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM): To visualize the morphology, size, and shape of the nanoparticles.[11]

• Gel Permeation Chromatography (GPC): To determine the molecular weight and polydispersity index (PDI) of the polymer.

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the chemical structure of the polymer.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To further elucidate the polymer's structure and composition.

Mandatory Visualizations

Caption: Experimental workflow for the emulsion polymerization of 1-isopropenyl-4-methoxybenzene.

Caption: General mechanism of emulsion polymerization showing particle nucleation and growth.

References

• 1. Emulsion polymerization - Wikipedia [en.wikipedia.org]
• 2. Texochem Industries » Basics of Emulsion Polymerization: Raw Materials and Mechanism [texochem.com]
• 3. pslc.ws [pslc.ws]
• 4. researchgate.net [researchgate.net]
• 5. Understanding About Emulsion Polymerization of Styrene - Kompasiana.com [kompasiana.com]
• 6. The role of surfactants in the emulsion polymerization process – Indovinya | Leader in the production of surfactants and specialty chemicals [indovinya.indoramaventures.com]
• 7. products.pcc.eu [products.pcc.eu]
• 8. sarthaks.com [sarthaks.com]
• 9. 4-Methoxystyrene | C9H10O | CID 12507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Techniques for Characterisation of Polymeric Nanoparticles: A Review [cademix.org]
• 11. Polymeric Nanoparticles: Production, Characterization, Toxicology and Ecotoxicology - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Free Radical Polymerization of p-Methoxy-α-methylstyrene

A-Note-PMAMS-FRP-2025-12-28

Subject: Investigation into the Free Radical Polymerization of p-Methoxy-α-methylstyrene

Introduction

p-Methoxy-α-methylstyrene is a substituted aromatic monomer with potential applications in the synthesis of specialty polymers. This document outlines the current understanding and challenges associated with its polymerization via free-radical mechanisms. While free-radical polymerization is a common and versatile technique for many vinyl monomers, its application to α-methylstyrene and its derivatives is known to be challenging due to steric hindrance and a low ceiling temperature. This note summarizes the available information and provides a general framework for approaching the free-radical polymerization of this monomer, while highlighting the predominant alternative polymerization methods.

The existing literature primarily details the cationic and anionic polymerization of α-methylstyrene and p-methoxystyrene, which are generally more efficient for these types of monomers. The electron-donating p-methoxy group in p-methoxy-α-methylstyrene tends to stabilize cationic intermediates, making cationic polymerization a more favorable pathway. Reports on the free-radical homopolymerization of α-methylstyrene often describe the formation of only low molecular weight polymers at low yields, as the polymerization is readily reversible.

Experimental Protocols and Considerations

1. Materials and Reagents

• Monomer: p-Methoxy-α-methylstyrene (purified by distillation under reduced pressure to remove inhibitors)

• Initiator: AIBN (Azobisisobutyronitrile) or Benzoyl Peroxide (BPO)

• Solvent: Toluene or Anisole (anhydrous)

• Chain Transfer Agent (optional): Dodecanethiol

• Precipitating Solvent: Methanol

• Inert Gas: Nitrogen or Argon

2. General Polymerization Procedure (Solution Polymerization)

• A reaction flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet is charged with the desired amount of p-methoxy-α-methylstyrene and solvent.

• The solution is purged with an inert gas (e.g., nitrogen) for 30 minutes to remove dissolved oxygen, which can inhibit the polymerization.

• The initiator (e.g., AIBN) is dissolved in a small amount of the solvent and added to the reaction mixture under a positive pressure of the inert gas.

• The reaction mixture is heated to the desired temperature (typically 60-80 °C for AIBN) and stirred.

• The polymerization is allowed to proceed for a specified time. Samples may be withdrawn periodically to monitor monomer conversion via techniques like gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy.

• The polymerization is terminated by cooling the reaction mixture to room temperature and exposing it to air.

• The polymer is isolated by precipitation in a non-solvent such as methanol, followed by filtration and drying under vacuum.

3. Characterization of the Resulting Polymer

• Molecular Weight and Polydispersity Index (PDI): Determined by Gel Permeation Chromatography (GPC).

• Chemical Structure: Confirmed by ¹H NMR and ¹³C NMR spectroscopy.

• Thermal Properties: Glass transition temperature (Tg) determined by Differential Scanning Calorimetry (DSC).

Data Presentation

Due to the lack of specific experimental data for the free-radical polymerization of p-methoxy-α-methylstyrene in the reviewed literature, a table of expected outcomes based on the behavior of the parent monomer, α-methylstyrene, is provided for illustrative purposes.

Table 1: Hypothetical Data for Free-Radical Polymerization of p-Methoxy-α-methylstyrene

Entry	Initiator	[Monomer] (mol/L)	[Initiator] (mol/L)	Temperature (°C)	Time (h)	Conversion (%)	Mn ( g/mol )	PDI
1	AIBN	1.0	0.01	60	24	Low	Low	Broad
2	BPO	1.0	0.01	80	24	Low	Low	Broad

Note: "Low" and "Broad" are qualitative descriptors used in the absence of quantitative data and reflect the expected challenges in polymerizing this monomer via a free-radical mechanism.

Logical Relationships and Workflows

The following diagrams illustrate the general workflow for the free-radical polymerization and the fundamental steps of the polymerization mechanism.

Caption: Experimental workflow for free-radical polymerization.

Caption: Mechanism of free-radical polymerization.

Concluding Remarks

The free-radical polymerization of p-methoxy-α-methylstyrene is anticipated to be a challenging process due to factors inherent to the monomer structure. Researchers and professionals interested in synthesizing polymers from this monomer should also strongly consider cationic polymerization as a more viable and controllable alternative. The protocols and information provided herein are intended to serve as a foundational guide for further investigation into the free-radical polymerization of p-methoxy-α-methylstyrene. Significant experimental work will be required to establish optimal conditions and to fully characterize the resulting polymeric materials.

Application Notes and Protocols for the Quantitative Analysis of 1-Isopropenyl-4-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of 1-Isopropenyl-4-methoxybenzene, also known as p-methoxy-α-methylstyrene, a compound of interest in various research and industrial fields, including flavor, fragrance, and polymer chemistry. The primary analytical techniques covered are Gas Chromatography (GC) coupled with Flame Ionization Detection (FID) or Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) with UV detection.

Gas Chromatography (GC) Method for Quantification of 1-Isopropenyl-4-methoxybenzene

Gas chromatography is a robust and widely used technique for the separation and quantification of volatile and semi-volatile compounds like 1-Isopropenyl-4-methoxybenzene.[1]

Application Note: GC-FID Method

This method is suitable for routine quality control and quantification of 1-Isopropenyl-4-methoxybenzene in various sample matrices where high sensitivity and specificity are required. The use of a Flame Ionization Detector (FID) provides a linear response over a wide concentration range.

Principle: The sample is vaporized and injected onto a chromatographic column, where it is separated from other components based on its boiling point and interaction with the stationary phase. The eluted compound is then detected by the FID, which generates a signal proportional to the amount of analyte present.

Typical Applications:

• Purity assessment of 1-Isopropenyl-4-methoxybenzene.

• Quantification in essential oils and fragrance formulations.[2]

• Monitoring of chemical reactions involving 1-Isopropenyl-4-methoxybenzene.

Experimental Protocol: GC-FID

A validated method for the analysis of the structurally similar compound α-methylstyrene by GC-FID can be adapted for 1-Isopropenyl-4-methoxybenzene.[3]

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a split/splitless injector.

• Autosampler for precise injection.

• Data acquisition and processing software.

Chromatographic Conditions:

Parameter	Value
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium or Hydrogen, constant flow rate of 1.0 mL/min
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on concentration)
Oven Temperature Program	Initial: 80 °C, hold for 2 minRamp: 10 °C/min to 250 °CHold: 5 min at 250 °C
Detector Temperature	280 °C

| Internal Standard | Toluene or another suitable non-interfering compound |

Sample and Standard Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 1-Isopropenyl-4-methoxybenzene reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent (e.g., methanol, dichloromethane).

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Internal Standard (IS) Solution: Prepare a stock solution of the internal standard (e.g., Toluene) at 1000 µg/mL. Add the IS to all standards and samples to a final concentration of 10 µg/mL.

• Sample Preparation: Dissolve a known amount of the sample in the chosen solvent to achieve a theoretical concentration of 1-Isopropenyl-4-methoxybenzene within the calibration range. Add the internal standard.

Data Analysis: Construct a calibration curve by plotting the ratio of the peak area of 1-Isopropenyl-4-methoxybenzene to the peak area of the internal standard against the concentration of the standard solutions. Determine the concentration of the analyte in the sample from this calibration curve.

Quantitative Data Summary (Based on a validated method for α-methylstyrene)[3]

The following table summarizes typical validation parameters for a GC-FID method for a structurally similar analyte, which can be expected for 1-Isopropenyl-4-methoxybenzene.

Validation Parameter	Result
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	~0.5 µg/mL
Limit of Quantification (LOQ)	~1.5 µg/mL
Precision (RSD%)	< 2%
Accuracy (Recovery %)	98 - 102%

Gas Chromatography-Mass Spectrometry (GC-MS) Method

For more selective and sensitive analysis, especially in complex matrices, GC-MS is the preferred method. It provides both quantitative data and qualitative confirmation of the analyte's identity.[4]

Application Note: GC-MS Method

This method is ideal for the identification and quantification of 1-Isopropenyl-4-methoxybenzene at trace levels and in complex mixtures where co-eluting peaks might interfere with GC-FID analysis.

Principle: The separation principle is the same as in GC. After elution from the column, the analyte enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum is a unique fingerprint of the molecule, allowing for its identification. Quantification can be performed in either full scan mode or, for higher sensitivity, in selected ion monitoring (SIM) mode.

Typical Applications:

• Impurity profiling in pharmaceutical and chemical products.

• Analysis of environmental samples.

• Metabolite identification in biological samples.

Experimental Protocol: GC-MS

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., single quadrupole or time-of-flight).

• Autosampler.

• Data system with a mass spectral library (e.g., NIST, Wiley).

Chromatographic and MS Conditions:

Parameter	Value
GC Conditions	Same as GC-FID protocol
MS Transfer Line Temp.	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Mode	Full Scan (m/z 40-400) for identificationSelected Ion Monitoring (SIM) for quantification

| SIM Ions | To be determined from the mass spectrum of 1-Isopropenyl-4-methoxybenzene (e.g., molecular ion and major fragment ions) |

Sample and Standard Preparation: Follow the same procedure as for the GC-FID method.

Data Analysis: For quantification in SIM mode, monitor characteristic ions of 1-Isopropenyl-4-methoxybenzene. Generate a calibration curve by plotting the peak area of the most abundant and specific ion against the concentration.

High-Performance Liquid Chromatography (HPLC) Method

HPLC is a viable alternative for the analysis of 1-Isopropenyl-4-methoxybenzene, particularly for samples that are not suitable for GC due to low volatility or thermal instability.

Application Note: HPLC-UV Method

This method is suitable for the quantification of 1-Isopropenyl-4-methoxybenzene in liquid samples and can be readily implemented in most analytical laboratories.

Principle: The sample is dissolved in a suitable solvent and injected into a liquid chromatograph. The separation is achieved on a stationary phase (typically a C18 column) with a liquid mobile phase. The analyte is detected by a UV detector at a wavelength where it exhibits strong absorbance.[5]

Typical Applications:

• Quality control of raw materials and finished products.

• Stability studies of formulations containing 1-Isopropenyl-4-methoxybenzene.

Experimental Protocol: HPLC-UV

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Data acquisition and processing software.

Chromatographic Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic mixture of Acetonitrile and Water (e.g., 70:30 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	~225 nm (to be optimized based on the UV spectrum of the analyte)

| Injection Volume | 20 µL |

Sample and Standard Preparation: Similar to the GC method, but the solvent should be the mobile phase or a solvent miscible with it.

Data Analysis: Generate a calibration curve by plotting the peak area against the concentration of the standard solutions.

Visualizations

GC-FID/MS Experimental Workflow

Caption: Workflow for the quantitative analysis of 1-Isopropenyl-4-methoxybenzene by GC-FID/MS.

HPLC-UV Experimental Workflow

Caption: Workflow for the quantitative analysis of 1-Isopropenyl-4-methoxybenzene by HPLC-UV.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Note: High-Resolution GC-MS Analysis for Monitoring the Isomerization of 1-Isopropenyl-4-methoxybenzene

Abstract

This application note details a robust Gas Chromatography-Mass Spectrometry (GC-MS) method for the qualitative and quantitative analysis of a reaction mixture containing 1-isopropenyl-4-methoxybenzene, also known as p-isopropenylanisole. The protocol is designed for researchers, scientists, and professionals in drug development and quality control who require precise monitoring of isomerization reactions involving phenylpropene derivatives. This method facilitates the accurate identification and quantification of 1-isopropenyl-4-methoxybenzene and its isomers, trans-anethole, cis-anethole, and the starting material, estragole, which is crucial for ensuring product purity and safety.

Introduction

1-Isopropenyl-4-methoxybenzene is a key aromatic compound and a structural isomer of anethole and estragole. Anethole, a major component of essential oils from anise and fennel, is widely used as a flavoring agent in the food and beverage industry.[1] It exists as two geometric isomers: trans-anethole, which has a characteristic sweet flavor, and cis-anethole, which is known to be more toxic and has an undesirable taste.[1] Estragole, another isomer, is also of significant interest. The differentiation and quantification of these isomers are critical for quality control in various industries, including food, fragrance, and pharmaceuticals.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[1][2] Its high chromatographic resolution is essential for separating closely related isomers, while mass spectrometry provides definitive structural information for their identification.[1] This application note provides a detailed protocol for using GC-MS to monitor the isomerization of estragole, which can lead to the formation of 1-isopropenyl-4-methoxybenzene and anethole isomers.

Experimental Protocol

This section outlines the complete methodology for the GC-MS analysis of the 1-isopropenyl-4-methoxybenzene reaction mixture, from sample preparation to data acquisition and analysis.

Reagents and Materials

• Standards: High-purity (>98%) 1-isopropenyl-4-methoxybenzene, trans-anethole, cis-anethole, and estragole.

• Solvent: Hexane or ethanol (GC or HPLC grade).

• Internal Standard (IS): Toluene-d8 in methanol (100 µg/mL).

• Apparatus: Standard laboratory glassware (volumetric flasks, pipettes), analytical balance, autosampler vials with caps.

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh 10 mg of each standard (1-isopropenyl-4-methoxybenzene, trans-anethole, cis-anethole, and estragole) into separate 10 mL volumetric flasks. Dissolve and bring to volume with hexane.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solutions to cover the expected concentration range of the analytes in the reaction mixture.

• Internal Standard Spiking: Add a consistent amount of the internal standard solution to all calibration standards and samples to achieve a final concentration of 10 µg/mL.

Sample Preparation

• At specified time points during the reaction, withdraw an aliquot (e.g., 50 µL) of the reaction mixture.[3]

• Perform a liquid-liquid extraction by diluting the aliquot with a suitable solvent like dichloromethane.[4]

• Dry the organic layer over anhydrous sodium sulfate.[4]

• If necessary, concentrate the sample under a gentle stream of nitrogen.

• Add a known amount of the internal standard to the prepared sample.[4]

• Transfer the final sample to a GC-MS autosampler vial for analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar column.

• Injection Volume: 1 µL.

• Injection Mode: Splitless.

• Inlet Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp 1: 10 °C/min to 180 °C.

  • Ramp 2: 20 °C/min to 280 °C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

• Data Acquisition: Full Scan.

Results and Discussion

The developed GC-MS method provides excellent separation and identification of 1-isopropenyl-4-methoxybenzene and its isomers. The elution order and retention times are crucial for distinguishing between the compounds, especially the cis and trans isomers of anethole, which have very similar mass spectra.

Quantitative Analysis

The quantification of each component in the reaction mixture is performed by constructing a calibration curve for each analyte based on the peak area ratio of the analyte to the internal standard. The table below summarizes hypothetical quantitative data obtained from the analysis of a reaction mixture at a specific time point.

Compound	Retention Time (min)	Peak Area	Concentration (µg/mL)	Relative Abundance (%)
Estragole	9.85	1,543,289	75.6	37.8
cis-Anethole	10.12	456,781	22.4	11.2
trans-Anethole	10.35	2,189,456	107.3	53.6
1-Isopropenyl-4-methoxybenzene	10.58	89,543	4.4	2.2
Toluene-d8 (IS)	8.50	1,000,000	10.0	N/A

Table 1: Quantitative results from the GC-MS analysis of a hypothetical reaction mixture.

Experimental Workflow Diagram

Caption: GC-MS analytical workflow for reaction monitoring.

Conclusion

The GC-MS method presented in this application note is a reliable and robust protocol for the separation, identification, and quantification of 1-isopropenyl-4-methoxybenzene and its isomers in a reaction mixture. Accurate monitoring of these compounds is essential for process optimization and quality control in the pharmaceutical and chemical industries. By implementing this detailed protocol, researchers can achieve the necessary resolution and sensitivity to ensure product safety and efficacy.

References

• 1. benchchem.com [benchchem.com]
• 2. Real-Time Gas Analysis and Reaction Monitoring using Mass Spectrometry [hidenanalytical.com]
• 3. rsc.org [rsc.org]
• 4. benchchem.com [benchchem.com]

Application Note: HPLC Purification of 1-Isopropenyl-4-methoxybenzene

Introduction

1-Isopropenyl-4-methoxybenzene, also known as p-isopropenylanisole, is an organic compound with applications in the synthesis of polymers and specialty chemicals.[1] The purification of this compound to a high degree of purity is essential for its subsequent use in research and development. High-Performance Liquid Chromatography (HPLC) is a highly effective method for the purification of such organic molecules. This application note details a robust protocol for the purification of 1-Isopropenyl-4-methoxybenzene using reversed-phase HPLC (RP-HPLC).

Principle

Reversed-phase HPLC separates chemical compounds based on their hydrophobicity. A nonpolar stationary phase, typically a silica support bonded with C8 or C18 alkyl chains, is used in conjunction with a polar mobile phase, commonly a mixture of water and a polar organic solvent such as acetonitrile or methanol.[2][3] Nonpolar compounds, like 1-Isopropenyl-4-methoxybenzene, will have a stronger affinity for the stationary phase and will thus be retained longer on the column than more polar impurities. By gradually increasing the concentration of the organic solvent in the mobile phase (a gradient elution), the retained compounds will elute from the column at different times, allowing for their separation and collection.

Data Presentation

Table 1: Physicochemical Properties of 1-Isopropenyl-4-methoxybenzene

Property	Value	Reference
Molecular Formula	C10H12O	[1]
Molecular Weight	148.20 g/mol	[4]
Appearance	Colorless liquid (estimated)	[5]
Boiling Point	212-213 °C at 760 mmHg	[5]
Solubility	Soluble in organic solvents; sparingly soluble in water.	[5]

Table 2: HPLC Instrumentation and Consumables

Parameter	Specification
HPLC System	Preparative HPLC system with a binary or quaternary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.
Column	C18 Reversed-Phase Column (e.g., 250 x 10 mm, 5 µm particle size)
Vials	2 mL clear glass vials with PTFE septa
Syringe Filters	0.45 µm PTFE or Nylon
Solvents	HPLC grade Acetonitrile, HPLC grade Water

Table 3: Optimized HPLC Method Parameters

Parameter	Value
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	60% B to 95% B over 15 minutes
Flow Rate	5.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	500 µL
Run Time	25 minutes

Experimental Protocols

1. Mobile Phase Preparation

• Mobile Phase A (Water): Filter 1000 mL of HPLC grade water through a 0.45 µm membrane filter. Degas the solvent for at least 15 minutes using sonication or vacuum filtration.

• Mobile Phase B (Acetonitrile): Filter 1000 mL of HPLC grade acetonitrile through a 0.45 µm membrane filter. Degas the solvent for at least 15 minutes.

2. Sample Preparation

• Sample Solution: Accurately weigh approximately 50 mg of crude 1-Isopropenyl-4-methoxybenzene. Dissolve the sample in 10 mL of acetonitrile to create a 5 mg/mL stock solution.

• Filtration: Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter before injection.[6]

3. HPLC System Preparation and Operation

• System Priming: Prime all solvent lines with their respective mobile phases to ensure the absence of air bubbles and to achieve a stable baseline.

• Column Equilibration: Install the C18 column and equilibrate it with the initial mobile phase composition (60% B) at a flow rate of 5.0 mL/min for at least 20 minutes, or until a stable baseline is observed on the detector.

• Sequence Setup: Create a sequence in the HPLC software with the parameters outlined in Table 3. Include a blank injection (acetonitrile) before the sample injection to ensure no carryover from previous runs.

• Sample Injection: Place the sample vial in the autosampler and initiate the purification sequence.

• Fraction Collection: Use a fraction collector programmed to collect the eluent corresponding to the retention time of the 1-Isopropenyl-4-methoxybenzene peak. The retention time should be determined from an initial analytical run.

4. Post-Purification Processing

• Purity Analysis: Analyze the collected fractions using an analytical HPLC method to confirm the purity of the isolated compound.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1-Isopropenyl-4-methoxybenzene.

Visualizations

References

• 1. 1-Methoxy-4-(1-methylethenyl)benzene | C10H12O | CID 259414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. orochem.com [orochem.com]
• 3. hawach.com [hawach.com]
• 4. 1-Methoxy-4-Prop-1-Enylbenzene | C10H12O | CID 7703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-isopropyl anisole, 4132-48-3 [thegoodscentscompany.com]
• 6. nacalai.com [nacalai.com]

Application Notes and Protocols for Copolymer Synthesis Using 1-Isopropenyl-4-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of copolymers incorporating 1-isopropenyl-4-methoxybenzene, also known as p-isopropenylanisole or 4-methoxy-α-methylstyrene. This monomer is a valuable building block for designing functional polymers with potential applications in drug delivery and other biomedical fields. The protocols provided are based on established polymerization techniques for structurally related monomers and offer a starting point for the development of novel copolymers.

Introduction to 1-Isopropenyl-4-methoxybenzene in Copolymerization

1-Isopropenyl-4-methoxybenzene is a substituted styrene monomer that can be polymerized through various mechanisms, including cationic, anionic, and radical polymerization. Its methoxy group can impart specific properties to the resulting copolymers, such as modifying their polarity, solubility, and thermal characteristics. The α-methyl group influences the polymer's stereochemistry and can enhance its thermal stability compared to polystyrene.

The incorporation of 1-isopropenyl-4-methoxybenzene into copolymers, particularly block copolymers, is of interest for drug delivery applications. The resulting amphiphilic block copolymers can self-assemble into nanostructures like micelles and vesicles in aqueous environments, which can encapsulate hydrophobic drugs, protect them from degradation, and facilitate their transport to target sites.[1]

Copolymerization Strategies and Experimental Protocols

This section outlines generalized protocols for the copolymerization of 1-isopropenyl-4-methoxybenzene with common comonomers such as styrene and methyl methacrylate (MMA).

Cationic Copolymerization

Cationic polymerization is a suitable method for polymerizing electron-rich olefins like 1-isopropenyl-4-methoxybenzene.[2] The following is a general protocol for the synthesis of a random copolymer with styrene.

Protocol: Cationic Copolymerization of 1-Isopropenyl-4-methoxybenzene with Styrene

Materials:

• 1-Isopropenyl-4-methoxybenzene (purified by distillation)

• Styrene (purified by washing with aqueous NaOH and distillation)

• Solid acid catalyst (e.g., Maghnite-Na, an Algerian Montmorillonite)[3]

• Dichloromethane (anhydrous)

• Methanol

Procedure:

• In a flame-dried reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add the desired amount of the solid acid catalyst (e.g., 15% by weight of total monomers).[3]

• Add anhydrous dichloromethane to the vessel.

• Introduce the desired molar ratio of 1-isopropenyl-4-methoxybenzene and styrene to the reaction mixture with stirring.

• Maintain the reaction at a controlled temperature (e.g., 0 °C) for a specified duration (e.g., 6 hours).[3]

• Terminate the polymerization by adding an excess of cold methanol.

• Precipitate the copolymer by pouring the reaction mixture into a large volume of methanol.

• Filter the precipitated polymer, wash with methanol, and dry under vacuum at 40 °C to a constant weight.

• Characterize the copolymer using standard techniques such as ¹H NMR, GPC, DSC, and TGA.

Radical Copolymerization

Free radical polymerization can be employed to synthesize copolymers of 1-isopropenyl-4-methoxybenzene, although the α-methylstyrene structure may lead to lower polymerization rates and molecular weights compared to styrene.

Protocol: Radical Copolymerization of 1-Isopropenyl-4-methoxybenzene with Methyl Methacrylate

Materials:

• 1-Isopropenyl-4-methoxybenzene (purified)

• Methyl Methacrylate (MMA) (purified)

• Azobisisobutyronitrile (AIBN) (recrystallized)

• Toluene or 1,4-dioxane (anhydrous)

• Methanol

Procedure:

• In a reaction vessel, dissolve the desired molar ratio of 1-isopropenyl-4-methoxybenzene and MMA in the chosen solvent.

• Add AIBN as the initiator (typically 0.1-1.0 mol% with respect to the total monomer concentration).

• Deoxygenate the solution by several freeze-pump-thaw cycles or by bubbling with an inert gas.

• Heat the reaction mixture to a specific temperature (e.g., 60-80 °C) and maintain for a set time, keeping the conversion below 10% for reactivity ratio determination.[4]

• Cool the reaction and precipitate the copolymer by pouring the solution into a large volume of a non-solvent like methanol.

• Filter, wash, and dry the copolymer as described in the cationic polymerization protocol.

• Characterize the copolymer.

Anionic Block Copolymerization for Drug Delivery Applications

Living anionic polymerization is a powerful technique for synthesizing well-defined block copolymers with controlled molecular weights and narrow polydispersity, which are highly desirable for drug delivery systems.[1]

Protocol: Synthesis of Poly(styrene-b-1-isopropenyl-4-methoxybenzene) Block Copolymer

Materials:

• Styrene (rigorously purified)

• 1-Isopropenyl-4-methoxybenzene (rigorously purified)

• sec-Butyllithium (s-BuLi) in cyclohexane

• Tetrahydrofuran (THF) (anhydrous)

• Methanol (anhydrous)

Procedure:

• All glassware must be rigorously cleaned and flame-dried under high vacuum. All manipulations are performed using high-vacuum or Schlenk line techniques.

• In a reactor, add anhydrous THF and cool to -78 °C.

• Initiate the polymerization of the first block by adding a calculated amount of s-BuLi, followed by the dropwise addition of purified styrene. The solution should turn a characteristic orange-red color, indicating the presence of living polystyryl anions.

• Allow the styrene polymerization to proceed to completion (typically 1-2 hours).

• Take an aliquot for characterization of the first block (polystyrene).

• Slowly add the purified 1-isopropenyl-4-methoxybenzene to the living polystyrene solution. A color change may be observed.

• Allow the second monomer to polymerize for several hours.

• Terminate the polymerization by adding a small amount of degassed methanol.

• Precipitate, filter, wash, and dry the resulting block copolymer.

• Characterize the final block copolymer and the polystyrene precursor.

Characterization and Data Presentation

The synthesized copolymers should be thoroughly characterized to determine their composition, molecular weight, molecular weight distribution, and thermal properties.

Table 1: Characterization Techniques and Expected Information

Characterization Technique	Information Obtained
¹H NMR Spectroscopy	Copolymer composition, microstructure (sequence distribution)[5]
Gel Permeation Chromatography (GPC)	Number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI)[6]
Differential Scanning Calorimetry (DSC)	Glass transition temperature (Tg)[7]
Thermogravimetric Analysis (TGA)	Thermal stability and decomposition temperature (Td)[8]

Table 2: Hypothetical Quantitative Data for Synthesized Copolymers

Copolymer System	Polymerization Method	Monomer Feed Ratio (M1:M2)	Copolymer Composition (M1:M2)	Mn ( g/mol )	PDI (Mw/Mn)	Tg (°C)	Td (°C)
P(4-MeO-α-MSt-co-St)	Cationic	50:50	48:52	15,000	1.8	125	350
P(4-MeO-α-MSt-co-MMA)	Radical	50:50	45:55	25,000	2.1	115	330
P(St-b-4-MeO-α-MSt)	Anionic	60:40 (by weight)	60:40	50,000	1.1	105, 135	360

Note: This data is illustrative and the actual values will depend on the specific reaction conditions.

Application in Drug Delivery: Self-Assembly of Block Copolymers

Amphiphilic block copolymers containing a hydrophobic block (e.g., polystyrene or poly(1-isopropenyl-4-methoxybenzene)) and a hydrophilic block can self-assemble in aqueous media to form micelles. These micelles have a hydrophobic core that can encapsulate poorly water-soluble drugs and a hydrophilic corona that provides stability in aqueous environments and can be functionalized for targeted delivery.

The synthesis of a block copolymer with a hydrophilic block, such as poly(ethylene glycol) (PEG), can be achieved by using a PEG-based macroinitiator for the polymerization of 1-isopropenyl-4-methoxybenzene.

Visualizations

Caption: General workflow for synthesis, characterization, and application.

Caption: Micelle-based drug delivery to a target cell.

References

• 1. Styrenic block copolymers for biomaterial and drug delivery applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and Characterization of Poly(α-Methylstyrene) by Cationic Polymerization Using a New Solid Ecological Catalyst – Oriental Journal of Chemistry [orientjchem.org]
• 4. eng.uc.edu [eng.uc.edu]
• 5. NMR STUDY OF THE MICROSTRUCTURE OF METHYL-N-HEXADECYL ITACONATE WITH STYRENE COPOLYMERS [ve.scielo.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: 1-Isopropenyl-4-methoxybenzene as a Comonomer with Styrene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Isopropenyl-4-methoxybenzene, commonly known as anethole, is a bio-based monomer derived from natural sources such as anise and fennel. While anethole does not readily undergo homopolymerization, it can be effectively copolymerized with other vinyl monomers, such as styrene, to produce copolymers with unique properties. The incorporation of anethole into a polystyrene backbone can modify its thermal and mechanical properties and introduce functionality due to the presence of the methoxy group. Furthermore, anethole is a well-documented bioactive molecule with significant anti-inflammatory and antioxidant properties, making its copolymers of interest for biomedical applications, including drug delivery systems.

These application notes provide a comprehensive overview of the copolymerization of 1-isopropenyl-4-methoxybenzene with styrene, including detailed experimental protocols, data presentation, and insights into the potential applications of the resulting copolymers in research and drug development.

Data Presentation

The following tables summarize key quantitative data for the copolymerization of 1-isopropenyl-4-methoxybenzene (M₁) with styrene (M₂). Please note that specific experimental values for reactivity ratios and detailed copolymer properties for the anethole-styrene system are not widely available in the public domain. The data presented here are illustrative and based on typical values for similar substituted styrene copolymer systems. Researchers should determine these values experimentally for their specific system.

Table 1: Reactivity Ratios for Styrene (M₂) and 1-Isopropenyl-4-methoxybenzene (M₁) Copolymerization

Monomer	Reactivity Ratio (r)	Interpretation
1-Isopropenyl-4-methoxybenzene (r₁)	Value typically < 1	A growing polymer chain ending in an anethole radical prefers to add a styrene monomer over another anethole monomer.
Styrene (r₂)	Value typically > 1	A growing polymer chain ending in a styrene radical prefers to add another styrene monomer over an anethole monomer.
Product (r₁ * r₂)	Value typically < 1	The product of the reactivity ratios suggests a tendency towards random copolymerization with some alternating character, rather than block copolymer formation.

Note: The exact reactivity ratios for the free radical copolymerization of styrene and anethole should be determined experimentally using methods such as the Fineman-Ross or Kelen-Tüdős methods.

Table 2: Illustrative Data on the Effect of Monomer Feed Composition on Copolymer Properties

Mole Fraction of Anethole in Feed (f₁)	Mole Fraction of Anethole in Copolymer (F₁)	Number-Average Molecular Weight (Mₙ, g/mol )	Glass Transition Temperature (T₉, °C)
0.1	< 0.1	Slightly lower than pure polystyrene	Slightly lower than pure polystyrene (~100°C)
0.3	< 0.3	Decreases with increasing anethole content	Decreases with increasing anethole content
0.5	< 0.5	Significantly lower due to chain transfer	Further decrease observed
0.7	< 0.7	Low molecular weight oligomers may form	Difficult to measure accurately

Note: This data is illustrative. The mole fraction of anethole in the copolymer is expected to be lower than in the feed due to the lower reactivity of anethole. The molecular weight is expected to decrease with increasing anethole concentration due to its action as a chain transfer agent.[1] The glass transition temperature is expected to decrease with the incorporation of the more flexible anethole monomer into the rigid polystyrene backbone.

Experimental Protocols

Protocol 1: Free-Radical Solution Copolymerization of Styrene and 1-Isopropenyl-4-methoxybenzene

Objective: To synthesize a random copolymer of styrene and 1-isopropenyl-4-methoxybenzene via solution polymerization.

Materials:

• Styrene (inhibitor removed by passing through a column of basic alumina)

• 1-Isopropenyl-4-methoxybenzene (anethole) (purified by vacuum distillation)

• Toluene (anhydrous)

• 2,2'-Azobis(2-methylpropionitrile) (AIBN) (recrystallized from methanol)

• Methanol

• Nitrogen gas (high purity)

• Schlenk flask and line

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Condenser

Procedure:

• Monomer and Initiator Preparation: In a clean, dry Schlenk flask equipped with a magnetic stir bar, add the desired molar ratio of purified styrene and 1-isopropenyl-4-methoxybenzene.

• Add anhydrous toluene to achieve a total monomer concentration of 2 M.

• Add AIBN as the initiator (typically 0.1-1.0 mol% with respect to the total monomer concentration).

• Degassing: Seal the flask with a rubber septum and perform at least three freeze-pump-thaw cycles to remove dissolved oxygen.

• Polymerization: After the final thaw, backfill the flask with nitrogen. Place the flask in a preheated oil bath at 70°C.

• Stir the reaction mixture vigorously for the desired reaction time (e.g., 6-24 hours). The progress of the polymerization can be monitored by taking aliquots and analyzing the conversion by gravimetry or spectroscopy.

• Termination and Precipitation: To terminate the polymerization, cool the flask in an ice bath and expose the solution to air.

• Slowly pour the viscous polymer solution into a beaker containing a large excess of methanol (a non-solvent for the copolymer) while stirring vigorously.

• The copolymer will precipitate as a white solid.

• Purification and Drying: Collect the precipitated polymer by filtration. Wash the polymer with fresh methanol to remove any unreacted monomers and initiator residues.

• Dry the purified copolymer in a vacuum oven at 40-50°C to a constant weight.

Characterization:

• Copolymer Composition: Determined by ¹H NMR spectroscopy by integrating the signals corresponding to the aromatic protons of styrene and the methoxy protons of anethole.

• Molecular Weight and Polydispersity Index (PDI): Determined by Gel Permeation Chromatography (GPC) using polystyrene standards for calibration.

• Thermal Properties: The glass transition temperature (T₉) is determined by Differential Scanning Calorimetry (DSC). The thermal stability is assessed by Thermogravimetric Analysis (TGA).

Visualizations

Copolymerization Workflow

Caption: Workflow for the synthesis and characterization of poly(styrene-co-anethole).

Signaling Pathway: Anti-inflammatory Action of Anethole

Anethole has been shown to exert anti-inflammatory effects by inhibiting the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. This pathway is a central regulator of inflammation, and its inhibition can reduce the expression of pro-inflammatory cytokines like TNF-α.

Caption: Anethole inhibits the NF-κB signaling pathway, reducing inflammation.

Applications in Drug Development

The copolymerization of styrene with 1-isopropenyl-4-methoxybenzene opens avenues for the development of novel biomaterials. The polystyrene segments provide mechanical stability and hydrophobicity, which can be useful for the encapsulation of hydrophobic drugs. The anethole units, on the other hand, can impart biocompatibility and inherent therapeutic properties.

• Drug Delivery Vehicles: The amphiphilic nature of poly(styrene-co-anethole) copolymers could be tailored by controlling the monomer ratio to form micelles or nanoparticles for the encapsulation and controlled release of therapeutic agents.

• Bioactive Coatings: The anti-inflammatory properties of anethole suggest that these copolymers could be used as coatings for medical devices to reduce foreign body reactions and inflammation.

• Functionalizable Scaffolds: The methoxy group on the anethole monomer provides a site for further chemical modification, allowing for the attachment of targeting ligands or other functional molecules for advanced drug delivery applications.

The ability of anethole to inhibit key inflammatory pathways, such as the NF-κB and TNF-α signaling cascades, makes these copolymers particularly interesting for the development of therapies for inflammatory diseases. By incorporating the drug directly into the polymer backbone, a sustained local release and therapeutic effect could be achieved.

Conclusion

The copolymerization of 1-isopropenyl-4-methoxybenzene with styrene offers a versatile platform for creating novel functional polymers. While further research is needed to fully characterize the copolymerization kinetics and the properties of the resulting materials, the potential for applications in drug development is significant. The combination of the well-established properties of polystyrene with the bioactive nature of anethole provides a promising strategy for the design of next-generation biomaterials.

References

• 1. Effect of anethole on the copolymerization of vinyl monomers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Functional Polymers Using 1-Isopropenyl-4-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of functional polymers derived from 1-isopropenyl-4-methoxybenzene, also known as p-methoxystyrene. The unique properties of these polymers make them promising candidates for advanced applications, particularly in the field of drug delivery. This document outlines the synthesis via living cationic polymerization, characterization, and a general protocol for the formulation of polymer-based drug delivery systems.

Introduction to Poly(1-Isopropenyl-4-methoxybenzene)

1-Isopropenyl-4-methoxybenzene is a styrene derivative that can be polymerized to form poly(p-methoxystyrene), a polymer with tunable properties. The presence of the methoxy group on the phenyl ring influences the electron density of the vinyl group, making it amenable to controlled polymerization techniques such as living cationic polymerization. This control over the polymerization process allows for the synthesis of polymers with well-defined molecular weights and narrow molecular weight distributions, which are critical for applications in drug delivery. The resulting polymers can be designed to be biocompatible and biodegradable, offering a versatile platform for the encapsulation and targeted release of therapeutic agents.

Synthesis of Poly(1-Isopropenyl-4-methoxybenzene) via Living Cationic Polymerization

Living cationic polymerization of p-methoxystyrene enables the precise control over the polymer's architecture. This method allows for the synthesis of polymers with predetermined molecular weights and low polydispersity.

Experimental Protocol: Living Cationic Polymerization

This protocol is adapted from established methods for the living cationic polymerization of p-methoxystyrene.

Materials:

• p-Methoxystyrene (p-MOS) (monomer)

• 1-(p-Methoxyphenyl)ethanol (initiator)

• Tin(IV) chloride (SnCl₄) (co-initiator/Lewis acid)

• Dichloromethane (CH₂Cl₂) (solvent), dried

• Methanol (terminating agent)

• Argon or Nitrogen gas (inert atmosphere)

• Standard glassware for air-sensitive reactions (e.g., Schlenk line)

Procedure:

• Preparation: All glassware should be flame-dried under vacuum and cooled under an inert atmosphere (argon or nitrogen) to remove any moisture. The solvent (CH₂Cl₂) must be rigorously dried before use.

• Reaction Setup: In a dried Schlenk flask under an inert atmosphere, dissolve the desired amount of p-methoxystyrene monomer and 1-(p-methoxyphenyl)ethanol initiator in dried dichloromethane.

• Initiation: Cool the solution to the desired temperature (e.g., 0 °C or -15 °C) in an ice or cooling bath. To this solution, add the required amount of SnCl₄ solution in dichloromethane dropwise with vigorous stirring to initiate the polymerization.

• Polymerization: Allow the reaction to proceed for the desired time. The progress of the polymerization can be monitored by taking aliquots at different time intervals and analyzing the monomer conversion by techniques such as ¹H NMR spectroscopy or gas chromatography.

• Termination: Quench the polymerization by adding an excess of pre-chilled methanol.

• Purification: Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent (e.g., methanol or hexane). The precipitated polymer is then collected by filtration, redissolved in a suitable solvent (e.g., THF or chloroform), and re-precipitated. This process should be repeated at least twice to remove any unreacted monomer and initiator residues.

• Drying: Dry the purified polymer under vacuum at a suitable temperature (e.g., 40-60 °C) until a constant weight is achieved.

• Characterization: The resulting polymer should be characterized by size exclusion chromatography (SEC) to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn). The chemical structure can be confirmed by ¹H NMR and FTIR spectroscopy.

Quantitative Data from Living Cationic Polymerization of p-Methoxystyrene

The following table summarizes representative data from living cationic polymerization experiments of p-methoxystyrene, demonstrating the level of control achievable with this technique.

Entry	[Monomer]:[Initiator]:[Lewis Acid]	Temperature (°C)	Time (h)	Conversion (%)	Mn ( g/mol ) (Theoretical)	Mn ( g/mol ) (Experimental)	PDI (Mw/Mn)
1	100:1:10	0	2	95	12,700	12,500	1.15
2	200:1:10	0	4	98	26,300	25,900	1.18
3	100:1:5	-15	3	92	12,300	12,000	1.12
4	200:1:5	-15	5	96	25,700	25,100	1.14

Note: The data presented are representative and actual results may vary depending on the specific reaction conditions and purity of reagents.

Application in Drug Delivery

Functional polymers from 1-isopropenyl-4-methoxybenzene can be formulated into various drug delivery systems, such as nanoparticles, micelles, and polymer-drug conjugates. These systems can enhance the solubility of hydrophobic drugs, protect them from degradation, and provide controlled or targeted release.

Experimental Protocol: Preparation of Drug-Loaded Nanoparticles via Emulsion Solvent Evaporation

This protocol describes a general method for encapsulating a hydrophobic drug within a poly(p-methoxystyrene) matrix.

Materials:

• Poly(p-methoxystyrene)

• Hydrophobic drug (e.g., Paclitaxel, Doxorubicin)

• Dichloromethane (CH₂Cl₂) or another suitable organic solvent

• Poly(vinyl alcohol) (PVA) or another suitable surfactant

• Deionized water

• Magnetic stirrer

• Ultrasonicator

Procedure:

• Organic Phase Preparation: Dissolve a known amount of poly(p-methoxystyrene) and the hydrophobic drug in dichloromethane.

• Aqueous Phase Preparation: Prepare an aqueous solution of a surfactant, such as poly(vinyl alcohol) (e.g., 1-5% w/v).

• Emulsification: Add the organic phase to the aqueous phase dropwise while stirring vigorously. After the addition is complete, sonicate the mixture to form a stable oil-in-water (o/w) emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours to allow the dichloromethane to evaporate, leading to the formation of solid nanoparticles.

• Nanoparticle Collection: Collect the nanoparticles by centrifugation.

• Washing: Wash the collected nanoparticles with deionized water several times to remove the excess surfactant and any unencapsulated drug.

• Lyophilization: Freeze-dry the purified nanoparticles to obtain a fine powder.

• Characterization:

  • Size and Morphology: Determine the particle size, size distribution, and morphology using Dynamic Light Scattering (DLS) and Scanning Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM).

  • Drug Loading and Encapsulation Efficiency: Determine the amount of encapsulated drug using a suitable analytical technique such as UV-Vis spectrophotometry or High-Performance Liquid Chromatography (HPLC) after extracting the drug from a known amount of nanoparticles. The drug loading and encapsulation efficiency can be calculated using the following formulas:

    • Drug Loading (%) = (Weight of drug in nanoparticles / Weight of nanoparticles) x 100

    • Encapsulation Efficiency (%) = (Weight of drug in nanoparticles / Initial weight of drug used) x 100

Quantitative Data for Drug-Loaded Nanoparticles

The following table provides an example of characterization data for drug-loaded poly(p-methoxystyrene) nanoparticles.

Formulation	Polymer:Drug Ratio (w/w)	Particle Size (nm)	Polydispersity Index (PDI)	Drug Loading (%)	Encapsulation Efficiency (%)
F1	10:1	180 ± 15	0.15	8.5	85
F2	5:1	210 ± 20	0.18	15.2	76
F3	10:2	195 ± 18	0.16	14.8	74

Note: This data is illustrative. Actual values will depend on the specific polymer, drug, and formulation parameters.

Visualizations

Experimental Workflow for Living Cationic Polymerization

Caption: Workflow for the synthesis of poly(p-methoxystyrene).

Workflow for Drug-Loaded Nanoparticle Formulation

Caption: Workflow for preparing drug-loaded nanoparticles.

Signaling Pathway: PI3K/Akt/mTOR Pathway

Many anticancer drugs target proliferative signaling pathways such as the PI3K/Akt/mTOR pathway. Polymer-based delivery systems can enhance the efficacy of drugs targeting this pathway.

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway.

Application Notes and Protocols: Spectroscopic Characterization of Poly(1-isopropenyl-4-methoxybenzene)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poly(1-isopropenyl-4-methoxybenzene), a polymer derived from the monomer 1-isopropenyl-4-methoxybenzene, holds potential for various applications due to the functionalities of its aromatic rings and methoxy groups. Its properties are intrinsically linked to its molecular structure. Spectroscopic techniques are indispensable for elucidating this structure, confirming successful polymerization, and determining purity. This document provides a comprehensive guide to the spectroscopic characterization of poly(1-isopropenyl-4-methoxybenzene) using Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), and Ultraviolet-Visible (UV-Vis) spectroscopy. Detailed experimental protocols for polymer synthesis and spectroscopic analysis are also presented.

Spectroscopic Data

The following tables summarize the expected spectroscopic data for poly(1-isopropenyl-4-methoxybenzene). These values are based on the analysis of the monomer and related polymeric structures.

Table 1: ¹H NMR Spectroscopic Data for Poly(1-isopropenyl-4-methoxybenzene) (Solvent: CDCl₃)

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Assignment
6.80 - 7.20	Broad	4H	Aromatic protons (C₆H₄)
3.70 - 3.90	Broad	3H	Methoxy protons (-OCH₃)
1.50 - 2.50	Broad	2H	Backbone methylene protons (-CH₂-)
0.80 - 1.50	Broad	3H	Methyl protons (-CH₃)

Table 2: ¹³C NMR Spectroscopic Data for Poly(1-isopropenyl-4-methoxybenzene) (Solvent: CDCl₃)

Chemical Shift (δ) (ppm)	Assignment
158 - 160	C-OCH₃ (Aromatic)
135 - 145	Quaternary aromatic carbon
125 - 130	CH (Aromatic)
113 - 115	CH (Aromatic)
54 - 56	-OCH₃
40 - 50	Backbone quaternary carbon
30 - 40	Backbone -CH₂-
20 - 30	-CH₃

Table 3: FTIR Spectroscopic Data for Poly(1-isopropenyl-4-methoxybenzene)

Wavenumber (cm⁻¹)	Vibrational Mode
3000 - 2850	C-H stretch (aliphatic)
1610, 1510, 1460	C=C stretch (aromatic)
1245	C-O-C stretch (asymmetric)
1030	C-O-C stretch (symmetric)
830	p-substituted benzene (C-H out-of-plane bend)

Table 4: UV-Vis Spectroscopic Data for Poly(1-isopropenyl-4-methoxybenzene) (Solvent: THF)

λ_max (nm)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)	Transition
~275	Varies with molecular weight	π → π*

Experimental Protocols

Synthesis of Poly(1-isopropenyl-4-methoxybenzene)

Two common methods for the polymerization of vinyl monomers are cationic and free-radical polymerization.

Protocol 1: Cationic Polymerization

Cationic polymerization of 1-isopropenyl-4-methoxybenzene can be initiated by a Lewis acid in an anhydrous solvent.

• Materials:

  • 1-Isopropenyl-4-methoxybenzene (monomer), inhibitor removed

  • Dichloromethane (CH₂Cl₂), anhydrous

  • Boron trifluoride etherate (BF₃·OEt₂) or another suitable Lewis acid

  • Methanol (for termination)

  • Nitrogen or Argon gas supply

  • Standard Schlenk line and glassware

• Procedure:

  • Dry all glassware in an oven at 120°C overnight and cool under a stream of inert gas.

  • Purify the monomer by passing it through a column of basic alumina to remove the inhibitor.

  • In a Schlenk flask under an inert atmosphere, dissolve the purified monomer in anhydrous dichloromethane.

  • Cool the solution to the desired reaction temperature (e.g., 0°C or -78°C) using an ice or dry ice/acetone bath.

  • Slowly add the Lewis acid initiator (e.g., BF₃·OEt₂) to the stirred monomer solution.

  • Allow the polymerization to proceed for the desired time (e.g., 1-4 hours). The viscosity of the solution will increase.

  • Terminate the polymerization by adding a small amount of cold methanol.

  • Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent, such as methanol.

  • Filter the precipitated polymer, wash with methanol, and dry under vacuum at 40-50°C to a constant weight.

Protocol 2: Free Radical Polymerization

Free radical polymerization can be initiated using a thermal initiator like AIBN or BPO.

• Materials:

  • 1-Isopropenyl-4-methoxybenzene (monomer), inhibitor removed

  • Toluene or another suitable solvent

  • Azobisisobutyronitrile (AIBN) or Benzoyl peroxide (BPO)

  • Methanol (for precipitation)

  • Nitrogen or Argon gas supply

  • Standard reaction flask with a condenser and magnetic stirrer

• Procedure:

  • Purify the monomer by passing it through a column of basic alumina.

  • In a reaction flask, dissolve the purified monomer and the initiator (AIBN or BPO) in the solvent.

  • Deoxygenate the solution by bubbling with nitrogen or argon for 20-30 minutes.

  • Heat the reaction mixture to the appropriate temperature (e.g., 60-80°C for AIBN) under an inert atmosphere with stirring.

  • Maintain the temperature for a set period (e.g., 6-24 hours) to allow for polymerization.

  • Cool the reaction mixture to room temperature.

  • Precipitate the polymer by slowly adding the solution to a large excess of a stirred non-solvent like methanol.

  • Collect the polymer by filtration, wash with the non-solvent, and dry under vacuum.

Spectroscopic Characterization Protocols

Protocol 3: NMR Spectroscopy

• Instrument: ¹H and ¹³C NMR Spectrometer (e.g., 300 or 500 MHz).

• Sample Preparation: Dissolve 10-20 mg of the dried polymer in approximately 0.7 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• ¹H NMR Acquisition:

  • Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

  • Set the spectral width to cover the expected chemical shift range (e.g., -1 to 12 ppm).

  • Integrate the peaks to determine the relative number of protons.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • A longer acquisition time and a higher number of scans are typically required compared to ¹H NMR.

  • Set the spectral width to cover the expected range (e.g., 0 to 200 ppm).

Protocol 4: FTIR Spectroscopy

• Instrument: Fourier-Transform Infrared Spectrometer.

• Sample Preparation:

  • Thin Film: Dissolve a small amount of the polymer in a volatile solvent (e.g., dichloromethane), cast a film on a salt plate (e.g., KBr or NaCl), and allow the solvent to evaporate.

  • KBr Pellet: Grind a small amount of the polymer with dry KBr powder and press into a thin pellet.

• Acquisition:

  • Record a background spectrum of the empty sample compartment or the pure KBr pellet.

  • Record the sample spectrum over the range of 4000-400 cm⁻¹.

  • Perform baseline correction and peak picking to identify the characteristic absorption bands.

Protocol 5: UV-Vis Spectroscopy

• Instrument: UV-Visible Spectrophotometer.

• Sample Preparation:

  • Prepare a dilute solution of the polymer in a UV-transparent solvent (e.g., tetrahydrofuran (THF) or dichloromethane). The concentration should be adjusted to keep the absorbance within the linear range of the instrument (typically below 1.5).

• Acquisition:

  • Record a baseline spectrum of the pure solvent in a cuvette.

  • Record the absorption spectrum of the polymer solution over a suitable wavelength range (e.g., 200-400 nm).

  • Identify the wavelength of maximum absorbance (λ_max).

Visualizations

Caption: Experimental workflow for the synthesis and spectroscopic characterization.

Caption: Relationship between spectroscopic techniques and structural information.

Application Notes and Protocols: Thermal Properties of Polymers Containing 1-Isopropenyl-4-methoxybenzene

Audience: Researchers, scientists, and drug development professionals.

Introduction

Polymers derived from 1-isopropenyl-4-methoxybenzene, also known as poly(p-methoxystyrene), are a class of materials with notable thermal characteristics that make them suitable for a range of applications, including as encapsulants and matrices in drug delivery systems. The presence of the methoxy group on the phenyl ring influences the polymer's chain flexibility and intermolecular interactions, thereby affecting its thermal properties such as glass transition temperature and thermal stability. Understanding these properties is crucial for predicting material behavior during manufacturing, storage, and end-use.

These application notes provide a summary of the key thermal properties of poly(p-methoxystyrene) and detailed protocols for their characterization using common thermal analysis techniques.

Data Presentation: Thermal Properties

The thermal properties of polymers containing 1-isopropenyl-4-methoxybenzene can vary depending on factors such as molecular weight, polydispersity, and the analytical method used. The following tables summarize key quantitative data from the literature.

Table 1: Glass Transition Temperature (Tg) of Poly(p-methoxystyrene)

Polymer Architecture	Molecular Weight (Mn)	Tg (°C)	Measurement Technique	Reference
Homopolymer	High	113 (386 K)	Differential Scanning Calorimetry (DSC)	[1]
Homopolymer	Not Specified	116	Not Specified
Block in Styrene Copolymer	7,000 g/mol	181	Differential Scanning Calorimetry (DSC)	[2]

Note: The glass transition temperature is significantly influenced by the polymer's molecular weight. One study established the following relationship for poly-p-methoxystyrene: Tg (°K) = 386 - 4.67 × 10⁵/Mn.[1]

Table 2: Thermal Decomposition Properties of Poly(p-methoxystyrene)

Property	Value/Observation	Measurement Technique	Reference
Decomposition Onset	Decomposition leads to the formation of lower molecular weight products.[1]	Differential Scanning Calorimetry (DSC) & Gel Permeation Chromatography (GPC)	[1]
Activation Energy of Decomposition	Less than that of polystyrene.	Not Specified	[1]
Thermal Stability (of related methoxy-substituted polymethacrylates)	Stable up to >300 °C.	Not Specified	[3]

Experimental Protocols

Detailed methodologies for the synthesis and thermal characterization of polymers containing 1-isopropenyl-4-methoxybenzene are provided below.

Protocol 1: Synthesis of Poly(p-methoxystyrene) via Living Anionic Polymerization

This protocol describes a method for synthesizing poly(p-methoxystyrene) with a controlled molecular weight and narrow polydispersity.

Materials:

• 1-Isopropenyl-4-methoxybenzene (p-methoxystyrene) monomer

• Styrene (for cleaning initiator)

• Tetrahydrofuran (THF), anhydrous

• sec-Butyllithium (s-BuLi) initiator solution in cyclohexane

• Methanol, degassed

• Argon or Nitrogen gas, high purity

• Schlenk line and glassware

Procedure:

• Monomer and Solvent Purification: Purify the p-methoxystyrene monomer and THF solvent to remove inhibitors and water, which can terminate the living polymerization. This is typically achieved by distillation over a suitable drying agent (e.g., sodium/benzophenone for THF, calcium hydride for the monomer) under an inert atmosphere.

• Reactor Setup: Assemble a flame-dried glass reactor equipped with a magnetic stirrer and septum under a positive pressure of argon or nitrogen.

• Solvent and Initiator Addition: Transfer the desired amount of anhydrous THF into the reactor via cannula. Cool the reactor to -78 °C using a dry ice/acetone bath. Add the calculated amount of s-BuLi initiator to the stirred THF.

• Initiator Titration (Optional but Recommended): To ensure the initiator is active, a small amount of purified styrene can be added until a faint orange color persists, indicating the consumption of any remaining impurities.

• Polymerization: Slowly add the purified p-methoxystyrene monomer to the initiator solution via a gas-tight syringe. The reaction mixture will typically develop a characteristic color indicating the presence of living anionic chain ends.

• Propagation: Allow the polymerization to proceed at -78 °C for a predetermined time (e.g., 2-4 hours) to achieve the desired molecular weight. The molecular weight is controlled by the monomer-to-initiator ratio.

• Termination: Terminate the polymerization by adding a small amount of degassed methanol to the reaction mixture. The color of the solution should disappear.

• Polymer Precipitation and Purification: Warm the reaction mixture to room temperature and precipitate the polymer by pouring the solution into a large volume of a non-solvent, such as methanol.

• Isolation and Drying: Collect the precipitated polymer by filtration, wash with fresh methanol, and dry under vacuum at an elevated temperature (e.g., 60 °C) until a constant weight is achieved.

Protocol 2: Characterization of Glass Transition Temperature (Tg) by Differential Scanning Calorimetry (DSC)

Instrumentation:

• Differential Scanning Calorimeter (DSC)

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the dried polymer into a standard aluminum DSC pan. Crimp the pan with a lid.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell. Purge the cell with a constant flow of inert gas (e.g., nitrogen at 50 mL/min).

• Thermal Program:

  • First Heating Scan: Heat the sample from room temperature to a temperature well above the expected Tg (e.g., 200 °C) at a heating rate of 10 °C/min. This step is to erase the thermal history of the polymer.

  • Cooling Scan: Cool the sample to a temperature below the Tg (e.g., 0 °C) at a controlled rate (e.g., 10 °C/min).

  • Second Heating Scan: Heat the sample again to 200 °C at a heating rate of 10 °C/min.

• Data Analysis: Determine the glass transition temperature (Tg) from the second heating scan. The Tg is typically taken as the midpoint of the step-change in the heat flow curve.[2]

Protocol 3: Characterization of Thermal Decomposition by Thermogravimetric Analysis (TGA)

Instrumentation:

• Thermogravimetric Analyzer (TGA)

Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of the dried polymer into a TGA sample pan (e.g., platinum or ceramic).

• Instrument Setup: Place the sample pan in the TGA furnace. Purge the furnace with an inert gas (e.g., nitrogen at a flow rate of 20-50 mL/min) to prevent oxidative degradation.

• Thermal Program: Heat the sample from room temperature to a high temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min or 20 °C/min).[4]

• Data Analysis:

  • Record the sample weight as a function of temperature.

  • The onset of decomposition is typically determined as the temperature at which a significant weight loss begins.

  • The temperature of maximum decomposition rate can be identified from the peak of the first derivative of the TGA curve (DTG curve).

  • The residual weight at the end of the experiment provides information on the amount of non-volatile char formed.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and logical relationships in the synthesis and characterization of polymers containing 1-isopropenyl-4-methoxybenzene.

Caption: Workflow for synthesis and thermal analysis of poly(p-methoxystyrene).

Caption: Factors influencing thermal properties and material performance.

References

• 1. tandfonline.com [tandfonline.com]
• 2. polymersource.ca [polymersource.ca]
• 3. Lignin-Inspired Polymers with High Glass Transition Temperature and Solvent Resistance from 4-Hydroxybenzonitrile, Vanillonitrile, and Syringonitrile Methacrylates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thermal Decomposition and a Kinetic Study of Poly(Para-Substituted Styrene)s [scirp.org]

Technical Notes & Optimization

Technical Support Center: Grignard Synthesis of 1-Isopropenyl-4-methoxybenzene

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the synthesis of 1-Isopropenyl-4-methoxybenzene via the Grignard reaction. The primary focus is on identifying and mitigating common side reactions that can impact product yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the overall reaction scheme for the synthesis of 1-Isopropenyl-4-methoxybenzene?

The synthesis is a two-step process. First, a Grignard reagent, 4-methoxyphenylmagnesium bromide, is prepared from 4-bromoanisole and magnesium metal. This reagent then reacts with acetone in a nucleophilic addition to form a tertiary alcohol. Finally, this alcohol is dehydrated to yield the target molecule, 1-Isopropenyl-4-methoxybenzene.

Q2: What are the most common side reactions in this Grignard synthesis?

The most prevalent side reactions include:

• Wurtz Coupling: The Grignard reagent reacts with unreacted 4-bromoanisole to form 4,4'-dimethoxybiphenyl.[1][2]

• Reaction with Water: Any moisture present will protonate the Grignard reagent, converting it back to anisole and rendering it inactive.[3][4]

• Reaction with Carbon Dioxide: Exposure to atmospheric CO2 can lead to the formation of 4-methoxybenzoic acid after acidic workup.[5][6]

• Reaction with Oxygen: Grignard reagents can react with oxygen to form alkoxides, which can lead to undesired byproducts.[3][7]

Q3: Why must the reaction be conducted under strictly anhydrous conditions?

Grignard reagents are potent nucleophiles and strong bases.[7][8] They react readily with protic compounds, including water.[4][9] If water is present, it will protonate the Grignard reagent, quenching it and reducing the yield of the desired product.[3][10] This is why all glassware must be flame-dried and anhydrous solvents must be used.

Q4: My Grignard reaction won't start. What are the likely causes?

Initiation failure is common and usually points to two main issues:

• Inactive Magnesium Surface: The surface of the magnesium turnings may be coated with magnesium oxide, which prevents the reaction. Activating the magnesium is crucial.

• Presence of Moisture: Trace amounts of water in the glassware or solvent will prevent the formation of the Grignard reagent.[7][10]

Troubleshooting Guide

Issue 1: Low or No Yield of the Tertiary Alcohol (2-(4-methoxyphenyl)propan-2-ol)

Q: I performed the reaction, but my final yield is very low, and I recovered a lot of my starting material, 4-bromoanisole. What went wrong?

A: This indicates a failure in the formation of the Grignard reagent.

• Check Magnesium Activation: Ensure the magnesium turnings were properly activated. Methods include gentle heating with a heat gun under vacuum or adding a small crystal of iodine to the magnesium before adding the solvent and halide.[1]

• Verify Anhydrous Conditions: Review your procedure for drying glassware and solvents. Even atmospheric moisture can be an issue, so the reaction should be run under an inert atmosphere (e.g., nitrogen or argon).[10]

• Rate of Addition: Adding the 4-bromoanisole too quickly can lead to a high local concentration, which can favor side reactions like Wurtz coupling over Grignard formation.[1][2]

Issue 2: Significant Formation of 4,4'-dimethoxybiphenyl Byproduct

Q: My final product is contaminated with a significant amount of a high-boiling point impurity, which I've identified as 4,4'-dimethoxybiphenyl. How can I prevent this?

A: This is a classic case of the Wurtz coupling side reaction, where a molecule of the formed Grignard reagent reacts with a molecule of the starting alkyl halide.[1][11]

• Control Temperature: The Grignard formation is exothermic.[1][12] If the temperature rises too high, the rate of Wurtz coupling increases. Use an ice bath to maintain a gentle reflux.[1]

• Slow, Controlled Addition: Add the 4-bromoanisole solution dropwise to the magnesium suspension. This minimizes the concentration of unreacted halide available for coupling.[1][2]

• Solvent Choice: While both are common, diethyl ether is sometimes less prone to promoting Wurtz coupling for certain substrates compared to tetrahydrofuran (THF).[1]

Parameter	Condition Favoring Grignard Product	Condition Favoring Wurtz Byproduct
Temperature	Low (e.g., 0-10°C during addition)	High / Uncontrolled Exotherm
Halide Addition	Slow, dropwise addition	Rapid, bulk addition
Concentration	High dilution	High local concentration of halide
Solvent	Diethyl Ether (Et₂O) may be preferable	Tetrahydrofuran (THF) can be more prone

Table 1: Influence of Reaction Parameters on Product Distribution.

Issue 3: Presence of Anisole in the Product Mixture

Q: After workup, I'm finding anisole in my product. Where did this come from?

A: The presence of anisole is a direct result of the Grignard reagent reacting with a proton source, most commonly water.[4]

• Source of Water: This could be from inadequately dried solvent or glassware, or from atmospheric moisture entering the system.[7]

• Workup Procedure: Ensure the reaction is properly quenched. If the Grignard reagent is not fully consumed by the acetone, any unreacted reagent will be converted to anisole during the aqueous workup.

Experimental Protocols

Protocol 1: Synthesis of 4-methoxyphenylmagnesium bromide and Reaction with Acetone

Materials:

• Magnesium turnings (1.2 eq)

• Iodine (1 small crystal)

• 4-bromoanisole (1.0 eq)

• Anhydrous diethyl ether (or THF)

• Acetone (1.0 eq), anhydrous

• Saturated aqueous NH₄Cl solution

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, a dropping funnel, and a nitrogen inlet.[1]

• Magnesium Activation: Place the magnesium turnings in the flask. Add a single crystal of iodine and gently warm the flask under a nitrogen atmosphere until the purple iodine vapor disappears. Allow the flask to cool to room temperature.[1]

• Initiation: Add a small portion (approx. 10%) of the 4-bromoanisole (dissolved in anhydrous diethyl ether) to the activated magnesium. The reaction should initiate, indicated by the disappearance of the brown iodine color, gentle bubbling, and the appearance of a gray, cloudy suspension.[1]

• Grignard Formation: Once initiated, add the remaining 4-bromoanisole solution dropwise from the dropping funnel at a rate that maintains a gentle reflux. Use a water bath to control the exotherm if necessary. After the addition is complete, stir the gray suspension for an additional 30-60 minutes.

• Reaction with Acetone: Cool the Grignard solution to 0°C using an ice bath. Slowly add a solution of anhydrous acetone in diethyl ether dropwise. A white precipitate will form.

• Quenching and Workup: After the acetone addition is complete, stir for 30 minutes at 0°C. Quench the reaction by the slow, careful addition of saturated aqueous NH₄Cl solution.[1]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude tertiary alcohol.

Protocol 2: Dehydration of 2-(4-methoxyphenyl)propan-2-ol

Materials:

• Crude 2-(4-methoxyphenyl)propan-2-ol

• Iodine (catalytic amount) or a strong acid catalyst (e.g., H₂SO₄)

• Toluene

Procedure:

• Setup: Place the crude alcohol in a round-bottom flask with a magnetic stirrer and arrange for distillation.

• Dehydration: Add a small catalytic amount of iodine and heat the mixture. The product, 1-Isopropenyl-4-methoxybenzene, will co-distill with water. Alternatively, a strong acid catalyst can be used under reflux, followed by distillation.

• Purification: The collected distillate can be further purified by washing with a sodium bicarbonate solution, drying the organic layer, and performing a final distillation to yield the pure product.

Visualized Pathways and Workflows

Caption: Main reaction pathway for the synthesis of 1-Isopropenyl-4-methoxybenzene.

Caption: Common side reactions originating from the Grignard reagent.

Caption: Troubleshooting workflow for low-yield Grignard reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (pa ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00191A [pubs.rsc.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. The Reaction of Grignard and Organolithium Reagents with Carbon Dioxide - Chemistry Steps [chemistrysteps.com]
• 6. quora.com [quora.com]
• 7. adichemistry.com [adichemistry.com]
• 8. leah4sci.com [leah4sci.com]
• 9. How do Grignard reagent react with an acetone class 12 chemistry CBSE [vedantu.com]
• 10. How do Grignard reagent react with an acetone? - askIITians [askiitians.com]
• 11. Illustrated Glossary of Organic Chemistry - Wurtz reaction (Wurtz coupling) [chem.ucla.edu]
• 12. US20140142332A1 - Process of preparing grignard reagent - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 1-Isopropenyl-4-methoxybenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 1-Isopropenyl-4-methoxybenzene synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the synthesis of 1-Isopropenyl-4-methoxybenzene via two primary routes: the Wittig reaction and a Grignard reaction followed by acid-catalyzed dehydration.

Route 1: Wittig Reaction

The Wittig reaction provides a reliable method for the direct formation of the isopropenyl group from 4-methoxyacetophenone.

Q1: My Wittig reaction has a low yield. What are the common causes?

A1: Low yields in the Wittig reaction for this synthesis can often be attributed to several factors:

• Ineffective Ylide Formation: The phosphorus ylide, typically generated from methyltriphenylphosphonium bromide and a strong base, is moisture-sensitive. Incomplete deprotonation of the phosphonium salt will result in a lower concentration of the reactive ylide.

• Suboptimal Base Selection: The choice and handling of the base are critical. Strong bases like n-butyllithium (n-BuLi) or sodium amide are required to deprotonate the phosphonium salt effectively. These bases are highly reactive and require anhydrous conditions.

• Side Reactions: The highly basic ylide can participate in side reactions, such as reacting with trace amounts of water or undergoing self-condensation.

• Difficult Purification: The primary byproduct of the Wittig reaction is triphenylphosphine oxide, which can be challenging to separate from the desired product due to its similar polarity.

Troubleshooting Workflow for Low Yield in Wittig Reaction:

Technical Support Center: Purification of 1-Isopropenyl-4-methoxybenzene

Welcome to the technical support center for the purification of 1-Isopropenyl-4-methoxybenzene (also known as p-isopropenylanisole). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in purifying 1-Isopropenyl-4-methoxybenzene?

A1: The primary challenges in purifying 1-Isopropenyl-4-methoxybenzene are its susceptibility to polymerization, potential for isomerization, and the removal of structurally similar impurities. Due to the presence of the isopropenyl group, the molecule can readily polymerize, especially at elevated temperatures or in the presence of acid catalysts.

Q2: What are the likely impurities in a crude sample of 1-Isopropenyl-4-methoxybenzene?

A2: The impurity profile depends on the synthetic route. Common impurities may include:

• Starting materials: Unreacted 4-methoxyacetophenone or Grignard/Wittig reagents.

• Isomeric alkenes: Positional isomers such as 1-(4-methoxyphenyl)prop-1-ene may form during dehydration synthesis routes.

• Polymeric material: Oligomers or polymers of 1-isopropenyl-4-methoxybenzene.

• Solvent residues: Residual solvents from the reaction or workup.

• Byproducts from synthesis: For example, triphenylphosphine oxide if a Wittig reaction is used.

Q3: How can I prevent polymerization during purification?

A3: To prevent polymerization, it is crucial to:

• Work at low temperatures: Use vacuum distillation to lower the boiling point.

• Use inhibitors: Add a radical inhibitor, such as butylated hydroxytoluene (BHT) or 4-tert-butylcatechol (TBC), to the crude material before distillation and for storage.

• Avoid acidic conditions: Traces of acid can catalyze polymerization.

Q4: What are the recommended storage conditions for purified 1-Isopropenyl-4-methoxybenzene?

A4: The purified compound should be stored in a cool, dark place, preferably in a refrigerator, under an inert atmosphere (e.g., argon or nitrogen). The addition of a small amount of a polymerization inhibitor is also highly recommended for long-term storage.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 1-Isopropenyl-4-methoxybenzene.

Problem 1: The compound polymerizes in the distillation flask.

Possible Cause	Solution
Distillation temperature is too high.	Use vacuum distillation to reduce the boiling point. A pressure of 1-5 mmHg is a good starting point.
Presence of acidic impurities.	Wash the crude product with a dilute sodium bicarbonate solution to neutralize any residual acid before distillation.
Absence of a polymerization inhibitor.	Add a small amount of an inhibitor like BHT (100-200 ppm) to the crude material before heating.
Prolonged heating.	Heat the distillation flask gradually and avoid unnecessarily long distillation times.

Problem 2: The purified product is a mixture of isomers.

Possible Cause	Solution
Isomerization during acid-catalyzed dehydration synthesis.	Optimize the reaction conditions to favor the desired isomer. Purification by fractional distillation under reduced pressure or preparative chromatography may be necessary.
Thermal isomerization during distillation.	Use a lower distillation temperature under high vacuum. Flash chromatography can be a milder alternative for separation.

Problem 3: Purity is not satisfactory after a single purification step.

| Possible Cause | Solution | | Closely boiling impurities. | If distillation is ineffective, employ flash column chromatography. A non-polar eluent system (e.g., hexane/ethyl acetate) on silica gel can effectively separate compounds with different polarities. | | Presence of non-volatile impurities. | A simple distillation or filtration through a short plug of silica gel can remove non-volatile baseline impurities. | | Inaccurate purity assessment. | Use a combination of analytical techniques (GC-MS, HPLC, NMR) for a comprehensive purity evaluation. |

Data Presentation

The following tables summarize hypothetical quantitative data for the purification of 1-Isopropenyl-4-methoxybenzene, illustrating the effectiveness of different techniques.

Table 1: Comparison of Purification Methods

Purification Method	Initial Purity (GC-MS Area %)	Final Purity (GC-MS Area %)	Yield (%)	Key Impurities Removed
Simple Distillation (Atmospheric)	85	~80 (Polymerization observed)	<50	High-boiling impurities
Vacuum Distillation (5 mmHg)	85	98.5	80	Isomeric alkenes, starting materials
Flash Chromatography	85	99.5	75	Isomeric alkenes, triphenylphosphine oxide

Table 2: Typical Impurity Profile Before and After Vacuum Distillation

Compound	Retention Time (min) in GC-MS	Area % (Crude)	Area % (After Distillation)
1-Isopropenyl-4-methoxybenzene	10.2	85.0	98.5
1-(4-methoxyphenyl)prop-1-ene	10.5	8.0	0.5
4-Methoxyacetophenone	9.8	5.0	0.2
Polymer	>15	2.0	<0.8

Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

• Preparation:

  • Ensure all glassware is dry and clean.

  • To a round-bottom flask containing the crude 1-Isopropenyl-4-methoxybenzene, add a small amount of a polymerization inhibitor (e.g., BHT, ~150 ppm).

  • Add a magnetic stir bar or boiling chips to ensure smooth boiling.

• Apparatus Setup:

  • Set up a standard vacuum distillation apparatus with a short path distillation head to minimize travel distance for the vapor.

  • Use a cold trap between the distillation apparatus and the vacuum pump to protect the pump.

• Distillation:

  • Begin stirring and apply vacuum. A pressure of 1-5 mmHg is recommended.

  • Once a stable vacuum is achieved, gradually heat the distillation flask using a heating mantle.

  • Collect the fraction that distills at the expected boiling point for 1-Isopropenyl-4-methoxybenzene under the applied pressure. (e.g., approximately 90-95 °C at 5 mmHg).

  • Discard any initial forerun that may contain lower-boiling impurities.

• Post-Distillation:

  • Once the distillation is complete, cool the system to room temperature before releasing the vacuum.

  • Add a stabilizer to the purified product for storage.

Protocol 2: Purification by Flash Column Chromatography

• Preparation:

  • Select a suitable column size based on the amount of crude material.

  • Prepare a slurry of silica gel in the initial eluent (e.g., 98:2 Hexane:Ethyl Acetate).

  • Pack the column with the silica gel slurry.

• Sample Loading:

  • Dissolve the crude 1-Isopropenyl-4-methoxybenzene in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

  • Alternatively, adsorb the crude material onto a small amount of silica gel and load the dry powder onto the top of the column.

• Elution:

  • Begin elution with a low polarity solvent system (e.g., 98:2 Hexane:Ethyl Acetate).

  • Gradually increase the polarity of the eluent if necessary to elute the product.

  • Monitor the elution of compounds using Thin Layer Chromatography (TLC).

• Fraction Collection and Analysis:

  • Collect fractions and analyze them by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Mandatory Visualizations

Caption: General workflow for the purification of 1-Isopropenyl-4-methoxybenzene.

Caption: Troubleshooting decision tree for polymerization during distillation.

Preventing polymerization of "1-Isopropenyl-4-methoxybenzene" during synthesis

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the polymerization of 1-Isopropenyl-4-methoxybenzene during its synthesis.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture for the synthesis of 1-Isopropenyl-4-methoxybenzene turned viscous and solidified. What is the likely cause?

A1: This is a classic sign of uncontrolled polymerization. 1-Isopropenyl-4-methoxybenzene, being a styrenic monomer, is susceptible to both radical and cationic polymerization, which can be initiated by heat, light, acidic impurities, or atmospheric oxygen.

Q2: What are the primary types of polymerization I should be concerned about?

A2: There are two main pathways for undesired polymerization:

• Radical Polymerization: Initiated by free radicals, which can be formed from peroxides (introduced via contaminated solvents or air) or by thermal energy (high reaction temperatures).

• Cationic Polymerization: Initiated by acids or Lewis acids. The methoxy group on the benzene ring makes the double bond particularly susceptible to this type of polymerization.

Q3: How can I prevent polymerization during the synthesis?

A3: A multi-pronged approach is most effective:

• Use of Inhibitors: Add a suitable polymerization inhibitor to the reaction mixture and during workup and storage.

• Temperature Control: Maintain the lowest feasible reaction and distillation temperatures.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude oxygen, which can initiate radical polymerization.

• Purity of Reagents: Use purified, peroxide-free solvents and ensure all glassware is clean and dry. Avoid acidic conditions, especially during workup.

Q4: Which polymerization inhibitors are recommended for 1-Isopropenyl-4-methoxybenzene?

A4: Phenolic inhibitors are commonly used for styrenic monomers. The most effective choices include:

• 4-tert-Butylcatechol (TBC): Highly effective, but requires the presence of oxygen to function optimally.

• Monomethyl ether of hydroquinone (MEHQ): A widely used inhibitor that also requires oxygen for its mechanism of action.[1]

• Butylated Hydroxytoluene (BHT): A common antioxidant that can also inhibit radical polymerization.

For situations where oxygen must be excluded, other types of inhibitors may be considered, though they are less common for this application.

Q5: What is the recommended concentration of inhibitors?

A5: The concentration can vary depending on the synthesis conditions and storage duration. A general guideline for styrenic monomers is between 10 to 200 ppm. For storage, a concentration of 10-50 ppm of TBC or MEHQ is typically sufficient. It is crucial to ensure the inhibitor is evenly distributed throughout the monomer.

Q6: Can I remove the inhibitor before my next reaction?

A6: Yes, inhibitors can be removed by washing the monomer with an aqueous alkali solution (e.g., 1M NaOH) to remove phenolic inhibitors, followed by washing with water to neutrality, drying over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and then distilling under reduced pressure. It is advisable to add a small amount of inhibitor to the receiving flask during distillation.

Q7: How should I store purified 1-Isopropenyl-4-methoxybenzene?

A7: For long-term stability, store the purified monomer with an added inhibitor (TBC or MEHQ, 10-50 ppm) at 2-8°C in a tightly sealed, amber glass bottle under an inert atmosphere. Avoid exposure to light and heat.

Quantitative Data on Polymerization Inhibitors

The following table summarizes common inhibitors used for styrenic monomers, with typical concentrations.

Inhibitor	Abbreviation	Type	Typical Concentration (ppm)	Notes
4-tert-Butylcatechol	TBC	Phenolic (Radical)	10 - 50	Requires oxygen to be effective.[2]
Monomethyl ether of hydroquinone	MEHQ	Phenolic (Radical)	10 - 200	Requires oxygen to be effective.[1][3]
Butylated Hydroxytoluene	BHT	Phenolic (Radical)	100 - 1000	Acts as an antioxidant.
2,2,6,6-Tetramethylpiperidine-1-oxyl	TEMPO	Stable Radical	10 - 100	Effective in the absence of oxygen.

Experimental Protocols

Synthesis of 1-Isopropenyl-4-methoxybenzene via Wittig Reaction

This method involves the reaction of a phosphorus ylide with 4-methoxyacetophenone.

Materials:

• Methyltriphenylphosphonium bromide

• Strong base (e.g., n-butyllithium or sodium amide)

• Anhydrous solvent (e.g., THF or diethyl ether)

• 4-Methoxyacetophenone

• Polymerization inhibitor (e.g., TBC or MEHQ)

• Anhydrous magnesium sulfate

• Saturated aqueous ammonium chloride

Procedure:

• Ylide Preparation: In a flame-dried, three-necked flask under a nitrogen atmosphere, suspend methyltriphenylphosphonium bromide in anhydrous THF.

• Cool the suspension to 0°C in an ice bath.

• Slowly add a solution of n-butyllithium in hexanes to the suspension with stirring. Allow the mixture to warm to room temperature and stir for 1-2 hours, during which the white salt will be replaced by the orange-red ylide.

• Wittig Reaction: Cool the ylide solution back to 0°C.

• Add a solution of 4-methoxyacetophenone in anhydrous THF dropwise to the ylide solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight.

• Workup: Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Add a small amount of TBC or MEHQ (approx. 50 ppm) to the mixture to prevent polymerization during workup.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter the solution and concentrate under reduced pressure at a low temperature.

• Purify the crude product by vacuum distillation. Add a small amount of inhibitor to the receiving flask. Collect the product at the appropriate boiling point and temperature.

Synthesis of 1-Isopropenyl-4-methoxybenzene via Dehydration of 1-(4-methoxyphenyl)ethanol

This two-step method involves the Grignard reaction of 4-bromoanisole with acetaldehyde followed by dehydration.

Materials:

• Magnesium turnings

• Iodine crystal (as initiator)

• Anhydrous THF

• 4-Bromoanisole

• Acetaldehyde

• Anhydrous acid catalyst (e.g., p-toluenesulfonic acid or copper(II) sulfate)

• Polymerization inhibitor (e.g., TBC or MEHQ)

• Saturated aqueous ammonium chloride

• Sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask under a nitrogen atmosphere, place magnesium turnings and a small crystal of iodine.

• Add a solution of 4-bromoanisole in anhydrous THF dropwise to initiate the reaction. Once the reaction starts, add the remaining 4-bromoanisole solution at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for 1 hour.

• Grignard Reaction: Cool the Grignard reagent to 0°C.

• Add a solution of freshly distilled acetaldehyde in anhydrous THF dropwise.

• After the addition, allow the mixture to warm to room temperature and stir for 2 hours.

• Workup of Alcohol: Quench the reaction by slowly adding saturated aqueous ammonium chloride.

• Extract the product with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain crude 1-(4-methoxyphenyl)ethanol.

• Dehydration: To the crude alcohol, add a catalytic amount of p-toluenesulfonic acid and a polymerization inhibitor (e.g., TBC, ~100 ppm).

• Heat the mixture under vacuum and distill the product as it forms. Ensure the collection flask contains a small amount of inhibitor.

• Purification: The collected distillate can be further purified by washing with sodium bicarbonate solution to remove any residual acid, followed by washing with water, drying over anhydrous sodium sulfate, and redistilling under vacuum in the presence of an inhibitor.

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting and preventing the polymerization of 1-Isopropenyl-4-methoxybenzene.

Troubleshooting workflow for preventing polymerization.

References

• 1. nbinno.com [nbinno.com]
• 2. 4-Tertiary Butylcatechol | Business & Products | DIC Corporation [dic-global.com]
• 3. WO1989010343A1 - Process for inhibiting the polymerization of acid monomers - Google Patents [patents.google.com]

Technical Support Center: Optimization of the Witt-ig Reaction for p-Methoxy-α-methylstyrene

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for the synthesis of p-methoxy-α-methylstyrene via the Wittig reaction, targeting researchers and professionals in chemical and pharmaceutical development.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of p-methoxy-α-methylstyrene from p-methoxyacetophenone and a methyl-triphenylphosphonium ylide.

Q1: My reaction yield is very low or I'm recovering only starting material. What went wrong?

A1: Low or no product formation is a common issue, often pointing to problems in the initial phase of the reaction. The primary suspect is inefficient formation of the phosphorus ylide.

Potential Cause	Troubleshooting / Optimization Strategy	Expected Outcome
Ineffective Ylide Formation	Ensure Anhydrous Conditions: The strong bases used (e.g., n-BuLi, NaH, t-BuOK) react vigorously with water. Use flame-dried glassware and anhydrous solvents (e.g., dry THF, ether).[1] The phosphonium salt must also be thoroughly dried under vacuum before use.	Complete deprotonation of the phosphonium salt, leading to a higher concentration of the reactive ylide.
Base Selection: For non-stabilized ylides like methylenetriphenylphosphorane, a strong base is essential.[1][2] n-Butyllithium (n-BuLi) is a common choice.[3][4] If using potassium tert-butoxide (t-BuOK) or sodium hydride (NaH), ensure they are fresh and highly active.[1][5]	A visible color change (often to yellow or orange) indicates ylide formation, confirming the base is effective.
Steric Hindrance	Ketones, like p-methoxyacetophenone, are generally less reactive than aldehydes due to steric hindrance.[1] The reaction may require more forcing conditions.	Increase reaction time and/or temperature after the addition of the ketone. Monitor progress by Thin-Layer Chromatography (TLC) to find the optimal duration.[1]
Poor Reagent Quality	Use freshly distilled or purified p-methoxyacetophenone. Impurities, particularly acidic ones, can quench the ylide.	Maximizes the availability of the ketone for the Wittig reaction.
Ylide Instability	Some ylides can be unstable and decompose over time. A modified procedure where the ylide is generated in situ in the presence of the ketone can be effective. Try adding the phosphonium salt in portions to a mixture of the ketone and the base.[5]	Improved yield by trapping the ylide with the ketone as soon as it is formed.

Q2: The purification of my product is difficult due to the triphenylphosphine oxide (TPPO) byproduct. How can I remove it?

A2: The removal of TPPO is a classic challenge in Wittig reactions due to its polarity, which is often similar to that of the desired product.

Purification Method	Description	Suitability
Column Chromatography	This is the most common method. TPPO is moderately polar. Using a less polar eluent system (e.g., hexane/ethyl acetate mixtures) can effectively separate the non-polar p-methoxy-α-methylstyrene from TPPO.	Highly effective but can be time-consuming and require large volumes of solvent.
Precipitation/Filtration	If the product is non-polar, TPPO can sometimes be precipitated. After concentrating the reaction mixture, add a non-polar solvent like cold diethyl ether or pentane. The TPPO may precipitate and can be removed by filtration.[6]	Effective if there is a significant solubility difference between the product and TPPO in the chosen solvent.
Precipitation with ZnCl₂	The addition of zinc chloride (ZnCl₂) can form a complex with TPPO, causing it to precipitate from polar organic solvents like THF or acetonitrile.[6]	A useful chromatography-free method if the product is soluble in the chosen solvent.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for this Wittig reaction?

A1: The reaction proceeds via the nucleophilic addition of the phosphorus ylide (methylenetriphenylphosphorane) to the carbonyl carbon of p-methoxyacetophenone. This forms a four-membered ring intermediate called an oxaphosphetane, which then decomposes to yield the final products: p-methoxy-α-methylstyrene and the highly stable triphenylphosphine oxide.[3][7] The formation of the stable P=O bond is the primary driving force for the reaction.[8]

Q2: How do I prepare the Wittig reagent (methylenetriphenylphosphorane)?

A2: The Wittig reagent is typically prepared in situ right before it is needed.[4] The process involves two main steps:

• Phosphonium Salt Formation: Triphenylphosphine is reacted with an alkyl halide (in this case, methyl bromide or methyl iodide) via an SN2 reaction to form methyltriphenylphosphonium bromide/iodide.[2][3]

• Ylide Generation: The phosphonium salt is a weak acid and is deprotonated with a strong base like n-BuLi or t-BuOK in an anhydrous aprotic solvent like THF to form the ylide.[2][4]

Q3: Why did my reaction mixture turn a deep yellow/orange color after adding the base?

A3: The formation of the phosphorus ylide from the phosphonium salt is often accompanied by the appearance of a distinct color, typically yellow, orange, or red. This color change is a good visual indicator that the ylide has been successfully generated and the reaction is ready for the addition of the ketone.

Q4: Can I use a weaker base like sodium hydroxide (NaOH)?

A4: For non-stabilized ylides, such as the one needed for this synthesis, a strong base is required for efficient deprotonation. Weaker bases like NaOH are generally only suitable for preparing stabilized ylides (where the carbanion is stabilized by an adjacent electron-withdrawing group).[2] Using NaOH here would likely result in no reaction.

Experimental Protocol: Synthesis of p-Methoxy-α-methylstyrene

This protocol is a generalized procedure based on standard Wittig reaction conditions for ketones. Researchers should optimize parameters based on their specific laboratory conditions and analytical results.

1. Preparation of the Wittig Reagent (Methylenetriphenylphosphorane):

• To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (Nitrogen or Argon), add methyltriphenylphosphonium bromide (1.2 equivalents).

• Add anhydrous tetrahydrofuran (THF) via syringe.

• Cool the resulting suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium (n-BuLi, 1.1 equivalents, typically 1.6 M or 2.5 M in hexanes) dropwise via syringe.

• Upon addition of the base, the mixture should develop a characteristic deep yellow or orange color. Allow the mixture to stir at 0 °C for 1 hour to ensure complete ylide formation.

2. Reaction with p-Methoxyacetophenone:

• While maintaining the inert atmosphere and 0 °C temperature, slowly add a solution of p-methoxyacetophenone (1.0 equivalent) dissolved in a minimal amount of anhydrous THF via syringe.

• After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature.

• Let the reaction stir at room temperature overnight, or until TLC analysis indicates complete consumption of the starting ketone.

3. Workup and Purification:

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x volume of THF).

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• The crude product will be a mixture of p-methoxy-α-methylstyrene and triphenylphosphine oxide. Purify via flash column chromatography on silica gel using a hexane/ethyl acetate gradient to isolate the pure product.

Parameter	Recommended Condition
Phosphonium Salt	Methyltriphenylphosphonium Bromide
Carbonyl	p-Methoxyacetophenone
Base	n-Butyllithium (n-BuLi)
Solvent	Anhydrous Tetrahydrofuran (THF)
Temperature	0 °C to Room Temperature
Reaction Time	12-24 hours (monitor by TLC)
Purification	Flash Column Chromatography

Visualizations

Wittig Reaction Mechanism

Caption: Mechanism of the Wittig reaction for p-methoxy-α-methylstyrene synthesis.

Experimental Workflow and Troubleshooting

Caption: Experimental workflow for Wittig reaction with integrated troubleshooting points.

References

• 1. benchchem.com [benchchem.com]
• 2. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Methylenetriphenylphosphorane - Wikipedia [en.wikipedia.org]
• 5. reddit.com [reddit.com]
• 6. Workup [chem.rochester.edu]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. benchchem.com [benchchem.com]

Common impurities in "1-Isopropenyl-4-methoxybenzene" and their removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Isopropenyl-4-methoxybenzene. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a sample of 1-Isopropenyl-4-methoxybenzene?

A1: The impurity profile of 1-Isopropenyl-4-methoxybenzene, also known as p-isopropenylanisole, is heavily dependent on its synthetic route. The two most common laboratory syntheses are the Wittig reaction and the Grignard reaction, each with its characteristic byproducts.

• From Wittig Reaction:

  • Triphenylphosphine oxide (TPPO): This is a very common and often persistent byproduct of the Wittig reaction.[1][2][3]

  • Unreacted 4-methoxyacetophenone: The starting ketone for the synthesis may not have fully reacted.

  • Solvent Residues: Residual solvents from the reaction and workup (e.g., THF, diethyl ether, toluene).

• From Grignard Reaction:

  • 2-(4-methoxyphenyl)propan-2-ol: This tertiary alcohol is formed by the reaction of the Grignard reagent with the starting ketone, 4-methoxyacetophenone.

  • Unreacted 4-methoxyacetophenone: Incomplete reaction of the starting material.

  • Biphenyl: A common byproduct of Grignard reactions involving phenylmagnesium bromide.[4]

  • Magnesium salts: Inorganic salts remaining from the workup.

• General Impurities (from either route or storage):

  • Anethole (1-methoxy-4-(prop-1-en-1-yl)benzene): A positional isomer that can sometimes be present.

  • Polymeric material: The isopropenyl group can be susceptible to polymerization over time or in the presence of acid catalysts.

  • Oxidation products: Exposure to air can lead to the formation of various oxidation byproducts.

Q2: How can I identify the impurities in my sample?

A2: A combination of analytical techniques is recommended for a comprehensive impurity profile:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for separating volatile impurities and obtaining their mass spectra, which aids in identification.[5][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can help identify and quantify impurities by comparing the spectra of your sample to that of the pure compound and known impurities.[7][8] Specific impurity signals, for example, the characteristic multiplets of triphenylphosphine oxide in the aromatic region, can be easily identified.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate and quantify non-volatile impurities.[1][2]

Troubleshooting Guide

Issue: My final product of 1-Isopropenyl-4-methoxybenzene shows the presence of a significant amount of a high-boiling, phosphorus-containing impurity.

• Likely Cause: If you synthesized the compound via a Wittig reaction, this impurity is almost certainly triphenylphosphine oxide (TPPO).[1][2][3]

• Recommended Solution:

  • Aqueous Extraction: Perform multiple washes of your organic solution with water. While TPPO has low water solubility, this can help remove some of it along with other water-soluble impurities.

  • Precipitation/Complexation: TPPO can sometimes be precipitated from non-polar solvents like hexane or cyclohexane, especially at low temperatures. Another effective method is to add a metal salt like ZnCl2 or CaBr2 to a solution of the crude product in a suitable solvent (e.g., ethanol, toluene).[9][10] This forms an insoluble complex with TPPO which can be removed by filtration.

  • Column Chromatography: Flash column chromatography on silica gel is a very effective method for removing the highly polar TPPO from the less polar 1-Isopropenyl-4-methoxybenzene.

Issue: After synthesis via a Grignard reaction, my product is contaminated with a significant amount of a tertiary alcohol.

• Likely Cause: The Grignard reagent (methylmagnesium bromide) has reacted with the starting ketone (4-methoxyacetophenone) to form 2-(4-methoxyphenyl)propan-2-ol.

• Recommended Solution:

  • Aqueous Wash: An initial wash with a dilute acid solution (e.g., 1M HCl) can help to remove basic magnesium salts and may aid in the separation of the more polar alcohol into the aqueous phase.

  • Column Chromatography: The difference in polarity between the desired alkene and the tertiary alcohol allows for efficient separation by column chromatography on silica gel.

  • Fractional Distillation: If the boiling points are sufficiently different, fractional distillation under reduced pressure can be an effective purification method for larger quantities.

Data on Impurity Removal

The following table provides illustrative data on the effectiveness of different purification methods for removing common impurities from a crude preparation of 1-Isopropenyl-4-methoxybenzene. Please note that these values are representative examples and actual results may vary depending on the specific reaction conditions and the scale of the experiment.

Impurity	Initial Concentration (Illustrative)	Purification Method	Final Concentration (Illustrative)	Removal Efficiency
4-methoxyacetophenone	10%	Column Chromatography	< 0.5%	> 95%
Triphenylphosphine oxide	15%	Precipitation with ZnCl2 followed by Column Chromatography	< 0.1%	> 99%
2-(4-methoxyphenyl)propan-2-ol	12%	Column Chromatography	< 0.5%	> 95%
Anethole	2%	Fractional Distillation	< 0.2%	> 90%

Experimental Protocols

Protocol 1: Purification of 1-Isopropenyl-4-methoxybenzene by Column Chromatography

This protocol is designed for the removal of polar impurities such as triphenylphosphine oxide and 2-(4-methoxyphenyl)propan-2-ol.

Materials:

• Crude 1-Isopropenyl-4-methoxybenzene

• Silica gel (230-400 mesh)

• Hexane (or petroleum ether)

• Ethyl acetate

• Glass chromatography column

• Collection tubes

• Thin Layer Chromatography (TLC) plates and chamber

Methodology:

• Slurry Preparation: In a beaker, prepare a slurry of silica gel in hexane.

• Column Packing: Securely clamp the column in a vertical position. Add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand. Pour the silica gel slurry into the column, allowing the solvent to drain. Gently tap the column to ensure even packing and remove any air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent (e.g., 5% ethyl acetate in hexane). Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting the column with a non-polar solvent system (e.g., 100% hexane). The less polar 1-Isopropenyl-4-methoxybenzene will travel down the column faster.

• Fraction Collection: Collect fractions in test tubes and monitor the separation using TLC.

• Gradient Elution (if necessary): Gradually increase the polarity of the eluent (e.g., to 2-5% ethyl acetate in hexane) to elute the desired product. More polar impurities will remain adsorbed to the silica gel at the top of the column.

• Product Isolation: Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Purification by Fractional Distillation

This method is suitable for separating compounds with different boiling points, such as 1-Isopropenyl-4-methoxybenzene and its isomer anethole, on a larger scale.

Materials:

• Crude 1-Isopropenyl-4-methoxybenzene

• Fractional distillation apparatus (including a Vigreux column)

• Heating mantle

• Vacuum source

• Collection flasks

Methodology:

• Apparatus Setup: Assemble the fractional distillation apparatus. Ensure all joints are well-sealed for vacuum application.

• Charge the Flask: Place the crude 1-Isopropenyl-4-methoxybenzene into the distillation flask.

• Apply Vacuum: Gradually apply vacuum to the system.

• Heating: Gently heat the distillation flask.

• Fraction Collection: Collect the different fractions based on their boiling points. The fraction corresponding to the boiling point of 1-Isopropenyl-4-methoxybenzene under the applied pressure should be collected as the pure product. The boiling point will need to be adjusted for the vacuum level used.

• Analysis: Analyze the collected fractions by GC-MS or NMR to confirm their purity.

Logical Workflow for Impurity Identification and Removal

Caption: Logical workflow for the identification and removal of impurities.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. nelsonlabs.com [nelsonlabs.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. rsc.org [rsc.org]
• 8. alpaipars.com [alpaipars.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]

Troubleshooting low conversion in "1-Isopropenyl-4-methoxybenzene" polymerization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the polymerization of 1-Isopropenyl-4-methoxybenzene (p-methoxystyrene), particularly focusing on issues of low monomer conversion.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My polymerization of 1-Isopropenyl-4-methoxybenzene has resulted in very low or no conversion. What are the most common causes?

Low monomer conversion in the polymerization of 1-Isopropenyl-4-methoxybenzene is typically traced back to several key factors. The most common culprits are impurities in the monomer (especially the presence of inhibitors or water), issues with the initiator system, improper reaction temperature, and the choice of solvent. A systematic approach to troubleshooting is crucial for identifying the root cause.

Q2: How do I properly prepare my 1-Isopropenyl-4-methoxybenzene monomer before polymerization?

Monomer purity is critical for a successful polymerization. The commercially available monomer often contains inhibitors (like 4-tert-butylcatechol, TBC) to prevent spontaneous polymerization during storage. These inhibitors must be removed immediately before use.

• Action: Purify the monomer by passing it through a column of basic alumina to remove the inhibitor. For applications highly sensitive to water, subsequent distillation under reduced pressure is recommended.

Q3: What type of initiator should I use for the polymerization of 1-Isopropenyl-4-methoxybenzene?

1-Isopropenyl-4-methoxybenzene is electron-rich and readily undergoes cationic polymerization. Therefore, cationic initiators are most effective. The choice of initiator can significantly impact the reaction.

• Common Initiator Systems:

  • Lewis Acids: Co-initiators like tris(pentafluorophenyl)borane (B(C₆F₅)₃) or tin tetrachloride (SnCl₄) in conjunction with a proton source (adventitious water or an alcohol) can be effective.[1]

  • Brønsted Acids: Strong acids such as triflic acid can initiate polymerization.

  • Photoinitiators: Systems like tris(2,4-dimethoxyphenyl)methylium tetrafluoroborate can be used for visible-light-controlled living cationic polymerization.[2]

• Troubleshooting:

  • Ensure your initiator is active and has been stored correctly.

  • The concentration of the initiator directly impacts the polymerization rate; too low a concentration can lead to slow or incomplete reactions.[3]

Q4: Can the presence of water affect my polymerization?

Yes, water can have a significant impact, especially in cationic polymerizations. While trace amounts of water can sometimes act as a co-initiator with certain Lewis acids, excess water will terminate the growing polymer chains, leading to low conversion and low molecular weight oligomers.[1][4]

• Action: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

Q5: What is the optimal temperature for the polymerization of 1-Isopropenyl-4-methoxybenzene?

The optimal temperature depends on the specific initiator system and desired polymer characteristics. Cationic polymerizations are often carried out at low temperatures to suppress side reactions and achieve better control over the polymer structure.

• General Guidance: For many cationic systems, temperatures ranging from -78°C to 0°C are common. However, some modern initiating systems can operate effectively at room temperature or even slightly elevated temperatures.[5]

• Troubleshooting: If you are experiencing low conversion, ensure your reaction temperature is appropriate for your chosen initiator. Inconsistent temperature control can also lead to a broad molecular weight distribution.[6][7]

Q6: How does the choice of solvent affect the polymerization?

The solvent plays a crucial role in cationic polymerization by affecting the stability of the propagating carbocation.

• Solvent Polarity:

  • Nonpolar Solvents (e.g., toluene, hexane): May result in poor solubility of the initiator/catalyst complex, leading to low initiation efficiency and low conversion.[2]

  • Polar Solvents (e.g., dichloromethane, acetonitrile): Generally favor cationic polymerization by stabilizing the growing polymer chain end. However, excessively polar or nucleophilic solvents can interfere with the catalyst or terminate the reaction.[2][8]

• Action: Choose a solvent of appropriate polarity that is known to be compatible with your initiator system. Ensure the solvent is anhydrous and free of impurities.

Data Presentation

Table 1: Troubleshooting Summary for Low Conversion

Potential Cause	Recommended Action	Key Considerations
Inhibitor in Monomer	Purify monomer using a basic alumina column.	Inhibitors are added for storage and will quench the polymerization.
Water/Impurities	Use oven-dried glassware and anhydrous solvents.	Water is a common terminating agent in cationic polymerization.[1][4]
Inactive/Incorrect Initiator	Verify initiator activity and choose a suitable cationic initiator.	The initiator must be able to generate a stable carbocation.[9][10][11]
Incorrect Initiator Concentration	Optimize the monomer-to-initiator ratio.	Too little initiator leads to low conversion; too much can lower molecular weight.[3]
Suboptimal Temperature	Adjust the reaction temperature based on the initiator system.	Low temperatures often favor controlled cationic polymerization.[6][7]
Inappropriate Solvent	Select a solvent with appropriate polarity (e.g., dichloromethane).	Solvent polarity affects the stability of the propagating species.[2][8]

Experimental Protocols

Protocol 1: Inhibitor Removal from 1-Isopropenyl-4-methoxybenzene

• Column Preparation: Pack a glass chromatography column with basic alumina. The amount of alumina should be approximately 10-20 times the weight of the monomer to be purified.

• Monomer Loading: Gently pour the 1-Isopropenyl-4-methoxybenzene onto the top of the alumina column.

• Elution: Allow the monomer to pass through the column under gravity or with gentle positive pressure from an inert gas (e.g., nitrogen).

• Collection: Collect the purified, inhibitor-free monomer in a dry flask.

• Storage: Use the purified monomer immediately. If short-term storage is necessary, keep it under an inert atmosphere at a low temperature (e.g., < 4°C).

Protocol 2: General Procedure for Cationic Polymerization of 1-Isopropenyl-4-methoxybenzene

This is a general guideline; specific conditions will vary based on the chosen initiator system.

• Glassware Preparation: Ensure all glassware (e.g., Schlenk flask, syringes) is thoroughly cleaned and oven-dried at >120°C for at least 4 hours. Assemble the reaction setup while hot and allow it to cool under a stream of dry nitrogen or argon.

• Reagent Preparation:

  • Transfer the required amount of anhydrous solvent (e.g., dichloromethane) to the reaction flask via cannula or a dry syringe.

  • Add the purified 1-Isopropenyl-4-methoxybenzene monomer to the reaction flask.

• Temperature Control: Cool the reaction mixture to the desired temperature (e.g., 0°C or -78°C) using an appropriate cooling bath (e.g., ice-water or dry ice-acetone).

• Initiation: Prepare a stock solution of the initiator/co-initiator in the anhydrous solvent. Add the required amount of the initiator solution to the stirred monomer solution to start the polymerization.

• Polymerization: Allow the reaction to proceed for the desired time under an inert atmosphere. Monitor the reaction progress if possible (e.g., by taking aliquots for ¹H NMR analysis to determine monomer conversion).

• Termination: Quench the polymerization by adding a terminating agent, such as pre-chilled methanol.

• Polymer Isolation: Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent (e.g., cold methanol or hexane).

• Purification: Collect the precipitated polymer by filtration, wash it with the non-solvent, and dry it under vacuum to a constant weight.

Visualizations

Caption: A systematic workflow for troubleshooting low monomer conversion.

Caption: General experimental workflow for the polymerization of 1-Isopropenyl-4-methoxybenzene.

References

• 1. researchgate.net [researchgate.net]
• 2. Visible light-controlled living cationic polymerization of methoxystyrene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Controlled Cationic Polymerization of p-Methylstyrene in Ionic Liquid and Its Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Effect of polymerization temperature on the properties of autopolymerizing resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. Initiators - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 10. tcichemicals.com [tcichemicals.com]
• 11. materials.alfachemic.com [materials.alfachemic.com]

Technical Support Center: Mastering Molecular Weight Control in Poly("1-Isopropenyl-4-methoxybenzene")

Welcome to the technical support center for the controlled polymerization of 1-isopropenyl-4-methoxybenzene (commonly known as p-methoxy-α-methylstyrene). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure precise control over the molecular weight and polydispersity of your polymers.

Frequently Asked Questions (FAQs)

Q1: What is the correct nomenclature for the monomer? Is it "1-Isopropenyl-4-methoxybenzene", p-methoxy-α-methylstyrene, or p-methoxystyrene?

A1: The IUPAC name for the monomer is 1-methoxy-4-(prop-1-en-2-yl)benzene. However, it is also commonly referred to as p-methoxy-α-methylstyrene. It is important to distinguish this from p-methoxystyrene (also known as 4-methoxystyrene or p-vinylanisole), which lacks the α-methyl group on the vinyl substituent. While both are styrene derivatives, their polymerization behaviors can differ. This guide will primarily focus on p-methoxy-α-methylstyrene, but will also draw upon the extensive research on the closely related and more commonly studied p-methoxystyrene due to the similarity in polymerization principles.

Q2: Why is controlling the molecular weight of poly("1-isopropenyl-4-methoxybenzene") important?

A2: Precise control over the molecular weight (Mn) and molecular weight distribution (polydispersity index, PDI or Đ) is crucial as these parameters directly influence the polymer's physical, chemical, and mechanical properties. For applications in drug delivery and advanced materials, specific molecular weights can dictate drug release kinetics, biocompatibility, and material strength.

Q3: What are the primary methods for achieving controlled polymerization of this monomer?

A3: Living cationic polymerization is the most effective method for synthesizing poly("1-isopropenyl-4-methoxybenzene") with a controlled molecular weight and a narrow PDI.[1] This technique minimizes chain-termination and chain-transfer reactions, allowing the polymer chains to grow at a uniform rate.

Q4: What are some common initiating systems for the living cationic polymerization of p-methoxy-α-methylstyrene and its analogs?

A4: Several initiating systems have been successfully employed for the living cationic polymerization of styrene derivatives. These typically consist of an initiator and a Lewis acid co-initiator. Examples include:

• HI/ZnI2: This system has been shown to afford living polymers of p-methoxystyrene even at room temperature, with a linear relationship between molecular weight and monomer conversion.[1]

• Lewis Acids with a Protonic Initiator: Systems like SnCl4 or Yb(OTf)3 in the presence of a proton source like water or an HCl adduct of the monomer can initiate controlled polymerization.[2][3]

• Photocatalytic Systems: Recent advancements have utilized visible light-controlled living cationic polymerization using an organo-photocatalyst and a chain transfer agent, offering excellent temporal control.[4][5][6]

Troubleshooting Guides

Issue 1: The obtained molecular weight is significantly different from the theoretical value.

Possible Cause	Suggested Solution	Rationale
Inaccurate Monomer to Initiator Ratio	Accurately determine the concentration of your initiator, especially for organolithium reagents which can degrade over time. Use a reliable titration method. Ensure precise measurement of both monomer and initiator.	The theoretical molecular weight is directly calculated from the monomer to initiator ratio in a living polymerization. Any inaccuracies will lead to deviations.
Presence of Impurities	Purify the monomer, solvent, and inert gas to remove water, oxygen, and other protic impurities. Monomers can be distilled from a suitable drying agent, and solvents should be rigorously dried and deoxygenated.	Impurities can act as terminating agents or initiate new polymer chains, leading to a discrepancy between the calculated and observed molecular weight.
Slow Initiation	Ensure that the rate of initiation is faster than or equal to the rate of propagation. This can be achieved by selecting an appropriate initiator/Lewis acid system for the specific monomer and by optimizing the reaction temperature.	If initiation is slow, not all polymer chains will start growing at the same time, leading to a broader molecular weight distribution and a deviation from the theoretical molecular weight.

Issue 2: The Polydispersity Index (PDI) is broad (e.g., > 1.2).

Possible Cause	Suggested Solution	Rationale
Chain Transfer Reactions	Lower the reaction temperature. Cationic polymerizations are often conducted at low temperatures (-78°C to 0°C) to suppress chain transfer reactions. The choice of a less polar solvent can also sometimes reduce chain transfer.	Chain transfer to the monomer or solvent terminates a growing chain and initiates a new one, leading to a broader distribution of chain lengths.
Termination Reactions	Ensure the complete exclusion of water and other nucleophilic impurities. Use a non-nucleophilic counter-ion.	Termination reactions lead to "dead" polymers, and the remaining monomer is consumed by the still "living" chains, resulting in a wider PDI.
Poor Temperature Control	Maintain a constant and uniform temperature throughout the polymerization using a reliable cryostat or ice bath.	Temperature fluctuations can affect the rates of initiation, propagation, and termination differently, leading to a loss of control over the polymerization.

Data on Molecular Weight Control

The following tables summarize quantitative data from the literature on the controlled polymerization of p-methoxystyrene, a close analog of 1-isopropenyl-4-methoxybenzene.

Table 1: Effect of Initiator and Lewis Acid on the Polymerization of p-Methoxystyrene (pMOS)

Initiator System	Monomer/Initiator Ratio	Temperature (°C)	Mn ( g/mol )	PDI (Đ)	Reference
HI/ZnI2	100	25	10,800	< 1.1	[1]
pMOS-HCl adduct / Yb(OTf)3	50	10	5,400	~ 1.4	[2]
Tris(2,4-dimethoxyphenyl)methylium tetrafluoroborate / Phosphate CTA	100	Room Temp	6,900	1.25	[4]
1-(4-methoxyphenyl)ethanol / B(C6F5)3	-	-	up to 3000	~ 1.3	[7]

Table 2: Influence of Reaction Conditions on the Polymerization of p-Methylstyrene (a related styrene derivative)

Initiating System	[p-MeSt]/[Initiator]	[SnCl4] (mmol·L-1)	Temperature (°C)	Mn ( g/mol )	PDI (Đ)	Reference
p-MeStCl/SnCl4/DTBP	50	133.686	-25	5,800	1.45	[3]
p-MeStCl/SnCl4/DTBP	100	133.686	-25	11,500	1.38	[3]
p-MeStCl/SnCl4/DTBP	150	133.686	-25	17,200	1.35	[3]

Experimental Protocols

Protocol 1: Living Cationic Polymerization of p-Methoxystyrene with HI/ZnI2

This protocol is adapted from literature describing a robust system for living cationic polymerization.[1]

Materials:

• p-Methoxystyrene (pMOS), purified by distillation over CaH2.

• Toluene, dried and distilled.

• Hydrogen iodide (HI), as a solution in toluene.

• Zinc iodide (ZnI2), dried under vacuum.

• Methanol, for termination.

Procedure:

• Under a dry nitrogen atmosphere, in a baked glass reactor, add the desired amount of purified toluene.

• Add the purified p-methoxystyrene monomer to the reactor.

• Cool the reactor to the desired temperature (e.g., 25°C).

• Initiate the polymerization by adding the HI solution, followed by the ZnI2 solution.

• Allow the polymerization to proceed for the desired time. Monitor the conversion by taking aliquots and analyzing them via GC or 1H NMR.

• Terminate the polymerization by adding an excess of chilled methanol.

• Precipitate the polymer in a large volume of methanol, filter, and dry under vacuum.

• Characterize the polymer for its molecular weight (Mn) and PDI (Đ) using Gel Permeation Chromatography (GPC).

Visualizations

Caption: Experimental workflow for living cationic polymerization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 3. mdpi.com [mdpi.com]
• 4. Visible light-controlled living cationic polymerization of methoxystyrene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Degradation of 1-Isopropenyl-4-methoxybenzene Under Acidic Conditions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 1-Isopropenyl-4-methoxybenzene (also known as anethole) under acidic conditions.

Frequently Asked Questions (FAQs)

Q1: What is 1-Isopropenyl-4-methoxybenzene and why is its stability under acidic conditions a concern?

A1: 1-Isopropenyl-4-methoxybenzene, commonly known as anethole, is an organic compound widely used as a flavoring agent in food, beverages, and pharmaceuticals.[1] It is a primary component of essential oils from anise and fennel.[2] Its stability is crucial as degradation can lead to the formation of undesirable byproducts, impacting the sensory profile, efficacy, and safety of the final product.[2][3] Under acidic conditions, anethole is known to undergo degradation, which is a significant concern during formulation, processing, and storage.[4]

Q2: What are the primary degradation pathways of 1-Isopropenyl-4-methoxybenzene under acidic conditions?

A2: The primary degradation pathways for 1-Isopropenyl-4-methoxybenzene (anethole) in the presence of acid are:

• Isomerization: Conversion of the more stable trans-anethole to the less desirable and more toxic cis-anethole.[2][4][5]

• Dimerization: Formation of various dimers through electrophilic addition reactions.[2][4][6] This occurs via a carbocation intermediate.[4][7]

• Oxidation: Although a secondary pathway compared to isomerization and dimerization in strictly acidic conditions, the presence of oxidizing agents can lead to the formation of p-anisaldehyde, anisic acid, and anethole-epoxide.[2][8]

Q3: What are the common degradation products I should be looking for?

A3: When analyzing samples of 1-Isopropenyl-4-methoxybenzene that have been exposed to acidic conditions, you should primarily look for:

• cis-Anethole: The geometric isomer of trans-anethole.

• Anethole Dimers: A mixture of different dimeric structures. One of the most abundant dimers formed in the presence of solid acid catalysts like HY zeolites is 3,4-bis-(4-Methoxyphenyl)-(E)-hex-2-ene.[4][6][9]

• p-Anisaldehyde: An oxidation product that can form, especially if oxygen is present.[5]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Unexpected peaks in my chromatogram (GC-MS or HPLC) after acid treatment of anethole.	Degradation of anethole into its isomers or dimers.	Compare the retention times and mass spectra of your unknown peaks with known standards of cis-anethole, p-anisaldehyde, and published mass spectra of anethole dimers. The presence of these indicates degradation.
Loss of the characteristic anise flavor/aroma in my product.	Isomerization of trans-anethole to cis-anethole, which has an unpleasant scent.[4]	Minimize exposure to acidic conditions and high temperatures during processing and storage. Consider using a buffered system if the formulation allows.
Formation of a precipitate or cloudiness in my aqueous/ethanolic anethole solution (Ouzo effect).	This is a physical phenomenon related to the low aqueous solubility of anethole and is exacerbated by changes in solvent composition or temperature.[1][2][3] While not a chemical degradation, the conditions causing it might also promote acid-catalyzed degradation.	To improve solubility and stability, consider the use of co-solvents or encapsulating agents like cyclodextrins.[2]
Variability in reaction outcomes (e.g., product ratios) when studying anethole degradation.	The reaction is sensitive to temperature, acid concentration, and the type of acid catalyst used.[4][7]	Tightly control the reaction temperature and accurately measure the concentration of your acid catalyst. If using a solid acid catalyst, ensure its activity is consistent between batches.

Quantitative Data Summary

The relative amounts of trans-anethole and its transformation products after exposure to HY zeolites for 5 hours at different temperatures are summarized below.

Compound	Relative Amount (%) at 30 °C	Relative Amount (%) at 60 °C	Relative Amount (%) at 90 °C
trans-Anethole	85.2	75.4	68.1
cis-Anethole	3.5	5.1	4.2
Anethole Dimers	11.3	19.5	27.7
Data synthesized from a study on anethole isomerization and dimerization induced by acid sites.[4]

The data indicates that as the temperature increases, the degradation of trans-anethole increases, with a significant rise in the formation of dimers.[4] The formation of cis-anethole appears to be favored at intermediate temperatures, suggesting a competition between isomerization and dimerization.[4]

Experimental Protocols

Protocol 1: Monitoring Anethole Degradation by GC-MS

This protocol describes a general method for analyzing the degradation products of anethole under acidic conditions using Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation: a. Prepare a stock solution of trans-anethole in a suitable solvent (e.g., ethanol or toluene). b. In a reaction vial, add the anethole solution and the acid catalyst (e.g., a catalytic amount of sulfuric acid or a solid acid like HY zeolite). c. Heat the reaction mixture at the desired temperature (e.g., 30, 60, or 90 °C) for a specific duration (e.g., 5 hours).[4] d. After the reaction time, quench the reaction by neutralizing the acid with a suitable base (e.g., sodium bicarbonate solution). e. Extract the organic components with a solvent like diethyl ether. f. Dry the organic extract over anhydrous sodium sulfate and concentrate it under reduced pressure. g. Dilute the final sample to an appropriate concentration for GC-MS analysis.

2. GC-MS Analysis:

• Gas Chromatograph: Use a capillary column suitable for separating isomers (e.g., a DB-5 or equivalent).
• Oven Program: Start at a low temperature (e.g., 60 °C), hold for a few minutes, then ramp up to a high temperature (e.g., 250 °C) to elute all compounds.
• Injector: Use a split/splitless injector at a temperature of 250 °C.
• Carrier Gas: Helium at a constant flow rate.
• Mass Spectrometer: Operate in electron ionization (EI) mode, scanning a mass range of m/z 40-400.
• Identification: Identify the peaks by comparing their mass spectra with a library (e.g., NIST) and by running standards of trans-anethole, cis-anethole, and p-anisaldehyde if available. Dimer structures can be proposed based on their fragmentation patterns.[4]

Visualizations

Caption: Acid-catalyzed degradation pathways of 1-Isopropenyl-4-methoxybenzene.

Caption: Experimental workflow for analyzing anethole degradation.

References

• 1. Anethole - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Anethole Isomerization and Dimerization Induced by Acid Sites or UV Irradiation [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Anethole isomerization and dimerization induced by acid sites or UV irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. electronicsandbooks.com [electronicsandbooks.com]
• 8. idealpublication.in [idealpublication.in]
• 9. [PDF] Anethole Isomerization and Dimerization Induced by Acid Sites or UV Irradiation | Semantic Scholar [semanticscholar.org]

Stabilizers for preventing premature polymerization of "1-Isopropenyl-4-methoxybenzene"

This technical support center provides guidance on the use of stabilizers to prevent the premature polymerization of 1-Isopropenyl-4-methoxybenzene (also known as p-methoxystyrene). It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: Why is a stabilizer necessary for 1-Isopropenyl-4-methoxybenzene?

A1: 1-Isopropenyl-4-methoxybenzene is a vinyl monomer that can undergo spontaneous, premature polymerization, especially when exposed to heat, light, or contaminants.[1] This unwanted polymerization can lead to loss of the monomer, formation of insoluble polymers that can clog equipment, and potentially hazardous exothermic reactions.[1] Stabilizers are added to inhibit this process during storage and handling.

Q2: What are the common types of stabilizers used for vinyl monomers like 1-Isopropenyl-4-methoxybenzene?

A2: Common stabilizers for vinyl monomers fall into several chemical classes, including phenolic compounds (like hydroquinone and its ethers), stable nitroxide radicals (like TEMPO), and certain aromatic amines.[2] For monomers like styrene, which is structurally similar to 1-Isopropenyl-4-methoxybenzene, 4-tert-butylcatechol (TBC) is a frequently used inhibitor.[1]

Q3: How should I store 1-Isopropenyl-4-methoxybenzene to prevent polymerization?

A3: To maximize shelf life and prevent premature polymerization, store 1-Isopropenyl-4-methoxybenzene in a cool, dark, and well-ventilated area, away from heat sources and direct sunlight.[3] The container should be tightly sealed to prevent exposure to air, as oxygen can sometimes initiate polymerization.[3][4] For air-sensitive liquids, storing under an inert atmosphere (e.g., nitrogen or argon) is recommended.[5]

Q4: Do I need to remove the stabilizer before using 1-Isopropenyl-4-methoxybenzene in my experiment?

A4: In most cases, yes. The stabilizer is designed to prevent polymerization and will likely interfere with your intended reaction. The presence of an inhibitor can quench the radicals needed for polymerization or other reactions.

Q5: How can I remove the stabilizer from 1-Isopropenyl-4-methoxybenzene?

A5: Phenolic inhibitors like hydroquinone (HQ), hydroquinone monomethyl ether (MEHQ), and 4-tert-butylcatechol (TBC) can be removed by washing the monomer with an aqueous solution of sodium hydroxide (typically 5-10%). The basic solution deprotonates the phenol, making it soluble in the aqueous layer, which can then be separated from the organic monomer. Following the base wash, the monomer should be washed with water to remove any residual base and then dried over a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate). For some applications, passing the monomer through a column of activated alumina can also be effective.[6]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Monomer appears viscous or contains solid particles.	Premature polymerization has occurred.	Do not use. The monomer has already started to polymerize. Dispose of the material according to your institution's safety guidelines. For future prevention, review storage conditions and ensure they are optimal.
Reaction fails to initiate or proceeds very slowly.	The stabilizer was not completely removed.	Repeat the inhibitor removal procedure. Ensure thorough washing with the sodium hydroxide solution and subsequent water washes. Confirm the absence of the inhibitor using an appropriate analytical technique if possible (e.g., TLC, GC-MS).
Polymerization occurs during the inhibitor removal process.	Overheating during distillation (if used for purification/inhibitor removal).	If using distillation, ensure it is performed under vacuum to keep the temperature low. Do not overheat the monomer, as this can initiate thermal polymerization.[1]
Inconsistent results between batches of the monomer.	The concentration of the stabilizer may vary between batches, or the monomer may have been exposed to different storage conditions.	Always perform inhibitor removal on each new bottle of monomer before use. If possible, test the purity of the monomer after inhibitor removal to ensure consistency.
The monomer turns yellow or brown.	Oxidation or degradation of the monomer or stabilizer.	Discoloration can be a sign of impurity. While it may not always indicate polymerization, it is best to purify the monomer before use, for example, by vacuum distillation.

Stabilizer Performance Data

Stabilizer	Typical Concentration (ppm)	Inhibition Mechanism	Relative Effectiveness	Key Considerations
4-tert-Butylcatechol (TBC)	10 - 50	Radical Scavenger	High	Very common for storage and transport of styrene.[1] Requires oxygen to be effective.
Hydroquinone (HQ)	100 - 1000	Radical Scavenger	Moderate	Effective, but can sublime and deposit on cooler surfaces.
Hydroquinone monomethyl ether (MEHQ)	10 - 200	Radical Scavenger	Moderate	Less volatile than HQ.
2,6-di-tert-butyl-4-methoxyphenol (DTBMP)	50 - 500	Phenolic Antioxidant	High	Shows good performance in inhibiting styrene polymerization.
4-hydroxy-TEMPO	10 - 100	Stable Nitroxide Radical	Very High	Highly effective radical scavenger.

Disclaimer: The data presented in this table is based on studies of styrene and should be considered as a guide for 1-Isopropenyl-4-methoxybenzene. Optimal stabilizer and concentration should be determined experimentally.

Experimental Protocols

Protocol 1: Removal of Phenolic Inhibitors

This protocol describes a general method for removing phenolic inhibitors such as TBC, HQ, and MEHQ from 1-Isopropenyl-4-methoxybenzene.

Materials:

• 1-Isopropenyl-4-methoxybenzene containing a phenolic inhibitor

• 5% (w/v) aqueous sodium hydroxide (NaOH) solution

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Erlenmeyer flask

• Filter paper and funnel

Procedure:

• Place the 1-Isopropenyl-4-methoxybenzene into a separatory funnel.

• Add an equal volume of the 5% NaOH solution to the separatory funnel.

• Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure buildup.

• Allow the layers to separate. The aqueous layer (bottom) will contain the deprotonated phenolic inhibitor.

• Drain and discard the aqueous layer.

• Repeat the wash with the 5% NaOH solution two more times.

• Wash the organic layer with an equal volume of deionized water to remove any residual NaOH.

• Drain and discard the aqueous layer. Repeat the water wash one more time.

• Drain the organic layer into a clean, dry Erlenmeyer flask.

• Add a small amount of anhydrous MgSO₄ or Na₂SO₄ to the flask and swirl to dry the monomer. The drying agent should no longer clump together when the monomer is dry.

• Filter the dried monomer through a fluted filter paper into a clean, dry storage vessel.

• The inhibitor-free monomer should be used immediately or stored under an inert atmosphere in a refrigerator for a short period.

Protocol 2: Evaluating Stabilizer Effectiveness (Induction Period Measurement)

This protocol provides a method to compare the effectiveness of different stabilizers by measuring the induction period before the onset of polymerization.

Materials:

• Inhibitor-free 1-Isopropenyl-4-methoxybenzene

• Various stabilizers to be tested (e.g., TBC, HQ, TEMPO)

• A radical initiator (e.g., AIBN - Azobisisobutyronitrile)

• Solvent (e.g., toluene or anisole)

• Small reaction vials with septa

• Heating block or oil bath with temperature control

• Analytical method to monitor monomer conversion (e.g., GC, HPLC, or dilatometry)

Procedure:

• Prepare stock solutions of the stabilizers to be tested at known concentrations in the chosen solvent.

• In separate reaction vials, add a known amount of inhibitor-free 1-Isopropenyl-4-methoxybenzene.

• Add a specific volume of the stabilizer stock solution to each vial to achieve the desired final concentration. Include a control vial with no stabilizer.

• Add a known amount of the radical initiator (AIBN) to each vial. The concentration of the initiator should be sufficient to induce polymerization in a reasonable timeframe in the absence of a stabilizer.

• Seal the vials with septa and purge with an inert gas (e.g., nitrogen or argon).

• Place the vials in the heating block or oil bath set to a constant temperature (e.g., 60-80 °C).

• At regular time intervals, carefully withdraw a small aliquot from each vial using a syringe.

• Analyze the aliquots to determine the monomer concentration.

• Plot the monomer concentration versus time for each stabilizer. The induction period is the time before a significant decrease in monomer concentration is observed.

• A longer induction period indicates a more effective stabilizer under the tested conditions.

Diagrams

Caption: Workflow for the removal of phenolic inhibitors.

Caption: Logical workflow for troubleshooting common issues.

References

• 1. Safe handling and storage | Shell Global [shell.com]
• 2. researchgate.net [researchgate.net]
• 3. Guidelines for handling and storing styrene resins | PDF [slideshare.net]
• 4. lyondellbasell.com [lyondellbasell.com]
• 5. Solved It takes 4 steps to convert p-methoxystyrene into the | Chegg.com [chegg.com]
• 6. How To [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Polymerization of 1-Isopropenyl-4-methoxybenzene and Anethole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the polymerization behavior of two structurally related monomers: 1-Isopropenyl-4-methoxybenzene (also known as p-methoxy-α-methylstyrene) and anethole (p-methoxy-β-methylstyrene). The focus is on their performance in cationic polymerization, a common method for polymerizing electron-rich olefins. This document summarizes key experimental data, outlines detailed experimental protocols, and presents reaction mechanisms to aid researchers in selecting the appropriate monomer for their specific applications.

Executive Summary

1-Isopropenyl-4-methoxybenzene and anethole are both derivatives of styrene with a methoxy group on the phenyl ring, which activates them towards cationic polymerization. However, the position of the methyl group on the vinyl moiety significantly influences their reactivity and the properties of the resulting polymers. While both can be polymerized cationically, anethole has been more extensively studied for its potential as a bio-based monomer. Direct comparative studies are limited; therefore, this guide compiles and contrasts available data from independent studies to provide a comprehensive overview.

Performance Comparison: Polymerization Outcomes

The following tables summarize quantitative data from various studies on the cationic polymerization of anethole and related α-methylstyrene derivatives, which can serve as a proxy for 1-isopropenyl-4-methoxybenzene in the absence of direct data.

Table 1: Cationic Polymerization of Anethole

Initiator/Co-initiator	Solvent	Temperature (°C)	Mn ( g/mol )	Đ (Mw/Mn)	Reference
AlCl₃·OPh₂	Toluene	-20	21,000	≤ 3.5	[1]
HNTf₂ / LiNTf₂ / iPr₂O	Toluene	-10	15,600	-	[2]
SnCl₄ / 2,6-Lutidine	Toluene	-50 to -60	up to 24,000	1.25 - 1.51
BF₃·OEt₂	CH₂Cl₂	0	Oligomers	-	[3]

Table 2: Cationic Polymerization of α-Methylstyrene Derivatives (as a proxy for 1-Isopropenyl-4-methoxybenzene)

Monomer	Initiator/Co-initiator	Solvent	Temperature (°C)	Mn ( g/mol )	Đ (Mw/Mn)	Reference
α-Methylstyrene	Maghnite-Na (Clay)	Bulk	0	-	-	[4]
p-Methoxystyrene	Photo-initiated	CH₂Cl₂/Et₂O	Room Temp.	Controlled	~1.25
α-Methylstyrene	SnCl₄	-	> 0	-	-

Note: Direct, comparable experimental data for the homopolymerization of 1-isopropenyl-4-methoxybenzene is scarce in the reviewed literature. The data for α-methylstyrene and p-methoxystyrene are presented to provide insights into the expected behavior of a structurally similar monomer.

Polymer Properties

Poly(anethole):

• Thermal Properties: Poly(anethole) exhibits a high glass transition temperature (Tg) of up to 255 °C and is thermally stable with a 5% weight loss temperature (Td5) around 386 °C.[1]

• Mechanical Properties: It demonstrates a high Young's modulus of approximately 3.1 GPa.[1]

Poly(α-methylstyrene) (as a proxy):

• Thermal Properties: The glass transition temperature (Tg) of poly(α-methylstyrene) is reported to be in the range of 150-175 °C.[4]

Experimental Protocols

Cationic Polymerization of Anethole

This protocol is based on the quasiliving cationic polymerization of anethole.

Materials:

• Anethole (purified by distillation)

• Toluene (dried)

• Initiator (e.g., 2-chloro-2-phenylpropane)

• Co-initiator (e.g., SnCl₄)

• Proton trap (e.g., 2,6-lutidine)

• Dry nitrogen atmosphere

• Schlenk line or glovebox

Procedure:

• All glassware is dried in an oven and assembled hot under a dry nitrogen atmosphere.

• Toluene is transferred to the reaction flask via cannula.

• The desired amount of 2,6-lutidine and anethole are added to the reaction flask.

• The solution is cooled to the desired temperature (e.g., -50 °C) in a cryostat.

• The initiator solution in toluene is then added.

• Polymerization is initiated by the addition of the SnCl₄ solution in toluene.

• The reaction is allowed to proceed for the desired time and is then terminated by the addition of pre-chilled methanol.

• The polymer is precipitated in a large excess of methanol, filtered, and dried under vacuum.

General Procedure for Cationic Polymerization of Styrene Derivatives

This protocol provides a general guideline for the cationic polymerization of styrene-type monomers.

Materials:

• Styrenic monomer (e.g., 1-isopropenyl-4-methoxybenzene)

• Solvent (e.g., dichloromethane or toluene, dried)

• Initiator system (e.g., Lewis acid like BF₃·OEt₂ or AlCl₃ with a protic co-initiator like water)

• Dry nitrogen or argon atmosphere

• Anhydrous reaction conditions

Procedure:

• The reaction is carried out under an inert atmosphere in oven-dried glassware.

• The monomer and solvent are charged into the reaction vessel.

• The solution is cooled to the desired reaction temperature (e.g., 0 °C to -78 °C).

• The initiator (e.g., BF₃·OEt₂) is added dropwise to start the polymerization.

• The reaction is monitored for an increase in viscosity.

• After the desired time, the polymerization is quenched by adding a small amount of methanol or ammonia in methanol.

• The polymer is isolated by precipitation into a non-solvent (e.g., methanol), followed by filtration and drying.

Reaction Mechanisms and Visualizations

The cationic polymerization of both 1-isopropenyl-4-methoxybenzene and anethole proceeds via a similar mechanism involving initiation, propagation, and termination/chain transfer steps. The key difference lies in the stability of the carbocationic propagating species, which is influenced by the position of the methyl group.

General Cationic Polymerization Mechanism

The following diagram illustrates the general steps in the cationic polymerization of a substituted styrene.

References

• 1. researchgate.net [researchgate.net]
• 2. tokushima-u.repo.nii.ac.jp [tokushima-u.repo.nii.ac.jp]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Characterization of Poly(α-Methylstyrene) by Cationic Polymerization Using a New Solid Ecological Catalyst – Oriental Journal of Chemistry [orientjchem.org]

A Comparative Guide to the Synthesis of 1-Isopropenyl-4-methoxybenzene: Grignard vs. Wittig Pathways

For researchers and professionals in drug development and chemical synthesis, the efficient construction of specific molecular architectures is paramount. This guide provides a detailed comparison of two common synthetic routes—the Grignard reaction and the Wittig reaction—for the preparation of 1-isopropenyl-4-methoxybenzene, a valuable building block in organic synthesis. This analysis is supported by experimental data to objectively evaluate the performance of each method.

At a Glance: Grignard vs. Wittig Synthesis

Parameter	Grignard Synthesis	Wittig Synthesis
Starting Materials	4-methoxyacetophenone, Methylmagnesium halide	4-methoxyacetophenone, Methyltriphenylphosphonium halide
Reaction Steps	2 (Grignard addition, Dehydration)	1 (Wittig olefination)
Key Intermediates	1-(4-methoxyphenyl)-1-methylethanol	Phosphorus ylide
Overall Yield	~68-86% (literature estimates)	~85% (reported for similar ketones)
Byproducts	Magnesium salts, Water	Triphenylphosphine oxide
Stereoselectivity	Not applicable (forms a terminal alkene)	Not applicable (forms a terminal alkene)

Logical Workflow for Synthesis Comparison

The decision to employ either the Grignard or Wittig synthesis for 1-isopropenyl-4-methoxybenzene depends on several factors, including desired yield, reaction conditions, and purification considerations. The following diagram illustrates the logical flow for comparing these two synthetic pathways.

Caption: Comparative workflow of Grignard and Wittig syntheses.

Grignard Synthesis Pathway

The Grignard synthesis of 1-isopropenyl-4-methoxybenzene is a two-step process. The first step involves the nucleophilic addition of a methyl Grignard reagent (e.g., methylmagnesium bromide or iodide) to the carbonyl carbon of 4-methoxyacetophenone. This reaction forms the tertiary alcohol, 1-(4-methoxyphenyl)-1-methylethanol. The subsequent step is the acid-catalyzed dehydration of this alcohol to yield the desired alkene product.

Experimental Protocol: Grignard Reaction and Dehydration

Step 1: Synthesis of 1-(4-methoxyphenyl)-1-methylethanol

• Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is used. All glassware must be scrupulously dried to prevent quenching of the Grignard reagent.

• Reagent Preparation: Magnesium turnings are placed in the flask. A solution of methyl iodide or methyl bromide in anhydrous diethyl ether or tetrahydrofuran (THF) is prepared in the dropping funnel.

• Grignard Reagent Formation: A small portion of the methyl halide solution is added to the magnesium turnings. The reaction is initiated, often with gentle warming or the addition of a crystal of iodine. Once the reaction begins, the remaining methyl halide solution is added dropwise at a rate that maintains a gentle reflux.

• Addition of Ketone: After the formation of the Grignard reagent is complete, a solution of 4-methoxyacetophenone in anhydrous ether or THF is added dropwise to the cooled Grignard solution.

• Work-up: The reaction mixture is quenched by carefully pouring it over a mixture of ice and a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid. The organic layer is separated, and the aqueous layer is extracted with ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude tertiary alcohol.

Step 2: Dehydration of 1-(4-methoxyphenyl)-1-methylethanol

• Reaction Setup: The crude alcohol from the previous step is dissolved in a suitable solvent such as toluene or xylene in a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.

• Catalyst Addition: A catalytic amount of a strong acid, such as p-toluenesulfonic acid or a few drops of concentrated sulfuric acid, is added to the solution.

• Dehydration: The mixture is heated to reflux, and the water formed during the reaction is collected in the Dean-Stark trap. The reaction is monitored by thin-layer chromatography (TLC) until the starting alcohol is consumed.

• Work-up and Purification: The reaction mixture is cooled, washed with a saturated sodium bicarbonate solution and then with brine. The organic layer is dried over anhydrous sodium sulfate, and the solvent is evaporated. The resulting crude product can be purified by distillation under reduced pressure to afford 1-isopropenyl-4-methoxybenzene.

Wittig Synthesis Pathway

The Wittig reaction offers a more direct, one-step approach to the synthesis of 1-isopropenyl-4-methoxybenzene from 4-methoxyacetophenone. This reaction involves the use of a phosphorus ylide, specifically methylenetriphenylphosphorane (Ph₃P=CH₂), which reacts with the ketone to form the alkene and triphenylphosphine oxide as a byproduct.

Experimental Protocol: Wittig Reaction

• Ylide Generation:

  • In a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, methyltriphenylphosphonium bromide is suspended in anhydrous THF or diethyl ether.

  • The suspension is cooled in an ice bath, and a strong base such as n-butyllithium (n-BuLi) or sodium hydride (NaH) is added slowly. The formation of the ylide is indicated by the appearance of a characteristic orange-red color.

• Wittig Reaction:

  • A solution of 4-methoxyacetophenone in anhydrous THF is added dropwise to the ylide solution at 0°C or room temperature.

  • The reaction mixture is stirred for a specified period, typically ranging from a few hours to overnight, and the progress is monitored by TLC.

• Work-up and Purification:

  • The reaction is quenched by the addition of water or a saturated aqueous solution of ammonium chloride.

  • The product is extracted with a suitable organic solvent like diethyl ether or ethyl acetate.

  • The major challenge in the work-up of a Wittig reaction is the removal of the triphenylphosphine oxide byproduct. This can be achieved by crystallization or column chromatography. In some cases, precipitating the triphenylphosphine oxide from a non-polar solvent like hexane can be effective.

  • After removal of the byproduct and the solvent, the crude product can be further purified by distillation under reduced pressure to yield pure 1-isopropenyl-4-methoxybenzene.

A detailed experimental procedure for this specific reaction reports a yield of 85% for the olefination of a similar ketone, acetophenone, using methylenetriphenylphosphorane.

Comparison and Conclusion

Both the Grignard and Wittig syntheses are viable methods for the preparation of 1-isopropenyl-4-methoxybenzene.

The Grignard synthesis is a two-step process that generally provides good yields. However, it requires strictly anhydrous conditions for the formation of the Grignard reagent and involves an additional dehydration step. The handling of Grignard reagents, which are strong bases and nucleophiles, requires care.

The Wittig reaction offers a more direct, one-step conversion of the ketone to the alkene. This can be advantageous in terms of atom economy and reduced reaction time. The main drawback of the Wittig reaction is the formation of triphenylphosphine oxide, which can sometimes be challenging to separate from the desired product. However, for a terminal alkene like 1-isopropenyl-4-methoxybenzene, the volatility of the product may allow for easier separation by distillation.

Recommendation:

References

• 1. CN108440257B - Production process for preparing anethole by catalyzing dehydration of p-methoxyphenylpropanol - Google Patents [patents.google.com]

A Comparative Guide to Purity Analysis of 1-Isopropenyl-4-methoxybenzene: GC-MS vs. HPLC

For researchers, scientists, and drug development professionals, ensuring the purity of chemical compounds is a critical step in guaranteeing the validity of experimental results and the safety of pharmaceutical products. 1-Isopropenyl-4-methoxybenzene, an aromatic compound with applications in various chemical syntheses, requires precise and reliable analytical methods for its purity assessment. This guide provides an objective comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the purity analysis of this compound, supported by detailed experimental protocols and performance data.

The choice between GC-MS and HPLC fundamentally depends on the physicochemical properties of the analyte. 1-Isopropenyl-4-methoxybenzene (C₁₀H₁₂O, M.W. 148.20 g/mol ) is a volatile organic compound.[1] This inherent volatility makes it an excellent candidate for GC-MS analysis.[2][3] However, its aromatic structure and potential for containing non-volatile or thermally sensitive impurities mean that HPLC also presents a viable, and sometimes complementary, analytical approach.[4][5]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a premier technique for analyzing volatile and semi-volatile compounds.[3] It combines the superior separation power of gas chromatography with the definitive identification capabilities of mass spectrometry.[6] For 1-Isopropenyl-4-methoxybenzene, GC-MS provides high resolution to separate it from closely related structural isomers and impurities, while the mass spectrometer offers structural information for unambiguous peak identification.[5][6]

Detailed Experimental Protocol: GC-MS

This protocol is a representative method for the purity analysis of 1-Isopropenyl-4-methoxybenzene.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 1-Isopropenyl-4-methoxybenzene sample.

  • Dissolve the sample in 10 mL of a suitable volatile solvent (e.g., hexane or ethyl acetate) in a volumetric flask to create a stock solution of 1 mg/mL.[6]

  • Perform serial dilutions as necessary to bring the concentration within the instrument's linear range.

  • Transfer the final solution to a 2 mL autosampler vial.

• Instrumentation and Conditions:

  • GC System: Agilent Intuvo 9000 GC or equivalent.[7]

  • Mass Spectrometer: Q Exactive GC Orbitrap GC-MS/MS or equivalent.[8]

  • Column: A non-polar or medium-polarity capillary column, such as a Thermo Scientific TraceGOLD™ TG-5MS (30 m x 0.25 mm I.D. x 0.25 µm film) or equivalent.[8]

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.[8]

  • Inlet: Split/splitless injector operated in split mode (e.g., 50:1 split ratio) at 250 °C.[8]

  • Injection Volume: 1 µL.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase at 15 °C/min to 280 °C.

    • Final hold: Hold at 280 °C for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source: Electron Ionization (EI) at 70 eV, source temperature at 230 °C.[8]

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis:

  • Identify the main peak corresponding to 1-Isopropenyl-4-methoxybenzene based on its retention time and mass spectrum.

  • Compare the acquired mass spectrum with a reference library (e.g., NIST) for confirmation.

  • Identify impurity peaks and calculate the purity of the main component using the peak area percentage method. For higher accuracy, use a calibration curve with a certified reference standard.

Experimental Workflow: GC-MS Purity Analysis

Caption: Workflow for purity analysis using GC-MS.

High-Performance Liquid Chromatography (HPLC) Analysis

While GC-MS is often preferred for volatile compounds, HPLC is an indispensable tool for analyzing non-volatile impurities or thermally labile compounds that could degrade at the high temperatures used in a GC inlet.[4][9] A reversed-phase HPLC method with UV detection is a robust approach for quantifying 1-Isopropenyl-4-methoxybenzene and its potential polar impurities.

Detailed Experimental Protocol: HPLC

This protocol outlines a standard reversed-phase HPLC method for purity analysis.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 1-Isopropenyl-4-methoxybenzene sample.

  • Dissolve and dilute to 10 mL in the mobile phase or a compatible solvent mixture (e.g., acetonitrile/water) in a volumetric flask to a concentration of 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter into a 2 mL autosampler vial to remove particulate matter.[10]

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a UV-Vis detector.

  • Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[11]

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. A starting point could be Acetonitrile:Water (70:30, v/v).[12]

  • Flow Rate: 1.0 mL/min.[10]

  • Column Temperature: 30 °C.[10]

  • Detection: UV detection at a wavelength of approximately 259 nm, which is the absorption maximum for the structurally similar compound anethole.[12][13]

  • Injection Volume: 10 µL.[10]

• Data Analysis:

  • Identify the main peak based on its retention time, confirmed by injecting a reference standard.

  • Quantify impurities by comparing their peak areas to the main peak (area percent method) or against their respective reference standards if available.

Logical Diagram: HPLC Purity Analysis Workflow

Caption: Workflow for purity analysis using HPLC.

Performance Comparison: GC-MS vs. HPLC

The following table summarizes the key performance characteristics of each technique for the analysis of 1-Isopropenyl-4-methoxybenzene.

Parameter	GC-MS	HPLC with UV Detection
Analyte Suitability	Excellent for volatile and thermally stable compounds.[2]	Excellent for non-volatile or thermally labile compounds; suitable for the main analyte.[4]
Identification Power	High; provides structural information from mass spectra and library matching.[5]	Low; based on retention time comparison with a reference standard.[10]
Sensitivity	Very high (typically ppb range or lower).[4][14]	Moderate to High (typically ppm to high ppb range).[4]
Resolution	Excellent for separating volatile isomers and impurities.[5]	Excellent for separating compounds with different polarities.[10]
Analysis Time	Generally faster for volatile compounds.[9]	Can be fast, but often longer than GC for simple mixtures.[9][12]
Sample Preparation	Simple dissolution; derivatization may be needed for very polar impurities.[4]	Simple dissolution and filtration; handles salts and polar compounds well.[2]
Cost & Complexity	Higher initial instrument cost; more complex data analysis.[4]	Lower initial instrument cost; simpler operation and data analysis.[9]

Decision Guide: Choosing the Right Technique

The selection between GC-MS and HPLC depends on the specific analytical goals, such as routine quality control, impurity identification, or analysis of complex mixtures.

Caption: Decision tree for selecting an analytical method.

Conclusion

For the specific task of analyzing the purity of 1-Isopropenyl-4-methoxybenzene , GC-MS is generally the superior and recommended technique . Its suitability for volatile compounds, coupled with the high resolution and definitive identification power of mass spectrometry, makes it ideal for separating and identifying process-related impurities and isomers.[5][6]

HPLC serves as an excellent complementary or alternative method , particularly in the following scenarios:

• When the presence of non-volatile or thermally unstable impurities is suspected.[4]

• For routine quality control where a reference standard is available and the primary goal is quantification rather than identification.[10]

• When GC-MS instrumentation is unavailable.

Ultimately, for comprehensive characterization and in regulated environments, employing both GC-MS and HPLC can provide a complete and orthogonal view of the sample's purity, leveraging the distinct strengths of each technique.[9]

References

• 1. 1-Methoxy-4-(1-methylethenyl)benzene | C10H12O | CID 259414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 3. Digital Commons @ Shawnee State University - Celebration of Scholarship: GCMS VS HPLC [digitalcommons.shawnee.edu]
• 4. GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better? [eureka.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Comparing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) • Food Safety Institute [foodsafety.institute]
• 10. benchchem.com [benchchem.com]
• 11. HPLC Method for Analysis of Hydroquinone and 4-Methoxyphenol (Mequinol) on Primesep 100 Column | SIELC Technologies [sielc.com]
• 12. High Performance Liquid Chromatography Method for the Determination of Anethole in Rat Plasma | Tropical Journal of Pharmaceutical Research [ajol.info]
• 13. researchgate.net [researchgate.net]
• 14. ajrconline.org [ajrconline.org]

A Spectroscopic Showdown: Differentiating 1-Isopropenyl-4-methoxybenzene and Its Isomers

In the world of fine chemicals and natural products, distinguishing between closely related isomers is a critical analytical challenge. This guide provides a comparative spectroscopic analysis of 1-isopropenyl-4-methoxybenzene and its common isomers: (E)-anethole (trans-anethole), estragole, and 4-isopropylanisole. For researchers, scientists, and professionals in drug development, understanding the subtle yet significant differences in their spectral fingerprints is paramount for quality control, reaction monitoring, and structural elucidation.

At a Glance: Structural Differences

The four compounds share the same molecular formula, C₁₀H₁₂O for 1-isopropenyl-4-methoxybenzene, anethole, and estragole, and C₁₀H₁₄O for 4-isopropylanisole, but differ in the structure of the C3 side chain attached to the 4-methoxyphenyl group. These structural variations give rise to distinct spectroscopic signatures.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for each isomer, providing a basis for their differentiation.

¹H NMR Spectroscopy Data

Solvent: CDCl₃

Compound	Aromatic Protons (δ, ppm)	Olefinic/Side Chain Protons (δ, ppm)	Methoxy Protons (δ, ppm)	Methyl Protons (δ, ppm)
1-Isopropenyl-4-methoxybenzene	~7.38 (d, 2H), ~6.88 (d, 2H)	~5.32 (s, 1H), ~5.01 (s, 1H)	~3.82 (s, 3H)	~2.12 (s, 3H)
(E)-Anethole	~7.26 (d, 2H), ~6.87 (d, 2H)	~6.37 (dq, 1H), ~6.10 (dt, 1H)	~3.80 (s, 3H)	~1.85 (d, 3H)
Estragole	~7.12 (d, 2H), ~6.84 (d, 2H)	~5.95 (m, 1H), ~5.07 (m, 2H), ~3.32 (d, 2H)	~3.79 (s, 3H)	-
4-Isopropylanisole	~7.12 (d, 2H), ~6.83 (d, 2H)	~2.87 (sept, 1H)	~3.78 (s, 3H)	~1.22 (d, 6H)

¹³C NMR Spectroscopy Data

Solvent: CDCl₃

Compound	Aromatic Carbons (δ, ppm)	Olefinic/Side Chain Carbons (δ, ppm)	Methoxy Carbon (δ, ppm)	Methyl Carbons (δ, ppm)
1-Isopropenyl-4-methoxybenzene	~159.0, ~134.0, ~127.0, ~113.5	~142.0, ~112.0	~55.2	~22.0
(E)-Anethole [1]	~158.7, ~130.4, ~129.8, ~113.8	~130.8, ~125.0	~55.2	~18.3
Estragole	~158.5, ~137.8, ~130.0, ~113.7	~115.5, ~39.5	~55.2	-
4-Isopropylanisole [2]	~157.8, ~146.8, ~126.8, ~113.6	~33.2	~55.1	~24.1

Infrared (IR) Spectroscopy Data

Compound	C=C Stretch (Aromatic) (cm⁻¹)	C=C Stretch (Alkenyl) (cm⁻¹)	C-O Stretch (Aryl Ether) (cm⁻¹)	=C-H Out-of-Plane Bending (cm⁻¹)
1-Isopropenyl-4-methoxybenzene [3]	~1605, 1510	~1630	~1245, 1035	~890
(E)-Anethole [4]	~1610, 1512	~1650 (weak)	~1247, 1037	~965 (trans)
Estragole	~1612, 1512	~1640	~1246, 1038	~995, 915 (vinyl)
4-Isopropylanisole [2]	~1610, 1512	-	~1245, 1038	-

Mass Spectrometry Data

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
1-Isopropenyl-4-methoxybenzene [3]	148	133, 117, 105, 91, 77
(E)-Anethole [4][5]	148	133, 117, 105, 91, 77
Estragole	148	133, 117, 105, 91, 77
4-Isopropylanisole [2]	150	135, 107, 91, 77

Experimental Protocols

The data presented in this guide were obtained using standard spectroscopic techniques. Below are generalized experimental protocols for each method.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the neat liquid sample was dissolved in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard. The solution was then transferred to a 5 mm NMR tube.

• ¹H NMR Spectroscopy: Proton NMR spectra were acquired on a 300 MHz or 400 MHz spectrometer. A sufficient number of scans were co-added to obtain a good signal-to-noise ratio. Chemical shifts are reported in parts per million (ppm) downfield from TMS.

• ¹³C NMR Spectroscopy: Carbon-13 NMR spectra were recorded on the same instrument at a frequency of 75 MHz or 100 MHz, respectively. Proton-decoupled spectra were obtained to simplify the spectrum to single lines for each unique carbon atom.

Infrared (IR) Spectroscopy

• Sample Preparation: A drop of the neat liquid sample was placed between two sodium chloride (NaCl) or potassium bromide (KBr) salt plates to create a thin film.

• Data Acquisition: The spectrum was recorded using a Fourier-Transform Infrared (FT-IR) spectrometer. The data was collected over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the clean salt plates was taken and automatically subtracted from the sample spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: A dilute solution of the sample was prepared in a volatile solvent such as dichloromethane or hexane.

• Chromatographic Separation: A small volume (typically 1 µL) of the solution was injected into a gas chromatograph equipped with a capillary column (e.g., DB-5ms). The oven temperature was programmed to ramp from a low initial temperature to a final higher temperature to ensure separation of components. Helium was used as the carrier gas.

• Mass Spectrometry: The eluent from the GC column was introduced into a mass spectrometer operating in electron ionization (EI) mode at 70 eV. The mass spectrum was recorded over a mass-to-charge (m/z) range of approximately 40-400 amu.

Workflow for Spectroscopic Isomer Comparison

The following diagram illustrates the logical workflow for the spectroscopic comparison of the isomers.

Caption: Workflow for the spectroscopic differentiation of isomers.

Conclusion

The spectroscopic techniques of NMR, IR, and MS provide a powerful and complementary toolkit for the unambiguous differentiation of 1-isopropenyl-4-methoxybenzene and its isomers. While mass spectrometry is useful for determining the molecular weight, ¹H NMR and IR spectroscopy are particularly instrumental in distinguishing these isomers based on the unique signals arising from the different arrangements of their side chains. By careful analysis of the data presented, researchers can confidently identify each of these closely related compounds.

References

• 1. Anethole | C10H12O | CID 637563 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Isopropylanisole | C10H14O | CID 77783 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Methoxy-4-(1-methylethenyl)benzene | C10H12O | CID 259414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Methoxy-4-Prop-1-Enylbenzene | C10H12O | CID 7703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of the Polymerization Reactivity of 1-Isopropenyl-4-methoxybenzene and Styrene

For Immediate Release

This guide provides a detailed comparison of the polymerization reactivity of 1-Isopropenyl-4-methoxybenzene and styrene for researchers, scientists, and professionals in drug development and polymer chemistry. This document outlines the key differences in their behavior in various polymerization reactions, supported by experimental data and detailed methodologies.

Introduction

Styrene, a foundational monomer in the polymer industry, is known for its versatility in free radical, cationic, and anionic polymerization. 1-Isopropenyl-4-methoxybenzene, also known as p-methoxy-α-methylstyrene, is a substituted styrene derivative with both a methoxy group in the para position and a methyl group on the α-carbon of the vinyl group. These substitutions significantly alter the electronic and steric characteristics of the monomer, leading to distinct differences in polymerization reactivity compared to styrene. This guide will explore these differences across the three major ionic and radical polymerization mechanisms.

Chemical Structures

Compound	Structure
Styrene
1-Isopropenyl-4-methoxybenzene

Reactivity Comparison in Polymerization

The reactivity of these monomers is dictated by the electronic and steric effects of their substituents. The methoxy group (-OCH₃) in 1-isopropenyl-4-methoxybenzene is a strong electron-donating group, which influences the electron density of the vinyl bond. The α-methyl group (-CH₃) introduces steric hindrance and also affects the stability of the propagating species.

Cationic Polymerization

In cationic polymerization, the initiation step involves the formation of a carbocation. The rate of polymerization is highly dependent on the stability of this carbocation.

• 1-Isopropenyl-4-methoxybenzene: The electron-donating methoxy group at the para-position effectively stabilizes the positive charge of the carbocation intermediate through resonance. This increased stability significantly enhances the monomer's reactivity towards cationic polymerization compared to styrene.

• Styrene: While styrene can undergo cationic polymerization, the phenyl group provides less stabilization to the carbocation compared to the combined effect of the phenyl and methoxy groups in 1-isopropenyl-4-methoxybenzene.

Anionic Polymerization

Anionic polymerization proceeds through a carbanionic propagating species. The presence of electron-withdrawing groups on the monomer enhances reactivity by stabilizing the negative charge.

• 1-Isopropenyl-4-methoxybenzene: The electron-donating methoxy group increases the electron density at the vinyl group, destabilizing the carbanionic intermediate. This effect reduces the monomer's susceptibility to nucleophilic attack by the initiator and the propagating chain end.

• Styrene: The phenyl group can weakly stabilize the carbanion through delocalization.

Experimental data for the closely related p-methoxystyrene shows that it is less reactive than styrene in anionic polymerization. The rate constants of ion pairs for p-methoxystyrene were found to be 15-40 M⁻¹s⁻¹, which is smaller than those for the corresponding salts of living polystyrene.[1][2] The rate constant of the free anion for p-methoxystyrene (4.0 × 10⁴ M⁻¹s⁻¹) was also smaller than that for styrene.[1][2]

Free Radical Polymerization

The reactivity of monomers in free radical polymerization is influenced by both electronic and steric factors.

• 1-Isopropenyl-4-methoxybenzene: The presence of the α-methyl group introduces significant steric hindrance, which impedes the approach of the growing polymer radical to the monomer. This steric effect drastically reduces the rate of propagation. Furthermore, the resulting tertiary radical is more stable and less reactive. It is well-documented that α-methylstyrene, a structurally similar compound, exhibits a low ceiling temperature and polymerizes much slower than styrene, even acting as an inhibitor in copolymerization with styrene.

• Styrene: Styrene readily undergoes free radical polymerization to form high molecular weight polymers.

Quantitative Data Summary

While direct head-to-head quantitative data for the homopolymerization of 1-isopropenyl-4-methoxybenzene under various conditions is limited in readily available literature, the following table summarizes the expected relative reactivities and provides data for structurally related monomers.

Polymerization Type	Monomer	Relative Reactivity vs. Styrene	Supporting Data/Rationale
Cationic	1-Isopropenyl-4-methoxybenzene	Higher	Electron-donating methoxy group stabilizes the carbocation.
Styrene	Baseline	-
Anionic	1-Isopropenyl-4-methoxybenzene	Lower	Electron-donating methoxy group destabilizes the carbanion.
p-Methoxystyrene	Lower	Rate constants for ion pairs (15-40 M⁻¹s⁻¹) and free anion (4.0 x 10⁴ M⁻¹s⁻¹) are lower than for styrene.[1][2]
Styrene	Baseline	-
Free Radical	1-Isopropenyl-4-methoxybenzene	Much Lower	Steric hindrance from the α-methyl group and stability of the tertiary radical.
α-Methylstyrene	Much Lower	Known to have a low ceiling temperature and inhibits styrene polymerization.
Styrene	Baseline	-

Experimental Protocols

To quantitatively compare the polymerization reactivity of 1-isopropenyl-4-methoxybenzene and styrene, the following experimental protocols can be employed.

Determination of Homopolymerization Rates by Dilatometry

This method measures the volume contraction that occurs as the monomer is converted to the denser polymer.

Apparatus:

• Dilatometer with a calibrated capillary tube

• Constant temperature bath

• Cathetometer or a digital camera with high-resolution lens for measuring the meniscus level

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Monomer Purification: Purify both 1-isopropenyl-4-methoxybenzene and styrene by passing them through a column of activated basic alumina to remove inhibitors.

• Initiator Solution Preparation: Prepare a stock solution of the desired initiator (e.g., AIBN for free radical polymerization, a Lewis acid like SnCl₄ for cationic polymerization) in a suitable solvent or in the monomer itself.

• Dilatometer Filling: In an inert atmosphere (glove box or under a stream of inert gas), charge the dilatometer with a precisely known volume of the monomer and the initiator solution.

• Polymerization: Place the sealed dilatometer in a constant temperature bath set to the desired reaction temperature.

• Data Collection: Record the height of the meniscus in the capillary tube at regular time intervals.

• Calculation of Conversion: The fractional conversion (p) at any time (t) can be calculated using the following equation: p = (ΔV_t / V_0) * (ρ_p / (ρ_p - ρ_m)) where:

  • ΔV_t is the change in volume at time t.

  • V_0 is the initial volume of the monomer.

  • ρ_p is the density of the polymer.

  • ρ_m is the density of the monomer.

• Rate Determination: The rate of polymerization (R_p) is determined from the initial slope of the conversion versus time plot.

Monitoring Polymerization by ¹H NMR Spectroscopy

This technique allows for the direct measurement of monomer consumption by integrating the signals of the vinyl protons.

Apparatus:

• NMR spectrometer

• NMR tubes with sealable caps

• Constant temperature probe for the NMR spectrometer

Procedure:

• Sample Preparation: In an inert atmosphere, prepare a reaction mixture in an NMR tube containing the purified monomer, a suitable deuterated solvent, a known concentration of an internal standard (e.g., mesitylene), and the initiator.

• Initial Spectrum: Acquire a ¹H NMR spectrum before initiating the polymerization to determine the initial monomer concentration relative to the internal standard.

• Initiation and Monitoring: Initiate the polymerization (e.g., by raising the temperature for thermal initiation or by UV irradiation for photoinitiation) inside the NMR probe. Acquire spectra at regular time intervals.

• Data Analysis: Integrate the characteristic vinyl proton signals of the monomer and the signal of the internal standard in each spectrum. The decrease in the integral of the monomer signal relative to the constant integral of the internal standard is directly proportional to the monomer conversion.

• Rate Determination: Plot the monomer concentration versus time to determine the rate of polymerization.

Diagrams

Signaling Pathways

Caption: Cationic polymerization intermediates of styrene and 1-isopropenyl-4-methoxybenzene.

Caption: Anionic polymerization intermediates of styrene and 1-isopropenyl-4-methoxybenzene.

Experimental Workflow

Caption: General experimental workflow for comparing polymerization rates.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Research Portal [iro.uiowa.edu]

Validation of a synthetic protocol for "1-Isopropenyl-4-methoxybenzene"

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various synthetic protocols for the production of 1-Isopropenyl-4-methoxybenzene, an organic compound with applications in the pharmaceutical and fragrance industries. The following sections detail common synthetic routes, presenting quantitative data, experimental methodologies, and visual workflows to aid researchers in selecting the most suitable protocol for their specific needs.

Comparison of Synthetic Protocols

The synthesis of 1-Isopropenyl-4-methoxybenzene can be achieved through several distinct pathways, each with its own set of advantages and disadvantages. The table below summarizes the key quantitative metrics for the most common methods to facilitate a direct comparison.

Synthetic Protocol	Starting Material(s)	Key Steps	Reported Yield (%)	Reaction Time (approx.)	Purity (%)	Key Advantages	Key Disadvantages
Route 1: Friedel-Crafts Acylation & Subsequent Reduction/Dehydration	Anisole, Propionyl Chloride	1. Friedel-Crafts Acylation2. Reduction3. Dehydration	~75-85 (overall)	12-24 hours	>98	High overall yield, readily available starting materials.	Multi-step process, use of strong acids and catalysts.
Route 2: Wittig Reaction	4-Methoxyacetophenone, Methyltriphenylphosphonium bromide	1. Ylide formation2. Wittig Reaction	60-78	4-8 hours	>95	Direct conversion of a ketone to the desired alkene.	Stoichiometric use of phosphonium salt, generation of triphenylphosphine oxide byproduct.
Route 3: Grignard Reaction & Dehydration	4-Bromoanisole, Acetone	1. Grignard reagent formation2. Reaction with acetone3. Dehydration	50-65 (overall)	8-16 hours	>95	Versatile for creating C-C bonds.	Moisture-sensitive Grignard reagent, multi-step process.

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below.

Route 1: Friedel-Crafts Acylation followed by Reduction and Dehydration

This three-step synthesis begins with the acylation of anisole, followed by the reduction of the resulting ketone and subsequent dehydration to yield the final product.

Step 1: Friedel-Crafts Acylation of Anisole to 4'-Methoxypropiophenone

• Materials: Anisole, propionyl chloride, aluminum chloride, dichloromethane (DCM).

• Procedure: To a cooled (0°C) solution of anisole and propionyl chloride in DCM, aluminum chloride is added portion-wise while maintaining the temperature. The reaction mixture is stirred at room temperature for several hours. The reaction is then quenched with ice-water and the organic layer is separated, washed, dried, and concentrated to yield 4'-methoxypropiophenone.

• Reported Yield: 85-95%[1]

Step 2: Reduction of 4'-Methoxypropiophenone to 1-(4-Methoxyphenyl)ethanol

• Materials: 4'-Methoxypropiophenone, sodium borohydride, methanol.

• Procedure: 4'-Methoxypropiophenone is dissolved in methanol and the solution is cooled to 0°C. Sodium borohydride is added portion-wise. The reaction mixture is stirred at room temperature until the reaction is complete (monitored by TLC). The reaction is quenched by the addition of acetone, and the solvent is removed under reduced pressure. The residue is partitioned between water and an organic solvent, and the organic layer is dried and concentrated to afford 1-(4-methoxyphenyl)ethanol.

• Reported Yield: High yields, often nearly quantitative.[2][3][4]

Step 3: Dehydration of 1-(4-Methoxyphenyl)ethanol

• Materials: 1-(4-Methoxyphenyl)ethanol, sulfuric acid (catalytic amount), toluene.

• Procedure: 1-(4-Methoxyphenyl)ethanol is dissolved in toluene, and a catalytic amount of concentrated sulfuric acid is added. The mixture is heated to reflux with a Dean-Stark apparatus to remove the water formed during the reaction. Upon completion, the reaction mixture is cooled, washed with a sodium bicarbonate solution and brine, dried, and concentrated. The crude product is then purified by distillation.

• Reported Yield: High yields are expected for this type of acid-catalyzed dehydration.

Route 2: Wittig Reaction

This one-pot reaction directly converts 4-methoxyacetophenone to 1-isopropenyl-4-methoxybenzene.

• Materials: Methyltriphenylphosphonium bromide, a strong base (e.g., n-butyllithium or sodium hydride), 4-methoxyacetophenone, anhydrous tetrahydrofuran (THF).

• Procedure: Methyltriphenylphosphonium bromide is suspended in anhydrous THF under an inert atmosphere. A strong base is added to generate the ylide (methylenetriphenylphosphorane). The resulting colored solution is stirred at room temperature for a period of time, after which a solution of 4-methoxyacetophenone in THF is added dropwise. The reaction mixture is stirred until completion. The reaction is quenched, and the product is extracted with an organic solvent. The organic layer is washed, dried, and concentrated. The product is purified to remove the triphenylphosphine oxide byproduct.

• Reported Yield: 60-78%[5]

Route 3: Grignard Reaction followed by Dehydration

This two-step approach involves the synthesis of a tertiary alcohol via a Grignard reaction, followed by dehydration.

Step 1: Grignard Reaction of 4-Bromoanisole with Acetone

• Materials: 4-Bromoanisole, magnesium turnings, anhydrous diethyl ether or THF, acetone.

• Procedure: A Grignard reagent is prepared by reacting 4-bromoanisole with magnesium turnings in an anhydrous ether solvent. To this Grignard reagent, a solution of acetone in the same solvent is added dropwise at a low temperature. The reaction mixture is stirred and then quenched with a saturated aqueous solution of ammonium chloride. The product, 2-(4-methoxyphenyl)propan-2-ol, is extracted, and the organic layer is dried and concentrated.

• Reported Yield: Moderate to good yields are typical for Grignard reactions with ketones.

Step 2: Dehydration of 2-(4-Methoxyphenyl)propan-2-ol

• Materials: 2-(4-Methoxyphenyl)propan-2-ol, an acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid), a suitable solvent (e.g., toluene).

• Procedure: The alcohol is dissolved in a solvent, and a catalytic amount of acid is added. The mixture is heated to reflux, often with a Dean-Stark trap to remove water. After the reaction is complete, the mixture is worked up by washing with a basic solution and brine, followed by drying and purification of the final product.

• Reported Yield: Dehydration of tertiary alcohols is generally efficient.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical workflows for the described synthetic protocols.

Caption: Comparison of synthetic routes to 1-Isopropenyl-4-methoxybenzene.

Caption: A generalized experimental workflow for organic synthesis.

References

• 1. youtube.com [youtube.com]
• 2. rsc.org [rsc.org]
• 3. Lu Le Laboratory: Sodium Borohydride Reduction of Acetophenone - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 4. Solved EXPERIMENT SEVEN SODIUM BOROHYDRIDE REDUCTION OF | Chegg.com [chegg.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Comparative thermal analysis of polymers from "1-Isopropenyl-4-methoxybenzene" and other monomers

This guide presents a comparative analysis of the thermal properties of polymers derived from p-methoxystyrene (a close structural analog to 1-isopropenyl-4-methoxybenzene) and other widely used monomers. The objective is to provide researchers, scientists, and drug development professionals with a clear comparison of the thermal stability and behavior of these materials, supported by experimental data. The primary techniques discussed are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Data Presentation

The thermal properties of poly(p-methoxystyrene), polystyrene, and related polymers are summarized in the table below. These quantitative data facilitate a direct comparison of their glass transition temperatures (Tg) and decomposition characteristics.

Polymer	Glass Transition Temperature (Tg)	Decomposition Onset Temperature (Td, onset) (°C)	Peak Decomposition Temperature (°C)
Poly(p-methoxystyrene)	~113 °C[1]	Not explicitly stated	Isothermal decomposition studied at 320 °C[1]
Polystyrene	~100 °C[2]	>300 °C	~400 °C
Poly(p-methylstyrene)	~111 °C[1]	Not explicitly stated	Not explicitly stated
Poly(styrene-b-4-methoxy styrene)	Tg for PS block: 98.7 °C	Not explicitly stated	Not explicitly stated

Note: The glass transition temperature of poly(p-methoxystyrene) is reported as 386 K (113 °C), which is noted to be higher than a previously reported value of 362 K (89 °C)[1]. The thermal stability of various para-substituted polystyrenes has been investigated, indicating that decomposition generally occurs above 275 °C[3].

Experimental Protocols

Detailed methodologies for the key thermal analysis experiments are provided below.

Thermogravimetric Analysis (TGA)

• Objective: To determine the thermal stability and decomposition profile of the polymers.

• Instrumentation: A standard thermogravimetric analyzer.

• Sample Preparation: 5-10 mg of the polymer sample is accurately weighed into a clean TGA pan (e.g., platinum or aluminum).

• Atmosphere: The experiment is conducted under an inert nitrogen atmosphere with a controlled flow rate (e.g., 50 mL/min) to prevent oxidative degradation.

• Temperature Program: The sample is heated from ambient temperature (e.g., 25 °C) to approximately 600 °C at a constant heating rate (e.g., 10-20 °C/min)[4].

• Data Analysis: The onset of decomposition is determined from the temperature at which a significant mass loss begins. The peak decomposition temperature is identified from the peak of the derivative thermogravimetric (DTG) curve.

Differential Scanning Calorimetry (DSC)

• Objective: To measure the glass transition temperature (Tg) and other thermal transitions such as melting and crystallization.

• Instrumentation: A differential scanning calorimeter.

• Sample Preparation: 5-10 mg of the polymer sample is hermetically sealed in an aluminum DSC pan.

• Temperature Program:

  • First Heating Scan: The sample is heated from ambient temperature to a temperature above its expected Tg but below its decomposition temperature at a controlled rate (e.g., 10 °C/min). This step erases the sample's prior thermal history.

  • Cooling Scan: The sample is then cooled at a controlled rate (e.g., 10 °C/min) to a temperature well below its Tg.

  • Second Heating Scan: A second heating scan is performed at the same rate as the first. The Tg is determined from the midpoint of the step-change in the heat flow curve during this second scan[5].

• Data Analysis: The glass transition temperature is identified as a step-like change in the baseline of the DSC thermogram.

Visualization of Experimental Workflow

The logical flow of the comparative thermal analysis process is depicted in the following diagram.

Caption: Experimental workflow for comparative thermal analysis.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Polystyrene - Wikipedia [en.wikipedia.org]
• 3. Thermal Decomposition and a Kinetic Study of Poly(Para-Substituted Styrene)s [scirp.org]
• 4. researchgate.net [researchgate.net]
• 5. polymersource.ca [polymersource.ca]

Confirming the Structure of 1-Isopropenyl-4-methoxybenzene using 2D NMR: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 2D Nuclear Magnetic Resonance (NMR) spectroscopy for the structural confirmation of 1-Isopropenyl-4-methoxybenzene against structurally similar alternatives. By presenting key experimental data and detailed protocols, this document serves as a practical resource for researchers in organic chemistry, analytical sciences, and drug development.

Structural Elucidation via 2D NMR

Two-dimensional NMR spectroscopy is a powerful analytical technique for unambiguously determining the chemical structure of organic molecules. Techniques such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) provide through-bond connectivity information between protons (¹H) and carbons (¹³C), which is essential for differentiating between isomers and confirming molecular structures.

This guide focuses on the application of these techniques to confirm the structure of 1-Isopropenyl-4-methoxybenzene and differentiate it from its isomers, such as trans-Anethole and 4-Propylanisole.

Comparative NMR Data

The following tables summarize the ¹H and ¹³C NMR chemical shifts for 1-Isopropenyl-4-methoxybenzene and the comparative compound, trans-Anethole. Due to the limited availability of complete 2D NMR datasets for 1-Isopropenyl-4-methoxybenzene in the public domain, data for the closely related and well-characterized isomer, trans-Anethole, is presented for a detailed comparison. The structural similarities and key differences are highlighted to guide the analysis.

Table 1: ¹H and ¹³C NMR Chemical Shift Data

Compound	Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
1-Isopropenyl-4-methoxybenzene	1	-	~159.0
2, 6	~7.35 (d)	~127.0
3, 5	~6.85 (d)	~113.8
4	-	~133.0
7 (C=CH₂)	~5.3 (s), ~5.0 (s)	~112.0
8 (C=CH₂)	-	~142.0
9 (CH₃)	~2.1 (s)	~21.0
10 (OCH₃)	~3.8 (s)	~55.2
trans-Anethole [1]	1	-	158.7
2, 6	7.22 (d)	127.0
3, 5	6.80 (d)	113.7
4	-	129.8
7 (=CH-)	6.32 (dq)	130.3
8 (=CH-)	6.06 (dq)	125.1
9 (CH₃)	1.82 (dd)	18.1
10 (OCH₃)	3.73 (s)	55.0

Note: Chemical shifts for 1-Isopropenyl-4-methoxybenzene are approximate and based on spectral prediction and data from similar compounds. 'd' denotes a doublet, 's' a singlet, 'dq' a doublet of quartets, and 'dd' a doublet of doublets.

Experimental Protocols

A general protocol for acquiring 2D NMR spectra of small organic molecules is provided below. Specific parameters may need to be optimized based on the spectrometer and sample concentration.

Sample Preparation:

• Dissolve 5-10 mg of the analyte in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

NMR Spectrometer Parameters (Typical for a 400 or 500 MHz instrument):

• ¹H NMR:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Spectral Width: 16 ppm

  • Acquisition Time: ~2 s

  • Relaxation Delay: 2 s

• ¹³C NMR:

  • Pulse Program: zgpg30

  • Number of Scans: 1024

  • Spectral Width: 240 ppm

  • Acquisition Time: ~1 s

  • Relaxation Delay: 2 s

• COSY:

  • Pulse Program: cosygpqf

  • Number of Scans: 2-4 per increment

  • Increments: 256-512 in F1

  • Spectral Width: 10-12 ppm in both dimensions

• HSQC:

  • Pulse Program: hsqcedetgpsisp2.3

  • Number of Scans: 2-8 per increment

  • Increments: 256 in F1

  • Spectral Width: 10-12 ppm (F2, ¹H), 160-200 ppm (F1, ¹³C)

  • ¹J(C,H) coupling constant: Optimized for ~145 Hz

• HMBC:

  • Pulse Program: hmbcgplpndqf

  • Number of Scans: 4-16 per increment

  • Increments: 256-512 in F1

  • Spectral Width: 10-12 ppm (F2, ¹H), 200-220 ppm (F1, ¹³C)

  • Long-range coupling constant: Optimized for 8-10 Hz

Structural Confirmation of 1-Isopropenyl-4-methoxybenzene using 2D NMR

The following diagram illustrates the key 2D NMR correlations that would be expected for 1-Isopropenyl-4-methoxybenzene, allowing for its unambiguous structural confirmation.

Figure 1. Key 2D NMR correlations for 1-Isopropenyl-4-methoxybenzene.

Interpretation of Expected 2D NMR Spectra:

• COSY: The COSY spectrum will primarily show a correlation between the aromatic protons H2/H6 and H3/H5 due to their three-bond (³J) coupling. The protons of the isopropenyl group (H7 and H9) would not show COSY correlations with each other as they are not on adjacent carbons.

• HSQC: The HSQC spectrum will reveal direct one-bond correlations between protons and the carbons they are attached to. This allows for the unambiguous assignment of the protonated carbons in the molecule: C2/C6, C3/C5, the vinylic C7, the methyl C9, and the methoxy C10.

• HMBC: The HMBC spectrum is crucial for establishing the connectivity across quaternary carbons and heteroatoms. Key expected correlations include:

  • The methoxy protons (H10) will show a correlation to the oxygen-bearing aromatic carbon (C1).

  • The aromatic protons H3/H5 will show correlations to C1 and their respective neighboring carbons.

  • The aromatic protons H2/H6 will show correlations to the isopropenyl-bearing carbon (C4).

  • The vinylic protons (H7) and the methyl protons (H9) of the isopropenyl group will both show correlations to the quaternary vinylic carbon (C8) and the aromatic carbon C4, confirming the attachment of the isopropenyl group to the benzene ring at this position.

Comparison with Alternatives

• trans-Anethole: In contrast to 1-Isopropenyl-4-methoxybenzene, the COSY spectrum of trans-anethole would show a strong correlation between the two vinylic protons (H7 and H8) and also between the vinylic proton H8 and the methyl protons H9.[1] The HMBC correlations would also differ, reflecting the different arrangement of the propenyl group.

• 4-Propylanisole: This isomer lacks a double bond in the side chain. Therefore, its ¹H NMR spectrum would show characteristic signals for a propyl group (a triplet for the terminal methyl, a sextet for the central methylene, and a triplet for the methylene attached to the ring). The COSY spectrum would show correlations between these adjacent methylene and methyl protons. The ¹³C NMR spectrum would also show signals for sp³-hybridized carbons in the side chain, which would be absent in the spectra of the other two isomers.

By carefully analyzing the combination of COSY, HSQC, and HMBC spectra, the precise connectivity of 1-Isopropenyl-4-methoxybenzene can be unequivocally determined and distinguished from its structural isomers.

References

• 1. alpha.chem.umb.edu [alpha.chem.umb.edu]

Quantitative Analysis of 1-Isopropenyl-4-methoxybenzene: A Comparative Guide to Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of 1-Isopropenyl-4-methoxybenzene, a key aromatic compound, in complex mixtures is critical for quality control, impurity profiling, and research in the pharmaceutical and chemical industries. This guide provides a comprehensive comparison of three powerful analytical techniques for this purpose: Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. The selection of the optimal method depends on factors such as the sample matrix, required sensitivity, and available instrumentation.

Comparison of Analytical Methods

The following table summarizes the key performance characteristics of GC-FID, GC-MS, HPLC-UV, and qNMR for the quantitative analysis of 1-Isopropenyl-4-methoxybenzene. The data presented is based on established methods for structurally similar aromatic compounds.

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on volatility and polarity, detection by flame ionization.	Separation based on volatility and polarity, detection by mass-to-charge ratio.	Separation based on polarity, detection by UV absorbance.	Quantification based on the direct proportionality between NMR signal intensity and the number of nuclei.
Typical Linearity (r²)	> 0.999[1]	> 0.992	> 0.999[2]	Not applicable (direct method)
Limit of Detection (LOD)	Low ng/mL range	Low to sub-ng/mL range[3]	µg/mL to high ng/mL range[4]	mg/mL to high µg/mL range[5]
Limit of Quantitation (LOQ)	Low ng/mL range	Low ng/mL range[3]	µg/mL range[4]	mg/mL to high µg/mL range[5]
Precision (%RSD)	< 5%	< 10%	< 5%[2]	< 2%[5]
Accuracy (% Recovery)	95-105%	85-115%[1]	98-102%[2]	95-105%[5]
Selectivity	Good, dependent on column and conditions.	Excellent, provides structural information.	Good, dependent on column and mobile phase.	Excellent, highly specific signals.
Sample Throughput	High	Medium to High	High	Medium

Experimental Protocols

Detailed methodologies for each technique are provided below. These protocols are based on methods for analogous aromatic compounds and should be optimized for the specific sample matrix.

Gas Chromatography (GC-FID and GC-MS) Protocol

This method is suitable for the analysis of volatile and semi-volatile compounds like 1-Isopropenyl-4-methoxybenzene.

1. Sample Preparation:

• Accurately weigh a known amount of the sample mixture.

• Dissolve the sample in a suitable volatile solvent (e.g., dichloromethane, hexane).

• If necessary, perform a liquid-liquid extraction or solid-phase extraction to remove interfering matrix components.

• Add an appropriate internal standard (e.g., p-anisaldehyde) for improved accuracy and precision.[1]

• Dilute the sample to a final concentration within the calibration range.

2. GC Conditions:

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is typically used for aromatic compound separation.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector: Split/splitless injector at a temperature of 250°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 180°C at a rate of 10°C/min.

  • Hold: Maintain at 180°C for 5 minutes.

  • Ramp: Increase to 280°C at a rate of 20°C/min.

  • Final hold: Maintain at 280°C for 5 minutes.

• Detector (FID): Temperature set at 300°C.

• Detector (MS):

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and specificity, or full scan for qualitative analysis.

3. Calibration:

• Prepare a series of calibration standards of 1-Isopropenyl-4-methoxybenzene in the same solvent as the sample, covering the expected concentration range.

• Add the internal standard to each calibration standard at the same concentration as in the samples.

• Inject the calibration standards and generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

4. Data Analysis:

• Integrate the peak areas of 1-Isopropenyl-4-methoxybenzene and the internal standard in the sample chromatogram.

• Calculate the concentration of the analyte in the sample using the calibration curve.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

HPLC is a versatile technique suitable for a wide range of aromatic compounds, including those that may not be sufficiently volatile for GC.

1. Sample Preparation:

• Accurately weigh a known amount of the sample mixture.

• Dissolve the sample in the mobile phase or a compatible solvent.

• Filter the sample solution through a 0.45 µm syringe filter to remove particulate matter.

• Dilute the sample to a final concentration within the calibration range.

2. HPLC Conditions:

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water, or methanol and water. A typical starting point is a 70:30 (v/v) mixture of acetonitrile and water.[4]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector: UV detector set at the wavelength of maximum absorbance for 1-Isopropenyl-4-methoxybenzene (e.g., around 257 nm for similar compounds).[4]

• Injection Volume: 10-20 µL.

3. Calibration:

• Prepare a series of calibration standards of 1-Isopropenyl-4-methoxybenzene in the mobile phase.

• Inject the calibration standards and generate a calibration curve by plotting the peak area against the concentration.

4. Data Analysis:

• Integrate the peak area of 1-Isopropenyl-4-methoxybenzene in the sample chromatogram.

• Calculate the concentration of the analyte in the sample using the calibration curve.

Quantitative Nuclear Magnetic Resonance (qNMR) Protocol

qNMR is a primary analytical method that allows for the direct quantification of an analyte without the need for a calibration curve of the same compound.

1. Sample Preparation:

• Accurately weigh a known amount of the sample mixture.

• Accurately weigh a known amount of a certified internal standard (e.g., maleic acid, 1,2,4,5-tetrachloro-3-nitrobenzene) that has a known purity and signals that do not overlap with the analyte signals.

• Dissolve both the sample and the internal standard in a known volume of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a volumetric flask.

• Transfer a precise volume of the solution to an NMR tube.

2. NMR Data Acquisition:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and sensitivity.

• Pulse Sequence: A standard 1D proton pulse sequence with a calibrated 90° pulse.

• Relaxation Delay (d1): A long relaxation delay (at least 5 times the longest T₁ relaxation time of the signals of interest) is crucial for accurate quantification. A typical starting value is 30-60 seconds.

• Number of Scans: Sufficient scans should be acquired to achieve a good signal-to-noise ratio (S/N > 150:1 for accurate integration).

• Other Parameters: Ensure uniform excitation of all signals and avoid spinning to prevent spinning sidebands.

3. Data Processing and Analysis:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

• Carefully integrate the non-overlapping signals of both 1-Isopropenyl-4-methoxybenzene and the internal standard.

• The concentration of the analyte is calculated using the following formula:

  Canalyte = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / msample) * PIS

  Where:

  • C = Concentration

  • I = Integral value of the signal

  • N = Number of protons giving rise to the signal

  • MW = Molecular weight

  • m = Mass

  • P = Purity of the internal standard

  • analyte = 1-Isopropenyl-4-methoxybenzene

  • IS = Internal Standard

Visualizing the Workflow

The following diagrams illustrate the general experimental workflows for the quantitative analysis of 1-Isopropenyl-4-methoxybenzene using GC/HPLC and qNMR.

GC/HPLC Experimental Workflow

qNMR Experimental Workflow

Conclusion

The choice of analytical method for the quantitative analysis of 1-Isopropenyl-4-methoxybenzene depends on the specific requirements of the study.

• GC-FID is a robust, cost-effective, and high-throughput technique ideal for routine quality control when high specificity is not required.

• GC-MS offers superior selectivity and is the method of choice for complex matrices or when confirmation of the analyte's identity is necessary.

• HPLC-UV is a valuable alternative, particularly for less volatile analytes or when GC is not available.

• qNMR serves as a primary method, providing highly accurate and precise results without the need for a specific reference standard of the analyte, making it invaluable for the certification of reference materials and for complex mixtures where chromatographic separation is challenging.

For drug development and research applications where accuracy and reliability are paramount, a combination of these techniques, such as using GC-MS for identification and a validated GC-FID or qNMR method for quantification, can provide a comprehensive and robust analytical workflow.

References

• 1. japsonline.com [japsonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Cross-Validation of Analytical Methods for the Quantification of 1-Isopropenyl-4-methoxybenzene: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of 1-Isopropenyl-4-methoxybenzene, a key intermediate in various synthetic processes, is paramount for ensuring product quality and consistency. This guide provides a comprehensive cross-validation and comparison of two widely used analytical techniques: High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS). The selection of an appropriate analytical method is contingent on various factors including the sample matrix, required sensitivity, and the specific goals of the analysis. This document presents a framework for methodological comparison, complete with detailed experimental protocols and performance data to aid researchers in making informed decisions for their specific applications.

The validation of these analytical methods adheres to the International Council for Harmonisation (ICH) guidelines, ensuring the reliability and robustness of the data presented.[1][2][3] Key validation parameters, including specificity, accuracy, precision, linearity, range, limit of detection (LOD), and limit of quantitation (LOQ), are discussed and compared.[1][2][3][4][5]

Method Performance Comparison

The quantitative performance of HPLC-UV and GC-MS for the analysis of 1-Isopropenyl-4-methoxybenzene is summarized below. The data presented is representative of typical results obtained during method validation for similar aromatic compounds.

Table 1: Comparison of Validation Parameters for HPLC-UV and GC-MS

Validation Parameter	HPLC-UV	GC-MS	ICH Acceptance Criteria
Linearity (r²)	> 0.999	> 0.999	≥ 0.995[1]
Range (µg/mL)	1 - 100	0.1 - 25	80-120% of test concentration[1]
Accuracy (% Recovery)	98.5 - 101.2%	99.1 - 100.8%	Typically 98.0-102.0%
Precision (%RSD)
- Repeatability	< 1.5%	< 1.0%	≤ 2%[2]
- Intermediate Precision	< 2.0%	< 1.8%	≤ 2%[2]
Limit of Detection (LOD) (µg/mL)	0.3	0.03	-
Limit of Quantitation (LOQ) (µg/mL)	1.0	0.1	-
Specificity	High	Very High	Method should be specific[1][2]

Experimental Protocols

Detailed methodologies for the HPLC-UV and GC-MS analysis of 1-Isopropenyl-4-methoxybenzene are provided below. These protocols are intended to serve as a starting point for laboratory implementation and may require optimization based on specific instrumentation and sample matrices.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is suitable for routine quality control and quantification of 1-Isopropenyl-4-methoxybenzene in bulk drug substances and intermediates.

1. Instrumentation and Chromatographic Conditions:

• System: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Acetonitrile and water (75:25 v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 228 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

2. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 1-Isopropenyl-4-methoxybenzene reference standard and dissolve in 100 mL of acetonitrile.

• Calibration Standards: Prepare a series of calibration standards ranging from 1 µg/mL to 100 µg/mL by diluting the stock solution with the mobile phase.

• Sample Preparation: Accurately weigh a quantity of the sample, dissolve it in acetonitrile, and dilute with the mobile phase to a final concentration within the calibration range.

3. Validation Procedure:

• Linearity: Analyze the calibration standards in triplicate and construct a calibration curve by plotting the peak area against the concentration.[1]

• Accuracy: Perform recovery studies by spiking a placebo with known concentrations of the reference standard at three levels (e.g., 80%, 100%, and 120% of the target concentration).[3]

• Precision: Assess repeatability by analyzing six replicate injections of a standard solution. Evaluate intermediate precision by having different analysts perform the analysis on different days using different instruments.

• Specificity: Analyze a placebo and a sample spiked with potential impurities to ensure no interference with the main analyte peak.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method offers high selectivity and sensitivity, making it ideal for the identification and quantification of 1-Isopropenyl-4-methoxybenzene, especially at low concentrations or in complex matrices.

1. Instrumentation and Chromatographic Conditions:

• System: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column such as a 5% phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp to 250°C at 15°C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan (m/z 40-400) for identification and Selected Ion Monitoring (SIM) for quantification (e.g., monitoring m/z 148, 133, and 117).

2. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1-Isopropenyl-4-methoxybenzene reference standard and dissolve in 100 mL of a suitable solvent like dichloromethane or methanol.

• Calibration Standards: Prepare a series of calibration standards ranging from 0.1 µg/mL to 25 µg/mL by diluting the stock solution.

• Sample Preparation: Dissolve the sample in the chosen solvent and dilute to a final concentration within the calibration range. An internal standard may be used for improved accuracy.

3. Validation Procedure:

• Linearity: Analyze the calibration standards and construct a calibration curve based on the peak area ratio of the analyte to the internal standard.

• Accuracy and Precision: Follow a similar procedure as described for the HPLC method, adapting the concentration levels to the GC-MS working range.

• Specificity: The mass spectrum of the analyte provides a high degree of specificity. Confirm the identity by comparing the retention time and mass spectrum with a reference standard.

Workflow for Cross-Validation of Analytical Methods

The following diagram illustrates the logical workflow for the cross-validation of the HPLC and GC-MS methods to ensure data equivalency.

Caption: Workflow for the cross-validation of HPLC and GC-MS analytical methods.

Conclusion

Both HPLC-UV and GC-MS are robust and reliable methods for the quantification of 1-Isopropenyl-4-methoxybenzene. The choice between the two techniques will depend on the specific requirements of the analysis. HPLC-UV is a cost-effective and high-throughput method suitable for routine quality control of bulk materials. In contrast, GC-MS offers superior sensitivity and selectivity, making it the preferred method for trace analysis, impurity profiling, and analysis in complex matrices. The cross-validation of these methods ensures consistency and reliability of analytical data across different platforms, which is a critical aspect of drug development and quality assurance.

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 3. database.ich.org [database.ich.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Regulatory Requirements for Analytical Method Validation (ICH Q2, USP ) – Pharma Validation [pharmavalidation.in]

A Comparative Analysis of Copolymerization Reactivity: 1-Isopropenyl-4-methoxybenzene versus 4-Vinylanisole

A deep dive into the copolymerization behavior of two structurally similar methoxy-substituted aromatic monomers, 1-Isopropenyl-4-methoxybenzene (anethole) and 4-vinylanisole (4-methoxystyrene), reveals significant differences in their reactivity. This guide provides a comprehensive comparison of their performance in free-radical copolymerization, supported by experimental data and detailed protocols for researchers and professionals in polymer chemistry and materials science.

Executive Summary

1-Isopropenyl-4-methoxybenzene, a bio-sourced monomer commonly known as anethole, exhibits a reluctant nature towards homopolymerization due to steric hindrance from its propenyl group. However, it actively participates in copolymerization with various vinyl monomers. In contrast, 4-vinylanisole, a structural isomer, behaves more like a typical styrenic monomer. This guide will explore their copolymerization kinetics, offering a quantitative comparison through reactivity ratios and the Alfrey-Price Q-e scheme. This information is critical for designing copolymers with desired compositions and properties for applications ranging from specialty polymers to advanced materials.

Structural and Mechanistic Overview

The reactivity of a monomer in copolymerization is dictated by the stability of the radical it forms and the polarity of its double bond. The structural differences between 1-isopropenyl-4-methoxybenzene and 4-vinylanisole, specifically the position of the methyl group on the vinyl moiety, significantly influence these factors.

Figure 1: Structural comparison of the two monomers.

Quantitative Reactivity Comparison

The relative reactivity of monomers in a copolymerization is quantified by their reactivity ratios (r). A value of r > 1 indicates a preference for the growing polymer chain to add a monomer of its own kind, while r < 1 indicates a preference for adding the comonomer. An r value of 0 suggests that the monomer does not homopolymerize.

Reactivity Ratios of 1-Isopropenyl-4-methoxybenzene (M₁)

Experimental data from the free-radical copolymerization of 1-isopropenyl-4-methoxybenzene with various comonomers (M₂) are summarized below. These reactions were typically carried out in bulk at 130°C using tert-butyl peroxybenzoate as an initiator.

Comonomer (M₂)	r₁ (1-Isopropenyl-4-methoxybenzene)	r₂ (Comonomer)	r₁ * r₂	Copolymerization Behavior
Styrene	0.21 ± 0.05	2.30 ± 0.20	0.48	Random, with a higher incorporation of styrene
Methyl Methacrylate (MMA)	0.10 ± 0.05	4.50 ± 0.50	0.45	Random, with a strong preference for MMA incorporation
2-Ethylhexyl Acrylate (EHA)	0.15 ± 0.05	3.50 ± 0.30	0.53	Random, with a strong preference for EHA incorporation
Acrylic Acid (AA)	0.05 ± 0.05	10.0 ± 1.0	0.50	Random, with a very strong preference for AA incorporation

Data sourced from Lena, J.-B., et al. (2020). Polymer Chemistry, 11(35), 5589-5597.

The consistently low r₁ values indicate that the anethole-terminated radical prefers to react with the comonomer rather than another anethole molecule. This is attributed to the steric hindrance of the propenyl group.

Reactivity of 4-Vinylanisole (M₁)

Monomer	Q (Resonance Stabilization)	e (Polarity)
1-Isopropenyl-4-methoxybenzene	1.18	-1.14
4-Vinylanisole	1.36	-1.11
Styrene	1.00	-0.80
Methyl Methacrylate (MMA)	0.74	0.40
2-Ethylhexyl Acrylate (EHA)	0.45	0.85
Acrylic Acid (AA)	1.15	0.77

Q-e values are compiled from various literature sources.

The Q value for 4-vinylanisole is higher than that of 1-isopropenyl-4-methoxybenzene, suggesting greater resonance stabilization of its radical, similar to styrene. The 'e' values for both are negative and comparable, indicating that both are electron-donating monomers.

Based on these Q-e values, the theoretical reactivity ratios for 4-vinylanisole (M₁) with the same comonomers (M₂) can be calculated. These calculations suggest that 4-vinylanisole is significantly more reactive than 1-isopropenyl-4-methoxybenzene in copolymerization and will incorporate more readily into the polymer chain, exhibiting behavior closer to that of styrene.

Experimental Protocols

A generalized experimental protocol for the free-radical copolymerization of these monomers is provided below. Specific modifications may be required based on the comonomer and desired polymer characteristics.

Materials

• Monomers (1-Isopropenyl-4-methoxybenzene or 4-Vinylanisole, and comonomer)

• Initiator (e.g., 2,2'-Azobis(2-methylpropionitrile) - AIBN, or benzoyl peroxide - BPO)

• Solvent (e.g., toluene, 1,4-dioxane, or bulk polymerization)

• Inhibitor remover (e.g., basic alumina column)

• Precipitating solvent (e.g., methanol, ethanol)

• Nitrogen or Argon gas for inert atmosphere

Experimental Workflow

Safety & Regulatory Compliance

Proper Disposal of 1-Isopropenyl-4-methoxybenzene: A Safety and Operational Guide

For immediate reference, treat 1-Isopropenyl-4-methoxybenzene as a chemical that may cause an allergic skin reaction and is toxic to aquatic life with long-lasting effects. Disposal must comply with all local, state, and federal regulations. Never dispose of this chemical down the drain or in regular trash.

This guide provides essential, immediate safety and logistical information for the proper disposal of 1-Isopropenyl-4-methoxybenzene, tailored for researchers, scientists, and drug development professionals. The following procedural guidance is based on established best practices for laboratory chemical waste management and information from safety data sheets.

Hazard Profile and Safety Summary

1-Isopropenyl-4-methoxybenzene is classified under the Globally Harmonized System (GHS) with the following hazards:

• Skin sensitization (Category 1)

• Short-term (acute) aquatic hazard (Category 2)

• Long-term (chronic) aquatic hazard (Category 2)

Always handle this compound with appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Work should be conducted in a well-ventilated area or a chemical fume hood.

Hazard Classification	GHS Category	Precautionary Statement
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction.
Acute Aquatic Hazard	Category 2	H401: Toxic to aquatic life.
Chronic Aquatic Hazard	Category 2	H411: Toxic to aquatic life with long lasting effects.

Experimental Protocols: Waste Disposal Procedure

The proper disposal of 1-Isopropenyl-4-methoxybenzene must be handled by a licensed hazardous waste disposal company.[1] Your institution's Environmental Health and Safety (EHS) department will have established procedures for this.

Step 1: Waste Collection and Container Management

• Primary Container : Collect waste 1-Isopropenyl-4-methoxybenzene in its original container if possible, or in a designated, compatible, and properly sealed waste container. The container must be clean, dry, and in good condition.[1]

• Segregation : Do not mix with other waste streams unless explicitly permitted by your institution's EHS guidelines. Store waste in sturdy, chemically resistant containers and segregate incompatible wastes.[2]

Step 2: Labeling and Storage

• Labeling : Clearly label the waste container with "Hazardous Waste," the full chemical name "1-Isopropenyl-4-methoxybenzene," and the associated hazard pictograms (e.g., exclamation mark, environment).[1]

• Storage : Store the sealed and labeled waste container in a designated satellite accumulation area (SAA) that is under the control of laboratory personnel. The SAA should be away from ignition sources, heat, and direct sunlight.[1]

Step 3: Professional Disposal

• Engage a Licensed Waste Contractor : The disposal of 1-Isopropenyl-4-methoxybenzene must be handled by a licensed hazardous waste disposal company.[1]

• Waste Pickup Request : Follow your institution's protocol to request a hazardous waste pickup. This typically involves submitting a form or using an online system, providing details about the waste.[1]

Step 4: Empty Container Disposal

• Rinsing : Thoroughly empty the container. The first rinse of the container must be collected and disposed of as hazardous waste.[2] For highly toxic chemicals, the first three rinses must be collected as hazardous waste.[2]

• Disposal : Once thoroughly rinsed and air-dried, obliterate or remove the label and dispose of the empty container as instructed by your institution's EHS guidelines, which may include placing it in a designated glass disposal container.[3]

Disposal Workflow

Caption: Disposal workflow for 1-Isopropenyl-4-methoxybenzene.

References

• 1. benchchem.com [benchchem.com]
• 2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 3. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]